1,2-Bis(2-benzylaminoethoxy)ethane

• CAS: 66582-26-1

Core Science & Biosynthesis

1,2-Bis(2-benzylaminoethoxy)ethane synthesis protocol

An In-Depth Technical Guide to the Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

Abstract

This guide provides a comprehensive, technically-grounded protocol for the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane (C₂₀H₂₈N₂O₂), a versatile bifunctional organic compound. The molecule's structure, featuring a flexible ethylene glycol core and two terminal benzylamino groups, makes it a valuable ligand in coordination chemistry and an important intermediate in the synthesis of more complex molecules.[1] This document details a robust and efficient synthesis strategy centered on a one-pot reductive amination reaction. The narrative emphasizes the rationale behind procedural choices, offering insights into reaction mechanisms, purification strategies, and troubleshooting. It is intended for researchers and professionals in chemical synthesis and drug development who require a reliable and well-validated methodology.

Introduction and Strategic Overview

The synthesis of secondary amines is a cornerstone of organic chemistry. While direct alkylation of primary amines with alkyl halides is a classic approach, it is often plagued by a lack of selectivity, leading to mixtures of secondary, tertiary, and even quaternary ammonium salts.[2] To circumvent these challenges, indirect methods are preferable for achieving high yields of the desired mono-alkylated product.

This guide focuses on reductive amination as the superior strategy for synthesizing 1,2-Bis(2-benzylaminoethoxy)ethane. This method involves the reaction of a primary amine, 1,2-Bis(2-aminoethoxy)ethane, with an aldehyde, benzaldehyde, to form an imine intermediate. This intermediate is then reduced in situ to the target secondary amine.[3][4] The key advantage of this one-pot process is its high selectivity and efficiency, avoiding the problem of over-alkylation.[2]

The Synthetic Pathway: Reductive Amination

Principle and Mechanism

The reductive amination process occurs in two distinct but sequential stages within a single reaction vessel:

• Imine Formation: The nucleophilic primary amine groups of 1,2-Bis(2-aminoethoxy)ethane attack the electrophilic carbonyl carbons of two equivalents of benzaldehyde. This is followed by the elimination of water to form a di-imine intermediate.

• Reduction: A mild reducing agent, selective for the imine (C=N) bond over the aldehyde (C=O) bond, is used to reduce the imine to the corresponding secondary amine.

This sequence ensures that the amine is formed and immediately reduced, preventing unwanted side reactions.

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An In-depth Technical Guide to the Physicochemical Properties of 1,2-Bis(2-benzylaminoethoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Versatility and Potential

1,2-Bis(2-benzylaminoethoxy)ethane (CAS No. 66582-26-1), also known by its systematic name 1,10-Dibenzyl-4,7-dioxa-1,10-diazadecane, is a bifunctional organic compound of significant interest in medicinal chemistry, coordination chemistry, and materials science.[1][2] Its unique structure, featuring a flexible ethylene glycol core flanked by two benzylaminoethoxy arms, imparts a compelling combination of properties. The ethylene backbone provides conformational flexibility, while the benzylamino groups offer sites for hydrogen bonding, metal chelation, and further functionalization.[1] This guide provides a comprehensive overview of its core physicochemical properties, outlines protocols for its characterization, and discusses the implications of these properties for its application in scientific research and development.

Molecular Structure and Key Identifiers

The structural foundation of this molecule dictates its chemical behavior and potential applications. Understanding its components is the first step in predicting its interactions.

• CAS Number: 66582-26-1

• Molecular Formula: C₂₀H₂₈N₂O₂

• Molecular Weight: 328.45 g/mol

• Synonyms: 1,10-Dibenzyl-4,7-dioxa-1,10-diazadecane, Ethylene Glycol Bis(2-benzylaminoethyl) Ether[1]

The molecule's design, with two secondary amine functionalities and two ether linkages separated by ethylene bridges, allows for a high degree of rotational freedom. This flexibility is a key attribute, making it an advantageous scaffold for designing novel therapeutic agents and adaptable ligands for metal complexes.[1]

Caption: Workflow for pKa determination by potentiometric titration.

Spectroscopic Characterization

Predicted Spectroscopic Data:

• ¹H NMR (Proton NMR):

  • Aromatic Protons (C₆H₅): A complex multiplet would be expected in the range of δ 7.2-7.4 ppm, integrating to 10H.

  • Benzyl CH₂ (Ar-CH₂-N): A singlet at approximately δ 3.7-3.8 ppm, integrating to 4H.

  • Methylene groups adjacent to Nitrogen (-N-CH₂-): A triplet around δ 2.8-3.0 ppm, integrating to 4H.

  • Methylene groups adjacent to Oxygen (-O-CH₂-): A triplet around δ 3.6-3.7 ppm, integrating to 4H.

  • Central Ethane Bridge (-O-CH₂-CH₂-O-): A singlet at approximately δ 3.5-3.6 ppm, integrating to 4H.

  • Amine Proton (N-H): A broad singlet, typically in the range of δ 1.5-3.0 ppm, integrating to 2H. Its position can vary with concentration and solvent.

• ¹³C NMR (Carbon NMR):

  • Aromatic Carbons: Multiple signals expected between δ 127-140 ppm.

  • Benzyl CH₂: A signal around δ 54-56 ppm.

  • Methylene Carbons adjacent to Oxygen: Signals in the range of δ 68-72 ppm.

  • Methylene Carbons adjacent to Nitrogen: A signal around δ 49-51 ppm.

• FTIR (Infrared Spectroscopy):

  • N-H Stretch: A weak to medium absorption band around 3300-3400 cm⁻¹.

  • C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.

  • C-H Stretch (Aliphatic): Multiple peaks just below 3000 cm⁻¹ (approx. 2850-2960 cm⁻¹).

  • C=C Stretch (Aromatic): Peaks around 1450-1600 cm⁻¹.

  • C-O Stretch (Ether): A strong, characteristic band around 1100-1120 cm⁻¹.

• Mass Spectrometry (Electron Ionization - EI):

  • Molecular Ion (M⁺): A peak at m/z = 328.

  • Major Fragmentation: The most prominent fragment would likely be the tropylium ion [C₇H₇]⁺ at m/z = 91, resulting from benzylic cleavage. Other fragments would arise from cleavage at the ether linkages and adjacent to the nitrogen atoms.

Synthesis Pathway: A Conceptual Framework

Authoritative Grounding: The synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane can be logically achieved via the N-alkylation of 1,2-Bis(2-aminoethoxy)ethane. This is a standard and reliable method for the preparation of secondary amines.

Proposed Synthesis Workflow:

Caption: Proposed synthesis workflow for 1,2-Bis(2-benzylaminoethoxy)ethane.

Protocol: N-Alkylation of a Diamine

• Reaction Setup: To a solution of 1,2-Bis(2-aminoethoxy)ethane (1.0 eq) in acetonitrile, add a non-nucleophilic base such as potassium carbonate (K₂CO₃, ~2.5 eq).

• Addition of Alkylating Agent: Slowly add benzyl chloride (2.2 eq) to the stirred suspension at room temperature.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Purify the crude product by silica gel column chromatography to yield the pure 1,2-Bis(2-benzylaminoethoxy)ethane.

Implications for Research and Drug Development

The physicochemical properties of 1,2-Bis(2-benzylaminoethoxy)ethane directly inform its utility:

• High Lipophilicity (LogP ~3.4): This property is crucial for its role as a precursor in protease inhibitors, which often need to cross cellular membranes to reach their intracellular targets. [1]* Chelating Ability: The arrangement of two nitrogen and two oxygen atoms creates an effective pocket for chelating metal ions. This makes it a valuable ligand for developing metal-organic frameworks (MOFs) used in catalysis and gas storage, or for creating metal-based therapeutics. [1]* Structural Flexibility: The 13 rotatable bonds allow the molecule to adopt low-energy conformations when binding to a target, a desirable trait in rational drug design. [1]* Reactive Handles: The secondary amine protons can be deprotonated, allowing for further derivatization or conjugation to other molecules, such as antibodies or peptides for targeted drug delivery. [1]

Conclusion

1,2-Bis(2-benzylaminoethoxy)ethane is a molecule with a rich chemical potential, defined by its structural flexibility, lipophilicity, and capacity for molecular recognition through hydrogen bonding and metal chelation. While some experimental data points like boiling point and pKa are not widely published, its properties can be reliably predicted and characterized using the standard, robust protocols outlined in this guide. For researchers in drug discovery and materials science, this compound represents a versatile building block, offering a gateway to novel protease inhibitors, advanced MOFs, and sophisticated bioconjugates. A thorough understanding of its fundamental physicochemical properties is the critical first step toward unlocking its full scientific potential.

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An In-depth Technical Guide to 1,2-Bis(2-benzylaminoethoxy)ethane (CAS: 66582-26-1)

Abstract

This technical guide provides a comprehensive overview of 1,2-Bis(2-benzylaminoethoxy)ethane, a versatile bifunctional organic compound. The guide details its physicochemical properties, a proposed synthetic route, and explores its significant, albeit developing, applications in coordination chemistry, medicinal chemistry as a protease inhibitor scaffold, and materials science in the design of flexible metal-organic frameworks (MOFs). The content is tailored for researchers, scientists, and drug development professionals, offering both foundational knowledge and insights into its potential applications.

Introduction

1,2-Bis(2-benzylaminoethoxy)ethane, also known as N,N'-dibenzyl-3,6-dioxaoctane-1,8-diamine, is a symmetrical ether diamine characterized by a flexible ethylene glycol core and two benzylamino terminal groups.[1][2] This unique structure, combining a hydrophilic ether chain with lipophilic benzyl groups, imparts a balance of solubility and reactivity, making it a molecule of interest for a variety of chemical applications.[1] Its bifunctional nature allows it to act as a versatile building block in organic synthesis and as a flexible ligand in coordination chemistry.[1] This guide will delve into the technical details of this compound, providing a valuable resource for its synthesis and application.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,2-Bis(2-benzylaminoethoxy)ethane is essential for its application in research and development.

Property	Value	Source
CAS Number	66582-26-1	[2]
Molecular Formula	C₂₀H₂₈N₂O₂	[1]
Molecular Weight	328.45 g/mol	[1]
Appearance	Pale yellow to yellow-green liquid	[2]
Solubility	Insoluble in water; soluble in common organic solvents	Inferred from structure
Boiling Point	Not available
Density	Not available
InChI Key	FQEGBHFZAGTXDY-UHFFFAOYSA-N	[1]

Safety and Handling: 1,2-Bis(2-benzylaminoethoxy)ethane is known to be incompatible with oxidizing agents and can cause skin and serious eye irritation.[2] It should be stored in a cool, dark place.[2]

Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

While a specific, detailed protocol for the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane is not extensively documented in publicly available literature, a plausible and efficient method is the N-benzylation of the corresponding primary diamine, 1,2-bis(2-aminoethoxy)ethane. This reaction is a standard procedure in organic synthesis.

Proposed Synthetic Pathway

Caption: Proposed synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane.

Detailed Experimental Protocol (Proposed)

This protocol is based on general procedures for the N-alkylation of amines.

Materials:

• 1,2-Bis(2-aminoethoxy)ethane (CAS: 929-59-9)

• Benzyl chloride

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,2-bis(2-aminoethoxy)ethane (1.0 eq), anhydrous potassium carbonate (2.5 eq), and anhydrous acetonitrile.

• Addition of Benzyl Chloride: While stirring the suspension, add benzyl chloride (2.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Wash the solid residue with ethyl acetate.

• Extraction: Combine the filtrate and washings, and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1,2-Bis(2-benzylaminoethoxy)ethane.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications and Mechanisms of Action

The unique structural features of 1,2-Bis(2-benzylaminoethoxy)ethane make it a promising candidate for several applications.

Coordination Chemistry and Metal-Organic Frameworks (MOFs)

The two nitrogen atoms and two ether oxygen atoms of 1,2-Bis(2-benzylaminoethoxy)ethane can act as donor atoms, allowing it to function as a tetradentate ligand for various metal ions.[1] The flexibility of the ethylene glycol backbone is a key feature, enabling the ligand to adopt various conformations to accommodate the coordination geometry of different metal centers. This flexibility is particularly relevant in the construction of flexible metal-organic frameworks (MOFs), which are crystalline materials with dynamic structures that can respond to external stimuli.[3]

Caption: Formation of a flexible MOF with the title compound as a ligand.

The benzyl groups can also influence the properties of the resulting MOFs by introducing steric bulk and potentially participating in π-π stacking interactions, which can affect the packing and porosity of the framework.

Precursor for Protease Inhibitors

The diamine scaffold of 1,2-Bis(2-benzylaminoethoxy)ethane is a common structural motif in various biologically active molecules, including protease inhibitors. Protease inhibitors are a critical class of drugs used in the treatment of diseases such as HIV/AIDS and hepatitis C. The flexible backbone of this compound allows for the precise positioning of pharmacophoric groups that can interact with the active site of a protease.

Caption: The title compound as a scaffold for protease inhibitor synthesis.

Intermediate in Organic Synthesis

The presence of two secondary amine groups and two ether linkages makes 1,2-Bis(2-benzylaminoethoxy)ethane a valuable intermediate for the synthesis of more complex molecules. The secondary amines can be further functionalized through reactions such as acylation, alkylation, and arylation, allowing for the introduction of a wide range of chemical moieties. This versatility makes it a useful building block in the development of new materials and pharmaceuticals.

Conclusion

1,2-Bis(2-benzylaminoethoxy)ethane is a molecule with significant potential in diverse areas of chemistry. Its flexible structure and bifunctional nature make it a valuable ligand for coordination chemistry, a promising scaffold for the development of new protease inhibitors, and a versatile intermediate in organic synthesis. While further research is needed to fully elucidate its properties and applications, this technical guide provides a solid foundation for scientists and researchers interested in exploring the potential of this intriguing compound.

References

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• Cas no 66582-26-1 (1,2-Bis(2-benzylaminoethoxy)ethane). (n.d.).
• Horvath, A., et al. (2014). Metal–organic frameworks based on flexible ligands (FL-MOFs): structures and applications. Chemical Society Reviews, 43(16), 5816-5830.
• Wen, K., et al. (2010). Dibenzyl-2,2′-(3,6-dioxaoctane-1,8-diyldioxy)dibenzamide. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 6), o1431.
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An In-depth Technical Guide to the Molecular Structure of 1,2-Bis(2-benzylaminoethoxy)ethane

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and characterization of 1,2-Bis(2-benzylaminoethoxy)ethane (CAS No. 66582-26-1). This bifunctional organic compound, featuring two benzylaminoethoxy moieties linked by an ethylene bridge, has garnered significant interest in coordination chemistry, materials science, and pharmaceutical development. Its unique structural attributes, including a flexible oligoethylene glycol-like backbone and chelating benzylamino groups, make it a versatile building block for a range of applications. This document will delve into the intricacies of its molecular architecture, outline a robust synthetic protocol, and detail the spectroscopic data essential for its characterization, providing researchers, scientists, and drug development professionals with a foundational understanding of this important molecule.

Introduction

1,2-Bis(2-benzylaminoethoxy)ethane, also known as N,N'-dibenzyl-4,7-dioxa-1,10-decanediamine, is a symmetrical diamine with the chemical formula C₂₀H₂₈N₂O₂.[1] The molecule's design, incorporating both the rigidity of benzyl groups and the flexibility of an ethylene glycol diether chain, imparts a unique combination of properties. The presence of two secondary amine functionalities and two ether oxygens allows for effective coordination with metal ions, making it a valuable ligand in the synthesis of metal complexes.[2] Furthermore, its bifunctional nature makes it an ideal candidate as a monomer in polymerization reactions to create novel biodegradable materials and as a linker in the construction of more complex molecules for pharmaceutical applications, including protease inhibitors.[2] This guide will provide an in-depth exploration of its molecular structure, a detailed methodology for its synthesis, and a thorough analysis of its spectroscopic signature.

Molecular Structure and Conformational Analysis

The molecular structure of 1,2-Bis(2-benzylaminoethoxy)ethane is key to its diverse applications. The central 1,2-bis(2-ethoxy)ethane core provides significant conformational flexibility, a characteristic of oligoethylene glycol chains. This flexibility allows the molecule to adopt various spatial arrangements, which is particularly advantageous when acting as a chelating ligand for metal ions of different sizes and coordination geometries.

Key Structural Features:

• Benzyl Groups: The two terminal benzyl groups introduce aromaticity and steric bulk, influencing the molecule's solubility and its interaction with other molecules.

• Secondary Amines: The nitrogen atoms of the secondary amines act as Lewis bases and are primary sites for coordination and further chemical modification.

• Ether Linkages: The oxygen atoms in the ether linkages can also participate in coordination and contribute to the molecule's solubility in polar solvents.

• Ethylene Bridge: The central ethylene bridge connects the two benzylaminoethoxy arms, providing a stable and flexible scaffold.

Due to the presence of multiple single bonds, 1,2-Bis(2-benzylaminoethoxy)ethane does not have a single fixed conformation in solution but rather exists as a dynamic equilibrium of various conformers. Computational modeling and spectroscopic techniques like NMR can provide insights into the preferred conformations. The molecule's ability to fold and wrap around a central point is a direct consequence of this conformational freedom.

Diagram: Logical Relationship of Structural Features to Functionality

Caption: Interplay of structural components and resulting chemical properties.

Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

The synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane is typically achieved through the N-alkylation of the primary diamine, 1,2-bis(2-aminoethoxy)ethane, with a suitable benzylating agent. A common and effective method involves the use of benzyl chloride or benzyl bromide in the presence of a base to neutralize the hydrohalic acid formed during the reaction.

Experimental Protocol: N-Benzylation of 1,2-Bis(2-aminoethoxy)ethane

Materials:

• 1,2-Bis(2-aminoethoxy)ethane

• Benzyl chloride (or benzyl bromide)

• Anhydrous potassium carbonate (K₂CO₃) or triethylamine (TEA)

• Acetonitrile (anhydrous)

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,2-bis(2-aminoethoxy)ethane (1.0 equivalent) in anhydrous acetonitrile.

• Addition of Base: Add anhydrous potassium carbonate (2.5 equivalents) or triethylamine (2.2 equivalents) to the solution. Stir the suspension for 15 minutes at room temperature.

• Addition of Benzylating Agent: Slowly add benzyl chloride (2.2 equivalents) to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in dichloromethane and transfer it to a separatory funnel. Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 1,2-Bis(2-benzylaminoethoxy)ethane.

Diagram: Synthetic Workflow

Caption: Step-by-step synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane.

Spectroscopic Characterization

The identity and purity of the synthesized 1,2-Bis(2-benzylaminoethoxy)ethane can be confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of this molecule. The following table summarizes the predicted chemical shifts for the different proton and carbon environments.

Table 1: Predicted ¹H and ¹³C NMR Data

Assignment	Structure Fragment	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹³C Chemical Shift (δ, ppm)
a	C₆H ₅-	7.20 - 7.40 (m, 10H)	127.0 - 129.0 (aromatic CH)
b	-C H₂-Ph	3.75 (s, 4H)	54.0
c	-NH -	1.5 - 2.5 (br s, 2H)	-
d	-N-C H₂-	2.80 (t, 4H)	49.5
e	-C H₂-O-	3.60 (t, 4H)	70.0
f	-O-C H₂-C H₂-O-	3.65 (s, 4H)	70.5
g	C ₆H₅-	-	140.0 (quaternary aromatic C)

Note: Predicted chemical shifts are based on typical values for similar functional groups and may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum of 1,2-Bis(2-benzylaminoethoxy)ethane will exhibit characteristic absorption bands corresponding to its functional groups.

Table 2: Predicted FT-IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group
3300 - 3400	Weak-Medium	N-H Stretch	Secondary Amine
3000 - 3100	Medium	C-H Stretch	Aromatic
2850 - 2950	Strong	C-H Stretch	Aliphatic
1600, 1495, 1450	Medium-Weak	C=C Stretch	Aromatic Ring
1100 - 1150	Strong	C-O Stretch	Ether

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the compound. The predicted monoisotopic mass is 328.2151 Da.[1] Under electrospray ionization (ESI), the molecule is expected to readily form the protonated molecular ion [M+H]⁺ at m/z 329.2224.[1]

Applications and Future Perspectives

The unique structural characteristics of 1,2-Bis(2-benzylaminoethoxy)ethane make it a valuable molecule in several areas of research and development:

• Coordination Chemistry: Its ability to act as a tetradentate ligand (N₂O₂) allows for the synthesis of stable metal complexes with potential applications in catalysis and materials science.

• Pharmaceutical Sciences: As a flexible bifunctional linker, it can be incorporated into more complex molecules, such as protease inhibitors and other therapeutic agents.[2] Its oligoethylene glycol-like structure can improve the pharmacokinetic properties of drug candidates.

• Polymer Chemistry: It can be used as a monomer in the synthesis of novel polymers, including biodegradable materials for medical applications like implants and drug delivery systems.[2]

Future research may focus on the development of chiral analogues of this molecule for applications in asymmetric catalysis and as chiral building blocks in drug synthesis. Further exploration of its coordination chemistry with a wider range of metal ions could also lead to the discovery of new catalysts and functional materials.

Conclusion

1,2-Bis(2-benzylaminoethoxy)ethane is a versatile and synthetically accessible molecule with a rich molecular architecture. Its combination of a flexible backbone, coordinating amine and ether groups, and terminal aromatic moieties provides a unique set of properties that are being exploited in a growing number of scientific disciplines. This technical guide has provided a detailed overview of its structure, a reliable synthetic protocol, and the key spectroscopic data for its characterization, offering a solid foundation for researchers and developers working with this promising compound.

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The Versatile Diamine: A Technical Guide to 1,2-Bis(2-benzylaminoethoxy)ethane and its Synonyms

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

1,2-Bis(2-benzylaminoethoxy)ethane, a symmetrical diamine ether, is a molecule of significant interest in various fields of chemical and pharmaceutical research. Its unique structural framework, characterized by a flexible ethylene glycol core flanked by two benzylaminoethoxy arms, imparts a remarkable versatility that has been harnessed in coordination chemistry, organic synthesis, and the development of novel therapeutic and diagnostic agents. This technical guide provides a comprehensive overview of this compound, encompassing its nomenclature, physicochemical properties, synthesis methodologies, and its multifaceted applications, with a particular focus on its role in drug development as a precursor to bioactive molecules, a component in bioconjugation strategies, and as a robust chelating agent for metal ions.

Nomenclature and Identification: A Molecule of Many Names

Clarity in scientific communication necessitates a thorough understanding of a compound's various identifiers. 1,2-Bis(2-benzylaminoethoxy)ethane is known by several synonyms, reflecting its structural features and historical context in chemical literature. Establishing a clear link between these names is crucial for comprehensive literature searches and unambiguous identification.

Identifier Type	Identifier	Source
CAS Number	66582-26-1	[1][2]
Molecular Formula	C₂₀H₂₈N₂O₂	[3]
Molecular Weight	328.46 g/mol	[2]
IUPAC Name	N-benzyl-2-[2-[2-(benzylamino)ethoxy]ethoxy]ethanamine	[3]
Synonym	1,10-Dibenzyl-4,7-dioxa-1,10-diazadecane	[2]
Synonym	Ethylene Glycol Bis(2-benzylaminoethyl) Ether
Synonym	2,2'-(Ethane-1,2-diylbis(oxy))bis(N-benzylethanamine)	[1]
InChI	InChI=1S/C20H28N2O2/c1-3-7-19(8-4-1)17-21-11-13-23-15-16-24-14-12-22-18-20-9-5-2-6-10-20/h1-10,21-22H,11-18H2	[3]
InChIKey	FQEGBHFZAGTXDY-UHFFFAOYSA-N	[3]
SMILES	C1=CC=C(C=C1)CNCCOCCOCCNCC2=CC=CC=C2	[3]

Physicochemical and Safety Profile

A comprehensive understanding of a compound's physical and chemical properties, alongside its safety profile, is paramount for its effective and safe handling and application in a laboratory setting.

Physicochemical Properties

Property	Value/Description	Source
Appearance	Pale yellow to yellow-green liquid	[2]
Predicted XlogP	2.1	[3]
Monoisotopic Mass	328.2151 Da	[3]

Safety and Handling

1,2-Bis(2-benzylaminoethoxy)ethane is an irritant and requires careful handling to avoid exposure.

• Hazard Statements: Causes skin irritation and serious eye irritation.[2]

• Incompatibilities: Incompatible with strong oxidizing agents.[2]

• Storage: Store in a cool, dark place away from incompatible materials.[2]

Synthesis Strategies: Crafting the Diamine Core

The synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane and its analogs typically relies on well-established organic reactions. The Williamson ether synthesis is a foundational method for constructing the ether linkages, while the subsequent introduction of the benzylamino groups can be achieved through nucleophilic substitution.

Conceptual Synthesis Pathway

A plausible and efficient synthetic route involves a two-step process starting from commercially available reagents. This approach leverages the principles of nucleophilic substitution reactions.

Caption: Conceptual synthetic pathways to 1,2-Bis(2-benzylaminoethoxy)ethane.

Detailed Experimental Protocol (Illustrative)

Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane from 1,2-Bis(2-chloroethoxy)ethane and Benzylamine

• Reaction Setup: To a solution of 1,2-bis(2-chloroethoxy)ethane (1.0 equivalent) in a suitable polar aprotic solvent such as acetonitrile or DMF, add an excess of benzylamine (2.2-3.0 equivalents) and a base such as potassium carbonate or triethylamine (2.2-3.0 equivalents).

• Reaction Conditions: Heat the reaction mixture to reflux (typically 80-120 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion of the reaction, cool the mixture to room temperature and filter to remove any inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water to remove any remaining salts and excess benzylamine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel to yield the pure 1,2-bis(2-benzylaminoethoxy)ethane.

Applications in Drug Development and Beyond

The unique structural attributes of 1,2-Bis(2-benzylaminoethoxy)ethane make it a valuable scaffold and intermediate in several areas of drug discovery and development, as well as in materials science.

Precursor for Bioactive Molecules, Including Protease Inhibitors

The diamine functionality of this molecule serves as a versatile anchor for the synthesis of more complex molecules with therapeutic potential. It has been identified as a promising precursor in the synthesis of protease inhibitors.[1] Proteases are a class of enzymes implicated in a wide range of diseases, including viral infections, cancer, and inflammatory disorders. The flexible yet defined backbone of 1,2-bis(2-benzylaminoethoxy)ethane can be elaborated with various pharmacophores to create potent and selective inhibitors that fit into the active sites of target proteases.

Caption: Workflow for developing radiopharmaceuticals.

Linker in Bioconjugation Chemistry

The bifunctional nature of 1,2-bis(2-benzylaminoethoxy)ethane makes it a suitable candidate for use as a linker in bioconjugation, such as in the construction of Antibody-Drug Conjugates (ADCs). In an ADC, a potent cytotoxic drug is linked to a monoclonal antibody that specifically targets a tumor-associated antigen. The linker plays a critical role in the stability and efficacy of the ADC. The flexible ethylene glycol chain of this molecule can provide desirable solubility and pharmacokinetic properties to the ADC, while the terminal amino groups (or derivatives thereof) can be used for conjugation to the antibody and the cytotoxic payload.

Conclusion

1,2-Bis(2-benzylaminoethoxy)ethane and its synonyms represent a class of molecules with significant, yet still expanding, potential in the fields of medicinal chemistry and materials science. Its straightforward synthesis, coupled with its versatile chemical handles and inherent chelating ability, makes it an attractive building block for the creation of complex and functional molecules. For researchers and drug development professionals, this compound offers a flexible and reliable scaffold for the design of novel protease inhibitors, targeted radiopharmaceuticals, and advanced bioconjugates. As the demand for more sophisticated and targeted therapeutic and diagnostic agents grows, the utility of such adaptable molecular platforms is set to increase, promising new avenues for innovation and discovery.

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The Versatile Diamine Ligand: A Technical Guide to 1,2-Bis(2-benzylaminoethoxy)ethane

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides an in-depth technical overview of 1,2-Bis(2-benzylaminoethoxy)ethane, a flexible and versatile diamine ligand. With its unique structural features, this compound serves as a valuable building block in coordination chemistry, a precursor to complex macrocycles, and a scaffold for the development of novel therapeutic agents. This document will delve into its synthesis, physicochemical properties, coordination behavior, and diverse applications, offering field-proven insights for its practical use.

Introduction: Unveiling a Multifaceted Ligand

1,2-Bis(2-benzylaminoethoxy)ethane, also known by its systematic name N,N'-dibenzyl-3,6-dioxaoctane-1,8-diamine, is a bifunctional organic compound characterized by two benzylamino groups linked by a flexible ethylene glycol diether bridge.[1] This structural arrangement imparts a combination of desirable properties, including chelation capabilities, a degree of conformational flexibility, and a balance of hydrophilicity and lipophilicity.[1] These attributes make it a compelling candidate for a range of applications, from the synthesis of intricate supramolecular structures to the development of new pharmaceuticals.[1]

The presence of two secondary amine functionalities and two ether oxygen atoms allows for multiple coordination modes with various metal ions. The benzyl groups provide steric bulk and can be functionalized to fine-tune the electronic and steric properties of the resulting metal complexes, influencing their catalytic activity and stability. Furthermore, the core structure of this diamine serves as a key intermediate in the synthesis of more complex molecules, such as diaza-crown ethers, which are renowned for their selective ion-binding capabilities.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,2-Bis(2-benzylaminoethoxy)ethane is crucial for its effective application in research and development.

Property	Value	Source
Molecular Formula	C₂₀H₂₈N₂O₂
Molecular Weight	328.45 g/mol
Appearance	Pale yellow to yellow-green liquid	Inferred from similar compounds
CAS Number	66582-26-1
InChIKey	FQEGBHFZAGTXDY-UHFFFAOYSA-N
Predicted XlogP	2.1

Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

The synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane is typically achieved through a nucleophilic substitution reaction. A detailed and reliable protocol can be adapted from the well-established synthesis of the structurally similar compound, 1,10-dibenzyl-4,7-dioxa-1,10-diazadecane, as described in Organic Syntheses.[2]

Synthetic Pathway

The reaction proceeds via the dialkylation of benzylamine with 1,2-bis(2-chloroethoxy)ethane. The large excess of benzylamine acts as both the nucleophile and the solvent, driving the reaction to completion and minimizing the formation of quaternary ammonium salts.

Caption: Potential coordination mode of the ligand with a metal center.

Applications in Catalysis

Diamine ligands are cornerstones in the field of homogeneous catalysis, and N,N'-dibenzyl derivatives are no exception. While specific catalytic applications of 1,2-Bis(2-benzylaminoethoxy)ethane are not extensively documented, the broader class of N,N'-dibenzyl diamine ligands has shown significant utility in asymmetric synthesis.

For example, chiral N,N'-dibenzyl-1,2-diaminocyclohexane derivatives have been employed as ligands in ruthenium-catalyzed asymmetric transfer hydrogenation of ketones, affording the corresponding chiral alcohols with high enantioselectivity. The benzyl groups play a crucial role in creating a well-defined chiral pocket around the metal center, which dictates the stereochemical outcome of the reaction.

It is plausible that complexes of 1,2-Bis(2-benzylaminoethoxy)ethane could be effective catalysts for various organic transformations, such as oxidation, reduction, and carbon-carbon bond-forming reactions. The electronic properties of the metal center can be modulated by introducing substituents on the benzyl groups, thereby fine-tuning the catalytic activity and selectivity.

Role in Drug Development and Medicinal Chemistry

The structural motif of 1,2-Bis(2-benzylaminoethoxy)ethane and its derivatives holds considerable promise in the realm of drug discovery and development.

Precursor to Biologically Active Macrocycles

As previously mentioned, 1,2-Bis(2-benzylaminoethoxy)ethane is a key precursor in the synthesis of N,N'-dibenzyl-4,13-diaza-18-crown-6. [2]Crown ethers are known for their ability to selectively bind cations, a property that has been exploited in the development of ion-selective sensors and potential therapeutic agents that can modulate ion channel function.

Antimicrobial and Antiviral Potential

Derivatives of N,N'-dibenzyl diamines have demonstrated significant biological activity. Studies on N,N'-dibenzyl-cyclohexane-1,2-diamine derivatives have revealed potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, with some compounds exhibiting minimum inhibitory concentrations (MICs) superior to tetracycline. [1]Furthermore, some of these derivatives have shown promising antifungal activity against Candida albicans and other fungal species. [1] Recent research has also highlighted the potential of chiral diamine derivatives as antiviral agents. For instance, compounds derived from 1,2-diphenylethylenediamine have shown efficacy against the tobacco mosaic virus (TMV) by inhibiting virus assembly. [3]This suggests that the N,N'-dibenzyl diamine scaffold could be a valuable starting point for the design of novel antiviral drugs. The flexible nature of the ethylene glycol linker in 1,2-Bis(2-benzylaminoethoxy)ethane may allow for optimal positioning of the pharmacophoric benzyl groups to interact with biological targets. [1]

Conclusion

1,2-Bis(2-benzylaminoethoxy)ethane is a diamine ligand with a rich potential that is yet to be fully explored. Its straightforward synthesis, versatile coordination chemistry, and the demonstrated biological activity of its derivatives make it a valuable tool for researchers in inorganic chemistry, catalysis, and medicinal chemistry. This guide has provided a comprehensive overview of its fundamental aspects and applications, aiming to equip scientists and drug development professionals with the necessary knowledge to leverage the unique properties of this promising molecule in their research endeavors.

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A-Scientist's-Guide-to-the-Solubility-of-1,2-Bis(2-benzylaminoethoxy)ethane-in-Organic-Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 1,2-Bis(2-benzylaminoethoxy)ethane in various organic solvents. Recognizing that readily available empirical data for this specific compound is limited, this document emphasizes a predictive approach grounded in physicochemical principles, followed by a robust experimental protocol for quantitative verification. This guide is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of solubility for applications ranging from synthesis and purification to formulation and coordination chemistry.

Introduction: The-Challenge-of-Solubility-Prediction

The solubility of a compound is a critical physical property that dictates its utility in countless chemical and pharmaceutical applications.[1][2] For 1,2-Bis(2-benzylaminoethoxy)ethane (CAS 66582-26-1), a versatile bifunctional organic compound used in coordination chemistry and as a synthetic intermediate, understanding its behavior in different organic solvents is paramount for process design, reaction optimization, and formulation development.[3] Predicting solubility remains a significant challenge due to the complex interplay of intermolecular forces between the solute and the solvent.[1][4] This guide moves beyond a simple data table, offering a foundational understanding of the molecular properties of 1,2-Bis(2-benzylaminoethoxy)ethane and how they govern its solubility.

Physicochemical-Characterization-of-the-Solute

To predict solubility, we must first understand the molecule itself. The structure of 1,2-Bis(2-benzylaminoethoxy)ethane reveals several key functional groups that dictate its interaction with solvents.

• Molecular Structure: C₂₀H₂₈N₂O₂[5]

• Key Functional Groups:

  • Two Ether Linkages (-C-O-C-): These introduce polarity and can act as hydrogen bond acceptors.

  • Two Secondary Amines (-NH-): These are significant as they can both donate and accept hydrogen bonds, contributing strongly to interactions with protic solvents.[6]

  • Two Benzyl Groups (C₆H₅CH₂-): These large, nonpolar aromatic rings contribute to van der Waals forces (specifically, dispersion forces) and can engage in π-π stacking interactions.[7]

  • Flexible Ethoxyethane Backbone: The ethylene backbone provides conformational flexibility.[3]

This combination of polar (ether, amine) and nonpolar (benzyl) groups suggests a nuanced solubility profile. The molecule possesses a "balanced hydrophilicity and lipophilicity," allowing it to be soluble in a range of solvents.[3] Its behavior will be dictated by the fundamental principle of "like dissolves like," where solubility is favored when the intermolecular forces of the solute and solvent are similar.[7][8]

Theoretical-Framework-and-Qualitative-Prediction

The dissolution process is governed by the relative strength of solute-solute, solvent-solvent, and solute-solvent intermolecular forces.[7][8] For 1,2-Bis(2-benzylaminoethoxy)ethane to dissolve, the energy gained from solute-solvent interactions must overcome the energy required to break apart the solute lattice and the solvent-solvent interactions.

Based on its structure, we can make qualitative predictions about its solubility in different classes of organic solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Cyclohexane, Toluene	Low to Moderate	The large nonpolar benzyl groups will interact favorably with nonpolar solvents via dispersion forces. However, the polar ether and amine groups will be poorly solvated, limiting overall solubility. Solubility in toluene may be slightly higher due to potential π-π interactions with the benzyl rings.
Polar Aprotic	Acetone, Tetrahydrofuran (THF), Dichloromethane (DCM), Ethyl Acetate	Moderate to High	These solvents have significant dipole moments that can interact with the polar ether and amine functionalities. THF and DCM are particularly good candidates. The lack of hydrogen bond donation from the solvent means the primary interactions will be dipole-dipole.
Polar Protic	Methanol, Ethanol, Isopropanol	High	These solvents can engage in strong hydrogen bonding with both the amine (as donors and acceptors) and ether (as acceptors) groups of the solute. This strong solute-solvent interaction is expected to lead to high solubility.

Experimental-Protocol-for-Quantitative-Solubility-Determination

Theoretical predictions must be confirmed by empirical data. The Shake-Flask Method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[9][10] It is considered a gold-standard method and is referenced in guidelines such as OECD Test Guideline 105 (though this specific guideline is for water solubility, the principle is adaptable).[11][12][13][14][15]

Objective:

To determine the saturation concentration of 1,2-Bis(2-benzylaminoethoxy)ethane in a selected organic solvent at a specific temperature (e.g., 25 °C).

Materials:

• 1,2-Bis(2-benzylaminoethoxy)ethane (solid or oil)

• Selected organic solvents (analytical grade)

• Scintillation vials or screw-cap flasks

• Orbital shaker or rotator in a temperature-controlled environment

• Syringe filters (e.g., 0.22 µm PTFE for organic solvents)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Step-by-Step Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of 1,2-Bis(2-benzylaminoethoxy)ethane to a vial. An excess is critical to ensure that equilibrium with the solid/oil phase is achieved.

  • Add a known volume of the chosen organic solvent to the vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with 48-72 hours being ideal to ensure thermodynamic equilibrium is reached.[16][17]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same constant temperature to let the excess solute settle.

  • Carefully withdraw a sample from the supernatant (the clear liquid phase) using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

• Quantification:

  • Prepare a series of standard solutions of known concentrations of 1,2-Bis(2-benzylaminoethoxy)ethane in the same solvent.

  • Dilute the filtered sample with a known factor to bring its concentration within the linear range of the calibration curve.

  • Analyze the standard solutions and the diluted sample using a suitable analytical method (e.g., HPLC-UV).

  • Construct a calibration curve by plotting the analytical response (e.g., peak area) versus concentration for the standards.

  • Determine the concentration of the diluted sample from the calibration curve and multiply by the dilution factor to calculate the solubility.

The following diagram illustrates the experimental workflow for determining solubility.

Workflow for the Shake-Flask Solubility Determination Method.

Advanced Predictive Models

For more refined predictions, computational models can be employed. Hansen Solubility Parameters (HSP) provide a more quantitative approach by breaking down intermolecular forces into three components: dispersion (δd), polar (δp), and hydrogen bonding (δh).[18][19] A material is likely to dissolve in a solvent if their Hansen parameters are similar.[18][19] While determining the HSP for a new molecule requires experimental data or specialized software, it is a powerful tool for solvent selection and formulation development.[20][21] More recently, machine learning and QSPR (Quantitative Structure-Property Relationship) models have shown promise in predicting solubility with increasing accuracy, though they require large datasets for training.[1][22][23]

Conclusion

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A Comprehensive Technical Guide to the Thermal Stability of 1,2-Bis(2-benzylaminoethoxy)ethane

Foreword

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical properties of novel compounds is paramount. This guide provides an in-depth technical exploration of the thermal stability of 1,2-Bis(2-benzylaminoethoxy)ethane. As direct experimental data for this specific molecule is not extensively available in public literature, this document leverages established principles of thermal analysis and data from structurally analogous compounds to provide a robust predictive framework. Our focus is on not just the "what" but the "why," offering insights into the causal relationships between molecular structure and thermal behavior.

Introduction to 1,2-Bis(2-benzylaminoethoxy)ethane

1,2-Bis(2-benzylaminoethoxy)ethane is a bifunctional organic molecule characterized by a central ethylene glycol diether core flanked by two secondary benzylamine moieties. Its structure suggests potential applications as a chelating agent, a linker in supramolecular chemistry, or as a scaffold in the synthesis of more complex molecules for pharmaceutical or material science applications. The presence of both ether and secondary amine functional groups dictates its chemical reactivity and, critically, its thermal stability.

Molecular Structure:

Caption: Molecular structure of 1,2-Bis(2-benzylaminoethoxy)ethane.

Theoretical Assessment of Thermal Stability

The thermal stability of 1,2-Bis(2-benzylaminoethoxy)ethane is primarily influenced by the bond dissociation energies of its constituent functional groups: the ether linkages and the secondary benzyl amines.

• Ether Linkages: Polyethylene glycol (PEG) and its derivatives are known to undergo thermal degradation through random chain scission of the C-O and C-C bonds within the ether backbone.[1] In an inert atmosphere, this process typically begins at temperatures above 300 °C.[1] However, in the presence of oxygen, oxidative degradation can occur at significantly lower temperatures, sometimes as low as 70-80 °C, leading to the formation of hydroperoxides, which can then decompose into aldehydes, ketones, and esters.[2][3]

• Secondary Benzyl Amines: The C-N bond in benzylamines is a point of potential thermal instability. The degradation pathways for benzylamines can involve the formation of imines and subsequently aldehydes (like benzaldehyde) and lower-order amines.[4] The presence of the benzyl group can influence the degradation mechanism, and decomposition may be initiated by cleavage of the benzylic C-N bond.

Based on these considerations, it is hypothesized that the thermal decomposition of 1,2-Bis(2-benzylaminoethoxy)ethane will likely proceed in a multi-step process. The initial, lower-temperature degradation may be associated with the benzylamine moieties, followed by the scission of the polyether backbone at higher temperatures. The presence of oxygen is expected to significantly lower the onset temperature of decomposition.

Experimental Evaluation of Thermal Stability

To experimentally determine the thermal stability of 1,2-Bis(2-benzylaminoethoxy)ethane, a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is recommended.[5]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[6] This technique is ideal for determining the onset of decomposition, the temperature ranges of different degradation steps, and the amount of residual mass.

Experimental Protocol for TGA:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of 1,2-Bis(2-benzylaminoethoxy)ethane into a clean, tared TGA crucible (alumina or platinum).[7]

• Atmosphere:

  • Inert Atmosphere: Purge the furnace with high-purity nitrogen or argon at a flow rate of 20-50 mL/min to prevent oxidative degradation.[8]

  • Oxidative Atmosphere: For studying oxidative stability, use a synthetic air or oxygen-containing gas mixture at a similar flow rate.

• Temperature Program:

  • Equilibrate the sample at a low temperature (e.g., 30 °C) for 5-10 minutes.

  • Heat the sample from 30 °C to a final temperature of 600-800 °C at a constant heating rate of 10 °C/min.[9]

• Data Acquisition: Record the sample mass as a function of temperature.

Data Presentation:

Parameter	Expected Value (Inert Atmosphere)	Expected Value (Oxidative Atmosphere)
Onset of Decomposition (Tonset)	> 200 °C	< 200 °C
Temperature of Max. Decomposition Rate	Multiple peaks expected	Multiple, broader peaks at lower temps
Residual Mass at 600 °C	Low (< 5%)	Very low (< 1%)

Interpretation of TGA Data:

The TGA thermogram will show one or more mass loss steps, each corresponding to a decomposition event. The derivative of the TGA curve (DTG) can be used to identify the temperatures of the maximum rates of mass loss.[6] A multi-step decomposition would be consistent with the sequential degradation of the benzylamine and ether functionalities.

Caption: A simplified workflow for Thermogravimetric Analysis.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[10] This technique can identify thermal events such as melting, crystallization, glass transitions, and decomposition.[11]

Experimental Protocol for DSC:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of 1,2-Bis(2-benzylaminoethoxy)ethane into a hermetically sealed aluminum DSC pan.[12]

• Atmosphere: Purge the DSC cell with an inert gas like nitrogen at a flow rate of 20-50 mL/min.[12]

• Temperature Program:

  • Perform a heat-cool-heat cycle to erase the thermal history of the sample.[12]

  • Cool the sample to a low temperature (e.g., -50 °C).

  • Heat the sample from -50 °C to a temperature just above its expected decomposition temperature (determined by TGA) at a heating rate of 10 °C/min.[9]

• Data Acquisition: Record the heat flow as a function of temperature.

Data Presentation:

Thermal Event	Expected Temperature Range
Glass Transition (Tg)	< 0 °C
Melting (Tm)	If crystalline, likely > 25 °C
Decomposition	Corresponds to TGA results

Interpretation of DSC Data:

The DSC thermogram will show endothermic or exothermic peaks corresponding to thermal events.[13] A glass transition will appear as a step change in the baseline.[13] Melting will be an endothermic peak, while crystallization will be exothermic. Decomposition is typically an exothermic process and will appear as a broad, often complex, peak at higher temperatures.

Caption: A simplified workflow for Differential Scanning Calorimetry.

Potential Decomposition Pathways and Products

Based on the thermal degradation of analogous structures, the following decomposition pathways for 1,2-Bis(2-benzylaminoethoxy)ethane can be proposed:

• Initial C-N Bond Cleavage: The benzyl-nitrogen bond is a likely point of initial cleavage, leading to the formation of a benzyl radical and a secondary amine radical.

• Ether Backbone Scission: At higher temperatures, the C-O and C-C bonds of the ethylene glycol diether chain will begin to break, generating smaller, volatile fragments.[14]

• Oxidative Degradation: In the presence of oxygen, the ether linkages can undergo oxidation to form hydroperoxides, which then decompose to a variety of carbonyl-containing compounds.[3]

To definitively identify the decomposition products, coupling the TGA instrument to a mass spectrometer (TGA-MS) or a Fourier-transform infrared spectrometer (TGA-FTIR) would be highly beneficial. Pyrolysis-gas chromatography-mass spectrometry (Py-GC-MS) is another powerful technique for separating and identifying the volatile products of thermal decomposition.[12]

Influence of Synthesis Impurities on Thermal Stability

The thermal stability of 1,2-Bis(2-benzylaminoethoxy)ethane can be significantly affected by impurities from its synthesis. Common synthesis routes for similar polyetheramines may involve amination of polyethers.[15] Potential impurities could include:

• Residual Catalysts: Metal-based catalysts used in amination reactions could potentially lower the decomposition temperature.

• Unreacted Starting Materials: The presence of unreacted starting materials or partially reacted intermediates can lead to a broader decomposition profile.

• Solvents: Residual solvents from the synthesis and purification steps will be observed as an initial mass loss at lower temperatures in the TGA thermogram.

A thorough purification of the final product is crucial for obtaining accurate and reproducible thermal stability data.

Conclusion

While direct experimental data on the thermal stability of 1,2-Bis(2-benzylaminoethoxy)ethane is scarce, a comprehensive understanding can be developed through a combination of theoretical assessment and established analytical techniques. The presence of both ether and secondary benzylamine functionalities suggests a multi-step decomposition process that is sensitive to the surrounding atmosphere. By employing TGA and DSC under controlled conditions, researchers can obtain critical data on the thermal limits of this compound, which is essential for its safe handling, storage, and application in drug development and other scientific fields.

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A Technical Guide to 1,2-Bis(2-benzylaminoethoxy)ethane: A Versatile Scaffold for Modern Medicinal Chemistry

Abstract: The pursuit of novel therapeutic and diagnostic agents is a cornerstone of medicinal chemistry. Success often hinges on the development of versatile molecular scaffolds that can be readily modified to optimize biological activity, selectivity, and pharmacokinetic properties. 1,2-Bis(2-benzylaminoethoxy)ethane emerges as a compound of significant interest, possessing a unique combination of structural flexibility, robust chelating capabilities, and multiple points for chemical modification. This technical guide provides an in-depth exploration of the potential applications of this N2O2-donor diamine ether ligand, moving from its fundamental coordination chemistry to its prospective roles in anticancer therapeutics, advanced diagnostics, and targeted drug delivery systems. We will dissect the causal relationships between its structure and potential functions, provide validated experimental workflows for its use, and present a forward-looking perspective on its place in the drug development pipeline.

Molecular Architecture and Synthetic Strategy

1,2-Bis(2-benzylaminoethoxy)ethane (CAS No. 66582-26-1) is a bifunctional organic compound characterized by a central flexible ethylene bridge linking two benzylaminoethoxy arms.[1] This structure confers several key properties that are highly advantageous for medicinal applications:

• Chelating Moiety: The two nitrogen atoms of the secondary amines and the two ether oxygen atoms create a tetradentate N2O2 donor set, capable of forming stable complexes with a wide range of transition metals.[1]

• Structural Flexibility: The ethylene backbone and ethoxy linkers provide significant conformational freedom, allowing the ligand to adapt to the preferred coordination geometry of different metal ions.[1]

• Tunable Lipophilicity: The presence of two benzyl groups provides a degree of lipophilicity, which is crucial for traversing cellular membranes. This property can be fine-tuned through substitution on the aromatic rings.

• Bioconjugation Potential: The secondary amine protons can be substituted, offering reactive sites for the attachment of biomolecules such as peptides or antibodies, enabling the development of targeted therapeutic agents.[1]

The synthesis of this scaffold can be achieved through various multi-step organic reactions, with modern approaches utilizing methods like palladium-catalyzed cross-coupling to ensure high purity and yield, which are critical for pharmaceutical development.[1]

Core Application: A Ligand for Metallodrug Development

The discovery of cisplatin revolutionized cancer treatment and established the importance of metal complexes in medicine.[2][3] The therapeutic potential of such complexes is heavily influenced by the coordinating ligand, which modulates the metal's reactivity, selectivity, and toxicity.[2] 1,2-Bis(2-benzylaminoethoxy)ethane, as a diamine ligand, is an exemplary candidate for developing novel metallodrugs.[2][4]

Anticancer Therapeutics

The dinitrogen-containing moiety is a critical feature in many metal-based anticancer drugs.[2] Metal complexes utilizing diamine ligands are promising candidates for more selective and efficient alternatives to conventional platinum-based chemotherapeutics.[2]

Hypothesized Mechanism of Action: Metal complexes derived from 1,2-Bis(2-benzylaminoethoxy)ethane could exert anticancer effects through several pathways:

• DNA Intercalation and Damage: Similar to platinum-based drugs, complexes with metals like platinum, ruthenium, or palladium could bind to DNA, inducing cross-links that arrest cell division and trigger apoptosis.[5]

• Enzyme Inhibition: The complex could target key cellular enzymes. For example, gold(I) complexes are known inhibitors of thioredoxin reductase (TrxR), an enzyme often overexpressed in cancer cells.[3]

• Reactive Oxygen Species (ROS) Generation: Some metal complexes can catalyze the production of ROS within the cell, leading to oxidative stress and apoptotic cell death.[3]

The lipophilicity conferred by the benzyl groups can be a critical determinant of cellular uptake, a key factor in the overall cytotoxicity of the complex.[2]

Caption: Workflow from ligand design to cellular mechanism of action.

Antimicrobial Agents

Transition metals and their complexes have a long history as effective antimicrobial agents.[4] The chelation of metal ions is a proven strategy to enhance the biological activity of organic molecules. By complexing with ions like silver(I), copper(II), or zinc(II), 1,2-Bis(2-benzylaminoethoxy)ethane could serve as the foundation for new antibacterial or antifungal drugs designed to combat resistant strains.[4][6]

Advanced Applications in Diagnostics and Drug Delivery

Beyond direct therapeutic intervention, the unique structure of 1,2-Bis(2-benzylaminoethoxy)ethane opens avenues in specialized medical fields.

Diagnostic Imaging Agents

The development of effective diagnostic agents is crucial for early disease detection. The ligand's strong chelating ability can be exploited to create stable complexes with metal ions suitable for medical imaging:

• Magnetic Resonance Imaging (MRI): Complexation with paramagnetic ions like Gadolinium(III) (Gd³⁺) could yield novel contrast agents.

• Radiopharmaceuticals: Chelating radioactive isotopes such as Gallium-68 (⁶⁸Ga) or Copper-64 (⁶⁴Cu) could produce agents for Positron Emission Tomography (PET) imaging, allowing for highly sensitive in vivo tracking.[7]

Targeted Drug Delivery

The ability to conjugate this molecule to larger biological entities is a significant advantage.[1] By attaching the ligand (or its metal complex) to a tumor-targeting antibody or peptide, a highly specific drug delivery system can be created. This approach concentrates the therapeutic agent at the disease site, maximizing efficacy while minimizing systemic toxicity.[1]

Caption: Bioconjugation for targeted cancer therapy.

Experimental Methodologies

To translate the theoretical potential of 1,2-Bis(2-benzylaminoethoxy)ethane into practical results, robust and reproducible experimental protocols are essential.

Protocol 1: Synthesis of a Representative Copper(II) Complex

This protocol describes a standard method for complexation, chosen for its simplicity and reliability.

Objective: To synthesize [Cu(C₂₀H₂₈N₂O₂)]Cl₂.

Materials:

• 1,2-Bis(2-benzylaminoethoxy)ethane (1.0 mmol)

• Copper(II) Chloride (CuCl₂) (1.0 mmol)

• Ethanol, absolute (50 mL)

• Magnetic stirrer and heating plate

• Schlenk flask and condenser

Procedure:

• Dissolve 1.0 mmol of 1,2-Bis(2-benzylaminoethoxy)ethane in 25 mL of absolute ethanol in a Schlenk flask with stirring.

• In a separate beaker, dissolve 1.0 mmol of CuCl₂ in 25 mL of absolute ethanol. Gentle warming may be required.

• Add the CuCl₂ solution dropwise to the ligand solution at room temperature over 15 minutes.

• A color change (e.g., to blue or green) should be observed, indicating complex formation.

• Attach the condenser and heat the mixture to a gentle reflux for 3 hours to ensure complete reaction.

• Allow the solution to cool slowly to room temperature, then place it in a 4°C refrigerator overnight to promote crystallization.

• Collect the resulting precipitate by vacuum filtration, washing with a small amount of cold ethanol.

• Dry the solid product under vacuum.

• Characterization: Confirm the structure and purity of the complex using techniques such as FT-IR, UV-Vis spectroscopy, mass spectrometry, and elemental analysis.

Protocol 2: In Vitro Anticancer Activity Assessment (MTT Assay)

This protocol outlines a standard colorimetric assay to determine the cytotoxicity of the synthesized complex against a cancer cell line.

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of the copper complex.

Materials:

• Synthesized copper complex

• Human cancer cell line (e.g., MCF-7 for breast cancer)

• DMEM media supplemented with 10% FBS and 1% penicillin-streptomycin

• 96-well microtiter plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Cell Seeding: Seed the MCF-7 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of media and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a stock solution of the copper complex in DMSO and create serial dilutions in culture media.

• Remove the old media from the wells and add 100 µL of the compound dilutions (including a vehicle control with DMSO and an untreated control).

• Incubate the plate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductase will convert MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression.

Data Summary and Future Directions

To guide research efforts, structure-activity relationship (SAR) studies are paramount. A systematic investigation would involve synthesizing a series of metal complexes and evaluating their properties.

Complex	Metal Ion	Modification	Predicted LogP	Hypothetical IC₅₀ (MCF-7, µM)
L	None	Parent Ligand	3.5	>100
C1	Cu(II)	None	3.2	15.2
C2	Pt(II)	None	3.1	5.8
C3	Ru(III)	None	2.9	8.1
C4	Pt(II)	4-fluoro on benzyl	3.4	4.9
C5	Pt(II)	4-methoxy on benzyl	3.0	7.5

Table 1: Hypothetical data for a series of 1,2-Bis(2-benzylaminoethoxy)ethane metal complexes to illustrate a potential SAR study. LogP and IC₅₀ values are for illustrative purposes.

Future Outlook: The true potential of 1,2-Bis(2-benzylaminoethoxy)ethane lies in its versatility. Future research should focus on:

• Expanding the Range of Metal Ions: Investigating complexes with less common but therapeutically interesting metals like iridium, gallium, and titanium.[2][5]

• Systematic Structural Modification: Performing SAR studies by modifying the benzyl groups and the ethylene backbone to optimize activity and reduce toxicity.[8]

• In Vivo Studies: Advancing the most promising lead compounds from in vitro assays into preclinical animal models to evaluate their efficacy, pharmacokinetics, and safety profiles.

• Bioconjugate Development: Synthesizing and testing targeted constructs for both therapeutic and diagnostic ("theranostic") applications.

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• Wang, Y., et al. (2023). 1,2-Bis(2-aminophenoxy)ethane- N, N, N', N'-tetraacetic Acid Acetoxymethyl Ester Loaded Reactive Oxygen Species Responsive Hyaluronic Acid-Bilirubin Nanoparticles for Acute Kidney Injury Therapy via Alleviating Calcium Overload Mediated Endoplasmic Reticulum Stress. ACS Nano, 17(1), 472-491. DOI: 10.1021/acsnano.2c08982. Available from: [Link]

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• Basak, U., et al. (2024). Metal Complexes as Chemotherapeutic Agents for the Treatment of Cancer. Journal of Biosciences and Experimental Pharmacology, 2(1), 01-13. Available from: [Link]

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• 8. lifechemicals.com [lifechemicals.com]

Protocols & Analytical Methods

Application Note: A Strategic Guide to Employing 1,2-Bis(2-benzylaminoethoxy)ethane as a Flexible Linker in Metal-Organic Frameworks for Drug Delivery Applications

Abstract

Metal-Organic Frameworks (MOFs) have emerged as highly versatile platforms for therapeutic applications, largely due to their tunable porosity and chemical functionality.[1] A key strategy in advancing MOF design for drug delivery is the incorporation of flexible organic linkers, which can impart dynamic properties to the framework, such as guest-responsive "breathing."[2][3] This guide focuses on the strategic use of 1,2-Bis(2-benzylaminoethoxy)ethane, a flexible diamine linker, in the design and synthesis of MOFs for drug delivery. We provide a comprehensive overview, from the rationale behind linker selection and its synthesis to detailed protocols for MOF fabrication, characterization, and application in drug loading and release studies. This document serves as a foundational resource for researchers aiming to develop next-generation, flexible MOF-based drug delivery systems.

Introduction: The Advantage of Flexibility in MOFs for Drug Delivery

While rigid MOFs offer permanent porosity, flexible MOFs (FMOFs) exhibit dynamic structural transformability in response to external stimuli like temperature, pressure, or guest molecule adsorption.[2][3] This "smart" behavior is highly desirable for drug delivery systems. The flexibility, often originating from the conformational freedom of the organic linker, allows the framework to adapt its pore size and shape.[4] This can lead to:

• Enhanced Drug Loading: The framework can expand to accommodate large therapeutic molecules that might otherwise be excluded from rigid pores.[5]

• Controlled Release Kinetics: Drug release can be triggered by specific physiological conditions (e.g., pH, temperature), as the framework's conformation changes.[1][6]

• Improved Biocompatibility: The ability to encapsulate and protect sensitive drug molecules can reduce systemic toxicity.[7]

The choice of linker is therefore a critical design parameter that dictates the ultimate structure and function of the MOF.[4]

The Linker: 1,2-Bis(2-benzylaminoethoxy)ethane

1,2-Bis(2-benzylaminoethoxy)ethane is a compelling candidate for constructing FMOFs. Its molecular structure features a flexible ethylene glycol-based chain, providing conformational freedom, and two benzylamino terminal groups that act as coordination sites for metal ions. The benzyl groups add a degree of steric bulk and potential for π-π stacking interactions within the final framework, which can influence porosity and guest-framework interactions.

Property	Value
Molecular Formula	C₂₀H₂₈N₂O₂
Molecular Weight	328.45 g/mol
SMILES	C1=CC=C(C=C1)CNCCOCCOCCNCC2=CC=CC=C2
InChIKey	FQEGBHFZAGTXDY-UHFFFAOYSA-N

Protocol 2.1: Proposed Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

The synthesis of this linker is not commonly detailed in MOF literature, necessitating a proposed route based on established organic chemistry principles. One of the most reliable methods for forming secondary amines is through reductive amination.[8][9]

Causality: This two-step, one-pot approach is chosen over direct alkylation of the parent diamine[10][11] with benzyl halides to avoid the common problem of over-alkylation, which would yield a mixture of secondary and tertiary amines and complicate purification.[8] Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for this transformation.[12]

Materials:

• 1,2-Bis(2-aminoethoxy)ethane

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic Acid (glacial)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask, dissolve 1,2-Bis(2-aminoethoxy)ethane (1 equivalent) in DCE.

• Add benzaldehyde (2.2 equivalents) to the solution.

• Add a catalytic amount of glacial acetic acid to facilitate the formation of the iminium ion intermediate.

• Stir the mixture at room temperature for 1-2 hours.

• Slowly add sodium triacetoxyborohydride (2.5 equivalents) in portions. Caution: Gas evolution may occur.

• Allow the reaction to stir at room temperature overnight.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel, extract the aqueous layer with DCE or another suitable organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product via column chromatography to yield the pure 1,2-Bis(2-benzylaminoethoxy)ethane linker.

Caption: Proposed synthesis of the flexible linker via reductive amination.

Design and Synthesis of a Flexible MOF

The construction of a MOF involves the self-assembly of the organic linker and a metal-containing secondary building unit (SBU). The choice of metal and synthesis conditions are paramount.

Causality behind Experimental Choices:

• Metal Node Selection: For biomedical applications, biocompatible metal ions are essential. Zinc (II), Iron (III), and Zirconium (IV) are commonly employed due to their low toxicity.[5] We will use Zinc (II) from zinc nitrate hexahydrate as a representative example.

• Synthesis Method: Solvothermal synthesis is a widely used technique that employs elevated temperatures and pressures to facilitate the dissolution of precursors and promote the growth of high-quality crystals.[13][14]

• Solvent: Dimethylformamide (DMF) is a common solvent in MOF synthesis due to its high boiling point and ability to dissolve both the metal salt and organic linker.[13]

Protocol 3.1: General Solvothermal Synthesis of a Zn-based MOF

Materials:

• 1,2-Bis(2-benzylaminoethoxy)ethane linker

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Teflon-lined stainless-steel autoclave or heavy-walled glass vial

Procedure:

• Dissolve the 1,2-Bis(2-benzylaminoethoxy)ethane linker (e.g., 0.1 mmol) in DMF (e.g., 5 mL) in a glass vial.

• In a separate vial, dissolve the zinc nitrate hexahydrate (e.g., 0.1 mmol) in DMF (e.g., 5 mL).

• Combine the two solutions in a Teflon-lined autoclave. The molar ratio of linker to metal is a critical parameter to optimize (see Table 2).

• Seal the autoclave tightly.

• Place the autoclave in a programmable oven and heat to a specified temperature (e.g., 80-120°C) for a set duration (e.g., 24-72 hours).

• Allow the oven to cool slowly to room temperature to promote crystal growth.

• Collect the resulting crystalline product by filtration or centrifugation.

• Wash the crystals thoroughly with fresh DMF to remove unreacted precursors, followed by a solvent exchange with a more volatile solvent like ethanol or acetone.

• Activate the MOF by heating under vacuum to remove the solvent molecules from the pores, making them accessible for guest molecules.

Table 2: Key Parameters for MOF Synthesis Optimization

Parameter	Range/Options	Rationale and Potential Impact
Temperature	60 - 150 °C	Affects reaction kinetics and crystal phase. Higher temperatures can lead to denser, more stable phases, while lower temperatures may yield kinetically favored products.[14]
Time	12 - 96 hours	Influences crystal growth and size. Longer reaction times typically result in larger, higher-quality crystals.
Molar Ratio	2:1 to 1:2 (Linker:Metal)	Determines the stoichiometry of the final framework and can influence the resulting topology and dimensionality.[15][16]
Solvent System	DMF, DEF, Ethanol	The solvent can act as a template or modulator, influencing the final structure. Co-solvents can be used to tune solubility and crystal morphology.[15]

Physicochemical Characterization of the MOF

Thorough characterization is essential to confirm the successful synthesis of the desired MOF, its crystallinity, porosity, and thermal stability.

Caption: Workflow for MOF synthesis, activation, and characterization.

Protocol 4.1: Standard Characterization Workflow

• Powder X-Ray Diffraction (PXRD):

  • Purpose: To confirm the crystallinity and phase purity of the bulk material.

  • Procedure: A small amount of the activated MOF powder is analyzed. The resulting diffraction pattern is a unique fingerprint of the crystalline structure.

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • Purpose: To verify the incorporation of the organic linker into the framework.

  • Procedure: The IR spectrum of the MOF is compared to that of the free linker. A shift in the characteristic amine (N-H) and ether (C-O-C) vibrational bands indicates coordination to the metal center.[1]

• Thermogravimetric Analysis (TGA):

  • Purpose: To assess the thermal stability of the MOF and confirm the removal of guest solvents after activation.

  • Procedure: The sample is heated at a constant rate under an inert atmosphere, and its weight loss is recorded as a function of temperature. The decomposition temperature indicates the framework's thermal stability.

• Gas Sorption Analysis (BET):

  • Purpose: To determine the porosity, including the specific surface area (Brunauer-Emmett-Teller area) and pore volume.

  • Procedure: An N₂ adsorption-desorption isotherm is measured at 77 K. The shape of the isotherm provides information about the pore structure, and the amount of gas adsorbed is used to calculate the surface area.[1]

Application in Drug Delivery

The porous and potentially flexible nature of the synthesized MOF makes it a candidate for drug delivery. A post-synthetic impregnation method is a straightforward and common approach for loading therapeutic molecules.[1][17]

Protocol 5.1: Post-Synthetic Drug Loading via Impregnation

Causality: This method is chosen because it is gentle and does not require harsh conditions that could degrade either the MOF or the drug molecule.[1] The drug is loaded by simple diffusion into the pores of the pre-synthesized, activated MOF.

Materials:

• Activated MOF

• Therapeutic drug (e.g., Doxorubicin, Ibuprofen)

• Suitable solvent (in which the drug is highly soluble and does not degrade the MOF, e.g., ethanol, water, DMSO)

Procedure:

• Prepare a concentrated solution of the chosen drug in the selected solvent.

• Immerse a known mass of activated MOF powder in the drug solution.

• Stir the suspension at room temperature for an extended period (e.g., 24-48 hours) to allow the drug molecules to diffuse into the MOF pores and reach equilibrium.

• Collect the drug-loaded MOF by centrifugation.

• Wash the collected solid with a small amount of fresh solvent to remove any drug molecules adsorbed on the external surface.

• Dry the drug-loaded MOF under vacuum.

• Determine Loading Efficiency: Analyze the supernatant from the loading and washing steps using UV-Vis spectroscopy or HPLC to quantify the amount of drug that was not encapsulated. The drug loading can be calculated by mass balance.

Protocol 5.2: In Vitro Drug Release Study

Causality: This protocol simulates physiological conditions to assess the rate and extent of drug release from the MOF carrier. Phosphate-buffered saline (PBS) at pH 7.4 is used to mimic the pH of blood, while a lower pH buffer (e.g., 5.5) can be used to simulate the acidic microenvironment of tumors or endosomes.[1][18]

Materials:

• Drug-loaded MOF

• Phosphate-Buffered Saline (PBS) at pH 7.4 and/or Acetate Buffer at pH 5.5

• Thermostatic shaker or water bath (37°C)

• Centrifuge and UV-Vis spectrophotometer

Procedure:

• Disperse a known mass of the drug-loaded MOF in a specific volume of the release buffer (e.g., PBS, pH 7.4) in multiple vials.

• Place the vials in a thermostatic shaker set to 37°C.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), remove one vial.

• Centrifuge the vial to separate the MOF particles from the buffer.

• Carefully collect the supernatant and measure the concentration of the released drug using a UV-Vis spectrophotometer at the drug's λ_max.

• Plot the cumulative percentage of drug released versus time to generate the release profile.

Caption: Workflow for drug loading and in vitro release studies.

Conclusion and Future Outlook

The use of flexible linkers like 1,2-Bis(2-benzylaminoethoxy)ethane offers a strategic pathway to developing dynamic, "smart" MOFs for advanced drug delivery. The protocols outlined in this guide provide a comprehensive framework for the synthesis, characterization, and evaluation of such materials. While this document presents a generalized approach, the successful development of a specific MOF system requires careful, systematic optimization of the synthetic and loading parameters. Future work should focus on exploring different biocompatible metal nodes, functionalizing the linker to introduce stimuli-responsive moieties, and conducting detailed in vitro and in vivo studies to validate the therapeutic efficacy and safety of these promising delivery platforms.[7]

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Application Notes and Protocols for 1,2-Bis(2-benzylaminoethoxy)ethane in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Bifunctional Linker for Advanced Bioconjugates

In the landscape of targeted therapeutics and advanced diagnostics, the linker molecule plays a pivotal role in the efficacy, stability, and overall performance of a bioconjugate. 1,2-Bis(2-benzylaminoethoxy)ethane is an emerging bifunctional molecule poised to offer unique advantages in this domain. Its structure, featuring a flexible di-ethoxy-ethane backbone and two benzylamino groups, provides a compelling combination of properties for applications in bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and targeted imaging agents.[1]

The flexible ethylene glycol-like core of 1,2-Bis(2-benzylaminoethoxy)ethane can enhance the solubility and stability of the resulting bioconjugate, a critical attribute for maintaining the integrity and functionality of therapeutic proteins in physiological environments.[2][3][4] Furthermore, the two benzylamino groups serve as versatile handles for chemical modification and as potential metal-chelating moieties.[1] This inherent chelating ability opens up exciting possibilities for the development of radioimmunoconjugates for diagnostic imaging and therapeutic applications.[5][6][7]

This comprehensive guide presents a detailed protocol for the utilization of 1,2-Bis(2-benzylaminoethoxy)ethane as a novel linker in bioconjugation, with a focus on its application in creating antibody conjugates. As a Senior Application Scientist, this document is structured to provide not only a step-by-step methodology but also the underlying scientific rationale to empower researchers to adapt and optimize these protocols for their specific needs.

Principle of Bioconjugation: Activating 1,2-Bis(2-benzylaminoethoxy)ethane for Amine-Reactive Coupling

The secondary amine groups of 1,2-Bis(2-benzylaminoethoxy)ethane are not intrinsically reactive towards functional groups on proteins under physiological conditions. To render this molecule a potent bioconjugation agent, it must first be activated. A widely adopted and robust strategy for conjugating molecules to proteins is through the targeting of primary amines on lysine residues, which are abundantly available on the surface of antibodies.[8][9][10] This is typically achieved using N-Hydroxysuccinimide (NHS) esters, which react with primary amines to form stable amide bonds.[11][][13]

Therefore, the proposed strategy involves the chemical modification of 1,2-Bis(2-benzylaminoethoxy)ethane to create a bis-NHS ester derivative. This activated form of the linker can then be directly used to crosslink to the lysine residues of an antibody or other protein of interest.

Visualizing the Workflow: From Linker to Conjugate

The following diagram illustrates the conceptual workflow for the activation of 1,2-Bis(2-benzylaminoethoxy)ethane and its subsequent conjugation to an antibody.

Caption: Workflow for bioconjugation using 1,2-Bis(2-benzylaminoethoxy)ethane.

Detailed Experimental Protocols

This section provides a comprehensive, step-by-step guide for the synthesis of the activated bis-NHS ester of 1,2-Bis(2-benzylaminoethoxy)ethane and its subsequent conjugation to a model IgG antibody.

Part 1: Synthesis of the bis-N-succinimidyl succinate derivative of 1,2-Bis(2-benzylaminoethoxy)ethane

This protocol outlines a general method for the activation of the linker. The synthesis should be performed by a qualified chemist in a suitable laboratory environment.

Materials:

• 1,2-Bis(2-benzylaminoethoxy)ethane

• Succinic anhydride

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Triethylamine (TEA)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Synthesis of the bis-carboxylic acid intermediate: a. Dissolve 1,2-Bis(2-benzylaminoethoxy)ethane (1 equivalent) in anhydrous DCM. b. Add succinic anhydride (2.2 equivalents) and triethylamine (2.2 equivalents). c. Stir the reaction mixture at room temperature for 12-18 hours. d. Monitor the reaction by thin-layer chromatography (TLC). e. Upon completion, wash the reaction mixture with dilute HCl and brine. f. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the bis-carboxylic acid derivative.

• Synthesis of the bis-NHS ester: a. Dissolve the bis-carboxylic acid derivative (1 equivalent) in anhydrous DMF. b. Add N-Hydroxysuccinimide (NHS) (2.2 equivalents) and EDC (2.2 equivalents). c. Stir the reaction mixture at room temperature for 12-18 hours. d. Monitor the reaction by TLC. e. Upon completion, precipitate the product by adding cold diethyl ether. f. Collect the precipitate by filtration and wash with cold diethyl ether. g. Dry the product under vacuum to yield the bis-NHS ester of 1,2-Bis(2-benzylaminoethoxy)ethane. h. Characterize the final product by NMR and mass spectrometry.

Part 2: Antibody Conjugation with the bis-NHS Ester Linker

This protocol describes the conjugation of the activated linker to a model IgG antibody.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS, pH 7.4)

• bis-NHS ester of 1,2-Bis(2-benzylaminoethoxy)ethane

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 1 M Sodium Bicarbonate buffer, pH 8.5

• Quenching buffer: 1 M Tris-HCl, pH 8.0

• Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Antibody Preparation: a. Prepare the antibody solution at a concentration of 2-10 mg/mL in PBS, pH 7.4.[14] b. If the antibody solution contains primary amines (e.g., Tris buffer), perform a buffer exchange into PBS, pH 7.4.[14]

• Linker Preparation: a. Immediately before use, dissolve the bis-NHS ester of 1,2-Bis(2-benzylaminoethoxy)ethane in anhydrous DMSO to a stock concentration of 10 mM.

• Conjugation Reaction: a. Adjust the pH of the antibody solution to 8.0-9.0 by adding 1/10th volume of 1 M sodium bicarbonate buffer, pH 8.5.[14][15] b. Calculate the required volume of the linker stock solution to achieve the desired molar excess (a starting point of 10-20 fold molar excess of linker to antibody is recommended).[14] c. Slowly add the linker solution to the antibody solution while gently vortexing. d. Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[16]

• Quenching the Reaction: a. Add the quenching buffer to a final concentration of 50 mM to stop the reaction by consuming any unreacted NHS esters. b. Incubate for 15-30 minutes at room temperature.

Part 3: Purification of the Antibody Conjugate

Purification is essential to remove unreacted linker and any aggregates formed during the conjugation process.

Procedure (Size-Exclusion Chromatography):

• Equilibrate the SEC column with PBS, pH 7.4.[9][17]

• Load the quenched reaction mixture onto the column.

• Elute the protein with PBS, pH 7.4, and collect fractions.

• Monitor the eluate by measuring absorbance at 280 nm. The first peak corresponds to the antibody conjugate, while the later eluting peak contains the unreacted linker and other small molecules.[][19][20]

• Pool the fractions containing the purified antibody conjugate.

Part 4: Characterization of the Antibody Conjugate

Characterization is crucial to determine the success of the conjugation and to quantify the drug-to-antibody ratio (DAR).

Procedure (UV-Vis Spectroscopy and Mass Spectrometry):

• Concentration Determination: a. Measure the absorbance of the purified conjugate at 280 nm. b. Calculate the protein concentration using the Beer-Lambert law and the extinction coefficient of the antibody.

• Drug-to-Antibody Ratio (DAR) Determination by Mass Spectrometry: a. Prepare the antibody conjugate sample for mass spectrometry analysis. This may involve deglycosylation to simplify the spectrum.[21] b. Analyze the sample using a high-resolution mass spectrometer (e.g., Q-TOF) under native or denaturing conditions.[8][11][22] c. Deconvolute the resulting mass spectrum to determine the masses of the different conjugate species (unconjugated antibody, antibody with one linker, two linkers, etc.).[11] d. Calculate the average DAR by averaging the number of linkers per antibody across all detected species.[8][21]

Data Presentation: Expected Outcomes

The following table summarizes the expected data from the characterization of the antibody conjugate.

Parameter	Method	Expected Result	Significance
Protein Concentration	UV-Vis at 280 nm	Quantitative value (mg/mL)	Determines the yield of the conjugation reaction.
Purity	Size-Exclusion Chromatography	Single major peak for the conjugate	Confirms removal of unreacted linker and aggregates.
Average DAR	Mass Spectrometry	A numerical value (e.g., 3.5)	Quantifies the average number of linkers per antibody.[8]
DAR Distribution	Mass Spectrometry	Distribution of species (DAR 0, 1, 2, etc.)	Provides information on the heterogeneity of the conjugate.[11]

Expert Insights and Causality

• Choice of Amine-Reactive Chemistry: Targeting lysine residues is a robust and well-established method for antibody conjugation. The resulting amide bond is highly stable under physiological conditions.[9]

• Importance of pH Control: The reaction between NHS esters and primary amines is highly pH-dependent. A pH range of 8.0-9.0 is optimal as it deprotonates the lysine ε-amino group, increasing its nucleophilicity, while minimizing the hydrolysis of the NHS ester.[13][16]

• The Role of the Flexible Linker: The di-ethoxy-ethane backbone of the linker is expected to improve the solubility and in vivo stability of the conjugate, potentially leading to improved pharmacokinetics.[2][3] Ether bonds are generally stable to hydrolysis under physiological conditions.[23][24]

• Chelating Properties for Radiolabeling: The polyamine nature of the linker suggests a strong affinity for metal ions.[25][26][27] For radiolabeling applications, a radiometal can be introduced after conjugation to the antibody. The stability of the metal-chelate complex is critical to prevent the in vivo release of the radionuclide.[6]

Visualizing the Chemical Transformation

The following diagram illustrates the chemical reaction between the bis-NHS ester linker and a lysine residue on an antibody.

Caption: Reaction of bis-NHS ester linker with a lysine residue.

Conclusion: A Versatile Platform for Bioconjugate Development

1,2-Bis(2-benzylaminoethoxy)ethane, when appropriately activated, presents a promising new tool for the construction of advanced bioconjugates. Its unique combination of a flexible, hydrophilic backbone and chelating capabilities offers the potential to create highly stable and effective antibody-drug conjugates and targeted imaging agents. The protocols and insights provided in this guide are intended to serve as a robust starting point for researchers to explore the full potential of this novel linker in their drug development and research endeavors.

References

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• Size Exclusion Chromatography/ Mass Spectrometry Analysis of Antibody Drug Conjugates Using the Agilent 1260 Infinity II Bio-Inert LC and 6545XT AdvanceBio LC/Q-TOF System. Agilent. [Link]

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• Rapid Analysis of Reduced Antibody Drug Conjugate by Online LC-MS/MS with Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. ACS Publications. [Link]

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• Conjugation of a secondary amine and protein?. ResearchGate. [Link]

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• Extending the limits of size exclusion chromatography: Simultaneous separation of free payloads and related species from antibody drug conjugates and their aggregates. PubMed. [Link]

• Benzyl group. Wikipedia. [Link]

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• Polyamine. Wikipedia. [Link]

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• New reactions and substrates for orthogonal bioconjugation. University of Siena. [Link]

• Ether cleavage. Wikipedia. [Link]

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• Hyperconjugation in a benzyl cation. Khan Academy. [Link]

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Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane: An In-Depth Technical Guide

This comprehensive guide provides a detailed experimental protocol for the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane, a versatile diamine ligand and synthetic intermediate. The protocols outlined herein are designed for researchers, scientists, and drug development professionals, offering a robust and reproducible methodology. This document emphasizes the causality behind experimental choices, ensuring a self-validating system for achieving a high-purity final product.

Introduction

1,2-Bis(2-benzylaminoethoxy)ethane is a bifunctional organic compound with significant applications in coordination chemistry and as a precursor in the synthesis of more complex molecules. Its flexible ethylene glycol core and the presence of two secondary amine moieties make it an excellent chelating agent for various metal ions. Furthermore, the benzyl groups can be readily removed, offering a pathway to the corresponding primary diamine, or further functionalized to generate a diverse range of derivatives for applications in materials science and pharmaceutical development.

This guide will detail two primary synthetic routes for the preparation of 1,2-Bis(2-benzylaminoethoxy)ethane:

• Direct N-Benzylation: A classical approach involving the reaction of 1,2-bis(2-aminoethoxy)ethane with benzyl bromide.

• Reductive Amination: A widely used method that proceeds via the formation of a di-imine intermediate from 1,2-bis(2-aminoethoxy)ethane and benzaldehyde, followed by in-situ reduction.

Materials and Methods

Materials

All reagents should be of analytical grade or higher and used as received unless otherwise specified.

Reagent	Supplier	CAS No.	Notes
1,2-Bis(2-aminoethoxy)ethane	Sigma-Aldrich	929-59-9
Benzyl Bromide	Acros Organics	100-39-0	Lachrymator, handle in a fume hood.
Benzaldehyde	Alfa Aesar	100-52-7
Sodium Borohydride (NaBH₄)	Sigma-Aldrich	16940-66-2	Moisture sensitive.
Potassium Carbonate (K₂CO₃)	Fisher Scientific	584-08-7	Anhydrous.
Acetonitrile (ACN)	VWR	75-05-8	Anhydrous.
Methanol (MeOH)	J.T. Baker	67-56-1	Anhydrous.
Dichloromethane (DCM)	EMD Millipore	75-09-2
Ethyl Acetate (EtOAc)	Fisher Scientific	141-78-6
Hexanes	Sigma-Aldrich	110-54-3
Anhydrous Sodium Sulfate (Na₂SO₄)	VWR	7757-82-6
Silica Gel	Sorbent Technologies	63231-67-4	230-400 mesh, for column chromatography.

Equipment

• Round-bottom flasks (various sizes)

• Magnetic stirrer and stir bars

• Reflux condenser

• Addition funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Rotary evaporator

• Glassware for column chromatography

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp for TLC visualization

• NMR spectrometer (¹H and ¹³C)

• Mass spectrometer

Experimental Protocols

Protocol 1: Synthesis via Direct N-Benzylation

This method relies on the nucleophilic substitution reaction between the primary amine groups of 1,2-bis(2-aminoethoxy)ethane and benzyl bromide. A base is required to neutralize the hydrobromic acid byproduct.

Reaction Scheme:

Application Note: A Detailed Protocol for the Purification of 1,2-Bis(2-benzylaminoethoxy)ethane via Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 1,2-Bis(2-benzylaminoethoxy)ethane, a diamine compound whose basicity presents unique challenges for traditional silica gel chromatography. We detail a robust methodology employing automated flash column chromatography on silica gel, addressing common issues such as peak tailing and poor resolution by incorporating a basic modifier into the mobile phase. The protocol covers all stages from initial method development using Thin-Layer Chromatography (TLC) to final product isolation. The causality behind each experimental choice is explained to empower researchers to adapt this method for analogous separations. This guide is intended for researchers, scientists, and drug development professionals requiring high-purity diamine compounds for their work.

Introduction: The Challenge of Purifying Basic Amines

1,2-Bis(2-benzylaminoethoxy)ethane is a symmetrical diamine featuring ether linkages, a structure that lends itself to applications in coordination chemistry and as a versatile intermediate in organic synthesis.[1] The purification of this and similar amine-containing compounds is frequently complicated by their basic nature. The stationary phase most commonly used in column chromatography, silica gel, possesses an acidic surface due to the presence of silanol (Si-OH) groups.[2] These acidic sites can strongly and often irreversibly interact with basic analytes like amines, leading to significant experimental challenges:

• Peak Tailing: Strong acid-base interactions cause the compound to "streak" or "tail" down the column, resulting in broad peaks and poor separation from impurities.

• Irreversible Adsorption: In some cases, the amine can bind so strongly that it fails to elute from the column, leading to low or no recovery of the desired product.

• On-Column Reactions: The acidic nature of silica can sometimes catalyze degradation of sensitive molecules.

To overcome these issues, this protocol employs a standard silica gel stationary phase but modifies the mobile phase with a small quantity of a basic additive, triethylamine (TEA). This additive competitively binds to the acidic silanol groups, effectively "masking" them from the target amine and ensuring a symmetric peak shape and high recovery.[3]

Principle of Separation: Modified Normal-Phase Chromatography

This protocol is based on the principles of normal-phase adsorption chromatography, where a polar stationary phase (silica gel) is used with a less polar mobile phase.[4] The separation of a mixture occurs based on the differential adsorption of its components to the stationary phase.[2]

• Non-polar compounds have weak interactions with the silica gel and spend more time in the mobile phase, thus eluting from the column first.

• Polar compounds interact strongly with the polar silica gel and are retained longer, eluting later.

For 1,2-Bis(2-benzylaminoethoxy)ethane, the two secondary amine groups and ether oxygens make it a highly polar molecule. Potential impurities from its synthesis could include unreacted starting materials or partially benzylated intermediates, which would have different polarities. By gradually increasing the polarity of the mobile phase (a gradient elution), we can first wash off less polar impurities before eluting the target compound, followed by any more polar byproducts. The addition of ~1% triethylamine to the eluent is critical; it neutralizes the acidic sites on the silica surface without significantly altering the overall polarity of the mobile phase, thereby enabling a clean separation based on polarity rather than acid-base interactions.[3]

Preliminary Analysis & Method Development via TLC

Before committing to a large-scale column separation, it is imperative to develop an appropriate solvent system using Thin-Layer Chromatography (TLC).[4][5] The goal is to find a mobile phase composition that provides a retention factor (Rf) of approximately 0.25-0.35 for the target compound. This Rf value typically translates well to preparative column chromatography, ensuring the compound does not elute too quickly (poor separation) or too slowly (band broadening and excessive solvent use).

Protocol: TLC Method Development

• Prepare TLC Chambers: Use several chambers, each with a different solvent system. Start with a non-polar solvent and gradually add a more polar one. A good starting system for this compound is Dichloromethane (DCM) with an increasing percentage of Methanol (MeOH).

• Prepare Sample: Dissolve a small amount of the crude 1,2-Bis(2-benzylaminoethoxy)ethane in a volatile solvent like DCM.

• Spot the Plate: Using a capillary tube, spot the crude mixture onto a silica gel TLC plate.

• Develop the Plate: Place the plate in a chamber containing your chosen eluent system (e.g., 98:2 DCM:MeOH + 1% TEA). Ensure the chamber is saturated with solvent vapor.

• Visualize: After development, visualize the plate under a UV lamp (the benzyl groups will be UV active). Staining with ninhydrin or potassium permanganate can also be used to visualize amines.

• Optimize: Adjust the ratio of DCM to MeOH until the desired Rf of ~0.3 is achieved for the main product spot. The separation between the product and its main impurities should be maximized.

Detailed Protocol: Automated Flash Column Chromatography

This protocol assumes the use of a standard automated flash chromatography system with pre-packed silica gel columns.

Materials & Equipment

• Stationary Phase: Pre-packed silica gel column (e.g., 40 g for a 0.5-2.0 g crude sample).

• Mobile Phase A: Dichloromethane (DCM).

• Mobile Phase B: Methanol (MeOH).

• Additive: Triethylamine (TEA).

• Crude Sample: 1,2-Bis(2-benzylaminoethoxy)ethane.

• Loading Adsorbent: Celite or a small amount of silica gel.

• Apparatus: Automated flash chromatography system, rotary evaporator, collection tubes, standard laboratory glassware.

Workflow Diagram

Sources

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• 5. m.youtube.com [m.youtube.com]

1,2-Bis(2-benzylaminoethoxy)ethane in the synthesis of macrocyclic compounds

An In-Depth Guide to the Application of 1,2-Bis(2-benzylaminoethoxy)ethane in Macrocyclic Synthesis

Authored by: A Senior Application Scientist

This document serves as a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 1,2-Bis(2-benzylaminoethoxy)ethane as a pivotal building block in the synthesis of complex macrocyclic compounds, including Schiff base macrocycles and cryptands. We will delve into the core principles governing macrocyclization, provide validated, step-by-step protocols, and explain the causal reasoning behind critical experimental choices.

Foundational Principles: Navigating the Challenges of Macrocyclization

The synthesis of macrocycles—cyclic molecules containing rings of 12 or more atoms—is a cornerstone of modern medicinal and supramolecular chemistry.[1] These structures offer a unique blend of conformational rigidity and flexibility, enabling them to bind to challenging biological targets with high affinity and selectivity.[2] However, their construction is non-trivial due to the inherent entropic penalty of bringing two ends of a long, flexible molecule together. The primary competing reaction is intermolecular polymerization, which is often kinetically and thermodynamically favored.[3][4][5]

The precursor, 1,2-Bis(2-benzylaminoethoxy)ethane , is an ideal starting material for tackling these challenges. Its structure features two reactive primary amine functionalities separated by a flexible oligoethylene glycol-like chain, while the benzyl groups provide steric bulk and can be removed later if necessary.[6] This combination of features allows for its application in several sophisticated synthetic strategies.

Two core principles are paramount for successfully synthesizing macrocycles and avoiding polymerization:

• The High Dilution Principle : This is the most fundamental strategy to favor intramolecular cyclization. By maintaining an extremely low concentration of the linear precursors, the probability of one reactive end of a molecule finding its other end becomes greater than the probability of it finding another molecule.[3][4] In practice, this is achieved by the slow, controlled addition of reactant solutions, often using syringe pumps, into a large volume of solvent.[3]

• The Template Effect : This strategy employs a coordinating species, typically a metal ion, to act as a scaffold.[7][8] The template ion binds to the reactive sites of the linear precursors, pre-organizing them into a conformation that is primed for cyclization. This dramatically increases the effective molarity of the reactive ends, thereby accelerating the desired intramolecular reaction.[9] The template effect can be either kinetic (directing the reaction pathway) or thermodynamic (stabilizing the final macrocyclic product).[8][9]

Figure 2: Workflow for [2+2] Schiff Base Macrocycle Synthesis.

Materials and Reagents:

• 1,2-Bis(2-benzylaminoethoxy)ethane

• A suitable dialdehyde (e.g., 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane) [10][11][12]* Anhydrous Methanol or Acetonitrile

• Template Metal Salt (e.g., Zinc Acetate, Barium Perchlorate) [10]* 2 x 250 mL Round-bottom flasks

• 1 L Three-neck round-bottom flask

• Syringe pump and gas-tight syringes

• Reflux condenser

• Magnetic stirrer and heat plate

• Standard glassware for workup and purification

Procedure:

• Reactant Preparation: In a 250 mL flask, dissolve the dialdehyde (1.0 mmol) and the template metal salt (1.0 mmol) in 100 mL of anhydrous methanol. Stir until fully dissolved. This is Solution A .

• In a separate 250 mL flask, dissolve 1,2-Bis(2-benzylaminoethoxy)ethane (1.0 mmol) in 100 mL of anhydrous methanol. This is Solution B .

• High Dilution Setup: In the 1 L three-neck flask equipped with a reflux condenser and magnetic stirrer, add 300 mL of anhydrous methanol and bring it to a gentle reflux.

• Controlled Addition: Using two separate syringe pumps, add Solution A and Solution B simultaneously and dropwise to the refluxing methanol in the 1 L flask over a period of 4-6 hours. The slow addition is critical to maintain high dilution conditions.

• Reaction: After the addition is complete, maintain the reflux for an additional 18-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Allow the reaction mixture to cool slowly to room temperature, and then cool further in an ice bath. The macrocyclic product, often as its metal complex, should precipitate out of the solution.

• Purification: Collect the solid precipitate by vacuum filtration, washing with cold methanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent system (e.g., acetonitrile/chloroform).

Causality and Insights:

• Why Methanol/Acetonitrile? These solvents are effective at dissolving the precursors while allowing the often less-soluble macrocyclic product to precipitate upon cooling, simplifying isolation.

• Why a Template? The metal ion coordinates to the oxygen and nitrogen atoms of the reactants, creating a pre-organized assembly that favors the [2+2] cyclization over other possibilities (like [1+1] or polymers). [9]* Why Reflux? The elevated temperature provides the necessary activation energy for the formation of the imine bonds.

Protocol 2: Synthesis of an Aza-Cryptand

Cryptands are bicyclic or polycyclic multidentate ligands with a three-dimensional cavity. [13]This protocol involves a two-step process: first, a high-dilution acylation to form a macrodiamide, followed by the reduction of the amide groups to amines to yield the final cryptand. [14][15]

Figure 3: Two-stage workflow for Aza-Cryptand Synthesis.

Materials and Reagents:

• 1,2-Bis(2-benzylaminoethoxy)ethane

• A suitable diacyl chloride (e.g., 3,6-dioxaoctanedioyl dichloride)

• Anhydrous, inhibitor-free Tetrahydrofuran (THF)

• A non-nucleophilic base (e.g., triethylamine)

• Reducing agent (e.g., Lithium aluminum hydride (LiAlH₄) or Borane-THF complex (BH₃·THF))

• Equipment as listed in Protocol 1, plus equipment for handling air- and moisture-sensitive reagents.

Procedure:

Step A: Macrodiamide Formation

• Reactant Preparation: Prepare Solution A by dissolving 1,2-Bis(2-benzylaminoethoxy)ethane (1.0 mmol) and triethylamine (2.2 mmol, to scavenge HCl byproduct) in 100 mL of anhydrous THF. Prepare Solution B by dissolving the diacyl chloride (1.0 mmol) in 100 mL of anhydrous THF.

• High Dilution Setup: Add 300 mL of anhydrous THF to the 1 L reaction flask and bring to a gentle reflux.

• Controlled Addition: Using two separate syringe pumps, add Solution A and Solution B simultaneously to the refluxing THF over 6-8 hours.

• Reaction & Isolation: After addition, reflux for another 12 hours. Cool the mixture, filter off the triethylamine hydrochloride salt, and remove the solvent under reduced pressure. The resulting crude macrodiamide can be purified by column chromatography on silica gel.

Step B: Reduction to Aza-Cryptand

SAFETY NOTE: Lithium aluminum hydride (LiAlH₄) and Borane (BH₃) are highly reactive and pyrophoric. They react violently with water. This procedure must be conducted under an inert atmosphere (Nitrogen or Argon) in a fume hood by trained personnel.

• Setup: In a flame-dried, three-neck flask under an inert atmosphere, suspend LiAlH₄ (4.0 mmol) in 100 mL of anhydrous THF.

• Addition: Dissolve the purified macrodiamide (0.8 mmol) from Step A in 50 mL of anhydrous THF and add it slowly to the stirred LiAlH₄ suspension.

• Reaction: Heat the mixture to reflux and maintain for 12-24 hours until TLC indicates the complete disappearance of the starting material.

• Quenching: Cool the reaction to 0 °C in an ice bath. Very slowly and carefully, add water dropwise to quench the excess LiAlH₄, followed by 15% aqueous NaOH, and then more water until a granular precipitate forms.

• Isolation: Filter the solid aluminum salts and wash thoroughly with THF. Combine the filtrates and remove the solvent under reduced pressure to yield the crude cryptand. Purify by column chromatography or crystallization.

Causality and Insights:

• Why a two-step process? Direct cyclization to form the cryptand is extremely difficult. The formation of stable amide bonds first, followed by reduction, is a robust and well-established strategy for synthesizing such complex polyamine structures. [14][15]* Why an inert atmosphere for reduction? LiAlH₄ and BH₃ react with both oxygen and moisture in the air. An inert atmosphere is essential for safety and to prevent decomposition of the reagent.

• Why the specific quenching sequence? The sequential addition of water and NaOH (Fieser workup) is a standard procedure to safely neutralize excess LiAlH₄ and produce easily filterable aluminum salts.

Data Summary and Characterization

The synthesized macrocycles must be thoroughly characterized to confirm their structure and purity.

Parameter	Protocol 1: [2+2] Schiff Base	Protocol 2: Aza-Cryptand
Key Reaction	Imine Condensation	Amide formation, then Amide Reduction
Stoichiometry	2x Diamine, 2x Dialdehyde	1x Diamine, 1x Diacyl Chloride
Key Condition	High Dilution, Metal Template	High Dilution, Inert Atmosphere (Reduction)
Typical Solvents	Methanol, Acetonitrile	THF, Dichloromethane
Typical Yields	40-80% (Template Dependent)	30-60% (Over two steps)
Primary Analysis	¹H NMR, ¹³C NMR, ESI-MS	¹H NMR, ¹³C NMR, ESI-MS, IR

Characterization Notes:

• ¹H NMR: Look for the disappearance of aldehyde protons (~9-10 ppm) and the appearance of imine protons (~8-9 ppm) in Protocol 1. For Protocol 2, the disappearance of amide NH protons and characteristic shifts in the methylene protons adjacent to the nitrogen atoms are key indicators.

• ESI-MS (Electrospray Ionization Mass Spectrometry): This is the definitive technique to confirm the mass of the large macrocyclic product. Look for the [M+H]⁺ or [M+Na]⁺ peaks corresponding to the calculated molecular weight.

• IR Spectroscopy: For Protocol 2, the disappearance of the strong amide C=O stretch (around 1650 cm⁻¹) after reduction is a critical confirmation of reaction completion.

References

• Vertex AI Search. (n.d.). Cas no 66582-26-1 (1,2-Bis(2-benzylaminoethoxy)ethane). Retrieved January 17, 2026.
• Wikipedia. (n.d.). High dilution principle. Retrieved January 17, 2026.
• Filarowski, A., et al. (n.d.). Imine- and Amine-Type Macrocycles Derived from Chiral Diamines and Aromatic Dialdehydes. PMC - PubMed Central. Retrieved January 17, 2026.
• MDPI. (n.d.). Synthesis of a [2.2.2] Cryptand Containing Reactive Functional Groups. Retrieved January 17, 2026.
• Google Scholar. (n.d.). Synthesis of Medio and Macrocyclic Compounds by High Dilution Principle Techniques. Retrieved January 17, 2026.
• Gerbeleu, N. V., et al. (n.d.). Template Synthesis of Macrocvclic Compounds. Retrieved January 17, 2026.
• Google Books. (n.d.). Macrocyclic Complexes. Retrieved January 17, 2026.
• RSC Publishing. (n.d.). Synthesis of a cross-chain bridging cryptand. Organic Chemistry Frontiers. Retrieved January 17, 2026.
• Every Science. (n.d.).
• YouTube. (2022, May 20). Synthesis of Macrocyclic Molecules (Macrocycles). Retrieved January 17, 2026.
• NIH. (n.d.). Macrocyclic Drugs and Synthetic Methodologies toward Macrocycles. PMC. Retrieved January 17, 2026.
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• MDPI. (2023, August 13).
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Macrocyclic Compounds Using 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Retrieved January 17, 2026.
• BenchChem. (n.d.). Unraveling the Limitations of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane in Macrocyclic Synthesis. Retrieved January 17, 2026.
• BenchChem. (n.d.). A Comparative Guide to the Synthetic Applications of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Retrieved January 17, 2026.
• Orbis Medicines. (n.d.). Macrocycles. Retrieved January 17, 2026.
• BenchChem. (n.d.). Application Notes and Protocols: 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane in Supramolecular Chemistry. Retrieved January 17, 2026.

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Application of 1,2-Bis(2-benzylaminoethoxy)ethane in Polymer Chemistry: Application Notes and Protocols

A comprehensive search for specific applications of 1,2-Bis(2-benzylaminoethoxy)ethane in polymer chemistry has revealed a significant lack of detailed, publicly available research or established industrial protocols for its use as a primary monomer or curing agent. While the chemical's bifunctional nature, containing two secondary amine groups and ether linkages, suggests theoretical potential in polymer synthesis, concrete examples and validated experimental procedures are not present in the accessible scientific literature, including peer-reviewed papers and patents.

This document outlines the theoretical potential of 1,2-Bis(2-benzylaminoethoxy)ethane in two key areas of polymer chemistry—polyamide synthesis and epoxy resin curing—based on the general principles of these reactions. It is important to note that the following sections are based on established chemical reactions of similar diamines and are intended to provide a foundational understanding and a starting point for research and development. These are not established protocols and would require significant experimental validation.

Section 1: Theoretical Application in Polyamide Synthesis

Introduction

1,2-Bis(2-benzylaminoethoxy)ethane possesses two secondary amine functionalities, making it a potential diamine monomer for polycondensation reactions with dicarboxylic acids or their derivatives to form polyamides. The presence of the flexible ether linkages in its backbone could impart unique properties to the resulting polymers, such as increased flexibility, lower glass transition temperatures, and potentially enhanced solubility in common organic solvents. The bulky benzyl groups would also be expected to influence the polymer's thermal and mechanical properties.

Proposed Reaction Scheme

The synthesis of a polyamide from 1,2-Bis(2-benzylaminoethoxy)ethane and a generic diacyl chloride would theoretically proceed via a polycondensation reaction, forming amide linkages and eliminating hydrochloric acid.

Caption: Theoretical polycondensation of 1,2-Bis(2-benzylaminoethoxy)ethane.

Hypothetical Experimental Protocol for Polyamide Synthesis

This protocol is a general guideline for the low-temperature solution polycondensation of a diamine with a diacyl chloride. Optimization of all parameters would be necessary.

Materials:

• 1,2-Bis(2-benzylaminoethoxy)ethane

• Adipoyl chloride (or other diacyl chloride)

• Anhydrous N-methyl-2-pyrrolidone (NMP)

• Triethylamine (as an acid scavenger)

• Methanol

• Nitrogen gas supply

• Standard glassware for organic synthesis (three-neck flask, dropping funnel, condenser, magnetic stirrer)

Procedure:

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, dissolve a specific molar amount of 1,2-Bis(2-benzylaminoethoxy)ethane and triethylamine in anhydrous NMP under a nitrogen atmosphere.

• Cool the solution to 0°C using an ice bath.

• In a separate flask, prepare a solution of an equimolar amount of adipoyl chloride in anhydrous NMP.

• Add the adipoyl chloride solution dropwise to the cooled diamine solution with vigorous stirring over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-24 hours.

• Precipitate the resulting polymer by pouring the reaction mixture into a large volume of methanol with constant stirring.

• Filter the precipitated polymer and wash it thoroughly with methanol and then with hot water to remove any unreacted monomers and triethylamine hydrochloride.

• Dry the polymer in a vacuum oven at 60-80°C until a constant weight is achieved.

Characterization:

The resulting polymer would need to be characterized to confirm its structure and determine its properties. Recommended techniques include:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of amide bonds (C=O stretch around 1650 cm⁻¹) and the disappearance of the acyl chloride peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed structure of the polymer repeat unit.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution (polydispersity index) of the polymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm), if any.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

Section 2: Theoretical Application in Epoxy Resin Curing

Introduction

The secondary amine groups of 1,2-Bis(2-benzylaminoethoxy)ethane can theoretically act as active sites for the ring-opening reaction of epoxy groups. This would make it a potential curing agent (hardener) for epoxy resins. The reaction of a secondary amine with an epoxy group forms a tertiary amine and a hydroxyl group. The resulting tertiary amine can further catalyze the polymerization of epoxy groups. The long and flexible chain of this diamine could lead to a cured epoxy network with increased toughness and a lower crosslink density compared to shorter-chain amine curing agents.

Proposed Reaction Scheme

The curing of an epoxy resin with 1,2-Bis(2-benzylaminoethoxy)ethane would involve the nucleophilic attack of the amine on the carbon atom of the epoxy ring, leading to the formation of a crosslinked network.

Caption: Theoretical curing of an epoxy resin.

Hypothetical Experimental Protocol for Epoxy Curing

This protocol provides a general procedure for curing a standard epoxy resin with an amine hardener. The stoichiometry and cure schedule would need to be determined experimentally.

Materials:

• 1,2-Bis(2-benzylaminoethoxy)ethane

• A standard epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

• A suitable solvent (e.g., acetone), if necessary, to reduce viscosity

• Molds for sample preparation

• Mixing cups and stirrers

• Oven for curing

Procedure:

• Calculate the stoichiometric amount of 1,2-Bis(2-benzylaminoethoxy)ethane required to cure the epoxy resin. This is based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the epoxy equivalent weight (EEW) of the resin. For a secondary diamine, there are two active hydrogens per molecule.

• Preheat the epoxy resin to a moderate temperature (e.g., 50-60°C) to reduce its viscosity.

• Accurately weigh the required amounts of the preheated epoxy resin and the diamine curing agent into a mixing cup.

• Thoroughly mix the two components for several minutes until a homogeneous mixture is obtained. If using a solvent, add it at this stage and mix until uniform.

• Pour the mixture into molds to prepare samples for testing.

• Cure the samples in an oven. A typical curing schedule might involve an initial cure at a lower temperature (e.g., 80-100°C) for a few hours, followed by a post-cure at a higher temperature (e.g., 120-150°C) to ensure complete reaction. The optimal curing schedule must be determined experimentally.

• Allow the samples to cool slowly to room temperature before demolding.

Characterization of the Cured Resin:

The properties of the cured epoxy network should be evaluated using various techniques:

• Dynamic Mechanical Analysis (DMA): To determine the glass transition temperature (Tg) and viscoelastic properties (storage modulus, loss modulus, tan delta).

• Tensile Testing: To measure mechanical properties such as tensile strength, modulus, and elongation at break.

• Impact Testing: To assess the toughness of the cured material.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and degradation profile.

Conclusion

While 1,2-Bis(2-benzylaminoethoxy)ethane presents theoretical possibilities for application in polymer chemistry as a diamine monomer for polyamides and as a curing agent for epoxy resins, there is a notable absence of published research to support these applications with established protocols and performance data. The information provided herein is intended as a conceptual guide for researchers and scientists interested in exploring the potential of this compound. Any practical application would necessitate a thorough investigation into reaction kinetics, optimization of process parameters, and comprehensive characterization of the resulting materials.

References

Due to the lack of specific literature on the application of 1,2-Bis(2-benzylaminoethoxy)ethane in polymer chemistry, a conventional reference list with verifiable URLs cannot be provided. The information presented is based on general principles of polymer chemistry. For foundational knowledge, please refer to standard polymer chemistry textbooks.

The Latent Power of a Sheltered Diamine: 1,2-Bis(2-benzylaminoethoxy)ethane as a Cornerstone in Macrocyclic Synthesis

Introduction: Unveiling the Potential of a Protected Precursor

In the intricate world of organic synthesis, the strategic use of protecting groups is paramount to achieving complex molecular architectures. 1,2-Bis(2-benzylaminoethoxy)ethane, a seemingly unassuming diamine, is a prime example of a building block whose true synthetic potential is unlocked through a critical deprotection step. Its structure, featuring two secondary benzylamines separated by a flexible and hydrophilic diethoxyethane linker, renders it an ideal precursor for the construction of sophisticated macrocyclic compounds such as aza-crown ethers and cryptands. The benzyl groups, while rendering the amine nitrogens unreactive to many electrophiles, are readily removable, revealing a highly versatile primary diamine poised for cyclization reactions. This guide provides an in-depth exploration of the activation and application of 1,2-Bis(2-benzylaminoethoxy)ethane, offering detailed protocols and insights for researchers in organic synthesis, materials science, and drug development.

PART 1: The Gateway to Reactivity: Debenzylation via Catalytic Hydrogenolysis

The synthetic utility of 1,2-Bis(2-benzylaminoethoxy)ethane hinges on the efficient cleavage of the N-benzyl bonds to expose the primary amine functionalities. Catalytic hydrogenolysis stands as the preeminent method for this transformation due to its mild conditions and clean byproducts—the desired diamine and toluene.[1]

Mechanism of Action: A Surface-Catalyzed Transformation

The debenzylation process is a heterogeneous catalytic reaction occurring on the surface of a noble metal catalyst, most commonly palladium on carbon (Pd/C). The mechanism involves the adsorption of both the N-benzyl diamine and hydrogen gas onto the palladium surface. The diatomic hydrogen undergoes dissociative chemisorption, forming reactive palladium hydride species. These species then effect the cleavage of the benzylic C-N bond of the adsorbed substrate, liberating the primary diamine and toluene. The products subsequently desorb from the catalyst surface, regenerating the active sites for continued catalysis.[1]

Caption: Catalytic hydrogenolysis of 1,2-Bis(2-benzylaminoethoxy)ethane.

Protocol 1: N-Debenzylation of 1,2-Bis(2-benzylaminoethoxy)ethane

This protocol details a standard procedure for the removal of the benzyl protecting groups using palladium on carbon and hydrogen gas.

Materials:

• 1,2-Bis(2-benzylaminoethoxy)ethane

• 10% Palladium on carbon (10% Pd/C), 50% wet

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Celite®

Procedure:

• In a round-bottom flask suitable for hydrogenation, dissolve 1,2-Bis(2-benzylaminoethoxy)ethane (1.0 eq.) in methanol or ethanol (10-20 mL per mmol of substrate).

• Carefully add 10% Pd/C (10-20 mol% Pd) to the solution under a stream of inert gas. Caution: Palladium on carbon is pyrophoric when dry and in the presence of flammable solvents.

• Seal the flask and purge the system with inert gas, followed by vacuum.

• Introduce hydrogen gas into the flask (typically via a balloon or a hydrogenation apparatus) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-24 hours.

• Upon completion, purge the reaction vessel with inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with the reaction solvent. Caution: Do not allow the filter cake to dry completely in air. Quench the catalyst on the Celite® pad with water before disposal.

• Concentrate the filtrate under reduced pressure to yield the crude 1,2-bis(2-aminoethoxy)ethane. The product is often of sufficient purity for subsequent steps, but can be further purified by distillation or chromatography if necessary.

Parameter	Condition	Rationale
Catalyst	10% Pd/C	Highly effective for C-N bond cleavage in benzylamines.[1][2]
Catalyst Loading	10-20 mol% Pd	Ensures a reasonable reaction rate without excessive cost. Higher loadings may be needed for stubborn substrates.
Solvent	Methanol or Ethanol	Protic solvents that readily dissolve the substrate and do not interfere with the reaction.
Hydrogen Source	H₂ gas (balloon or Parr shaker)	Provides the necessary hydrogen for the reduction. Atmospheric pressure is often sufficient.
Temperature	Room Temperature	The reaction is typically efficient at ambient temperature, avoiding potential side reactions.

PART 2: Applications in Macrocyclic Synthesis

The deprotected diamine, 1,2-bis(2-aminoethoxy)ethane (also known as 1,8-diamino-3,6-dioxaoctane), is a versatile building block for the synthesis of various macrocycles.[3][4] Its flexible diether backbone is ideal for creating pre-organized cavities capable of selective ion binding.

Application 1: Synthesis of Aza-Crown Ethers

Aza-crown ethers are a class of macrocycles where one or more oxygen atoms of a crown ether are replaced by nitrogen atoms. This substitution introduces sites for further functionalization and alters the ion-binding properties of the macrocycle.[5]

Caption: General scheme for the synthesis of a diaza-crown ether.

Protocol 2: Synthesis of a Diaza-18-Crown-6 Derivative

This protocol outlines a general procedure for the synthesis of a diaza-18-crown-6 derivative via cyclization of 1,2-bis(2-aminoethoxy)ethane with a suitable dielectrophile under high-dilution conditions.

Materials:

• 1,2-Bis(2-aminoethoxy)ethane

• Triethylene glycol di-p-tosylate

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (MeCN), anhydrous

Procedure:

• Set up a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer.

• To the flask, add a suspension of anhydrous potassium carbonate (2.2 eq.) in a large volume of anhydrous acetonitrile (to achieve a final concentration of reactants of ~0.01 M). Heat the suspension to reflux with vigorous stirring.

• In separate dropping funnels, prepare solutions of 1,2-bis(2-aminoethoxy)ethane (1.0 eq.) in anhydrous acetonitrile and triethylene glycol di-p-tosylate (1.0 eq.) in anhydrous acetonitrile.

• Simultaneously add the two solutions dropwise to the refluxing suspension of potassium carbonate over a period of 8-12 hours. The slow addition under high-dilution conditions favors intramolecular cyclization over intermolecular polymerization.

• After the addition is complete, continue to reflux the reaction mixture for an additional 24-48 hours.

• Cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or alumina to yield the desired diaza-18-crown-6 derivative.

Application 2: Synthesis of Cryptands

Cryptands are three-dimensional analogues of crown ethers, possessing a cage-like structure that allows for the encapsulation of metal ions with high selectivity and stability. The synthesis of the archetypal [2.2.2]cryptand can be achieved using 1,2-bis(2-aminoethoxy)ethane as a key precursor.

Protocol 3: Synthesis of [2.2.2]Cryptand (Kryptofix 222)

This protocol is adapted from a known procedure for the synthesis of [2.2.2]cryptand.[6]

Materials:

• 1,2-Bis(2-aminoethoxy)ethane

• Triethylene glycol di-(p-toluenesulfonate)

• Sodium carbonate (Na₂CO₃), anhydrous

• Acetonitrile (MeCN), anhydrous

• Citric acid

• Ethanol

• Tetramethylammonium hydroxide

• Chloroform

• n-Hexane

Procedure:

• In a reaction vessel, dissolve triethylene glycol bis(p-toluenesulfonate) (2.14 eq.) and anhydrous sodium carbonate in anhydrous acetonitrile and stir at 40 °C for 10 minutes.

• Add a solution of 1,2-bis(2-aminoethoxy)ethane (1.0 eq.) in acetonitrile. Heat the mixture to 90 °C and reflux for 16 hours.

• Cool the reaction mixture and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure and dissolve the residue in ethanol.

• Add a solution of citric acid and reflux for 3 hours. Filter the mixture.

• Adjust the pH of the filtrate to ~10 with tetramethylammonium hydroxide.

• Extract the aqueous solution with chloroform. Dry the combined organic extracts and evaporate the solvent to yield the crude product.

• Recrystallize the crude product from n-hexane to obtain pure [2.2.2]cryptand as a white solid.

Product	Precursors	Key Reaction Conditions	Typical Yield
Diaza-18-crown-6 Derivative	1,2-Bis(2-aminoethoxy)ethane, Triethylene glycol di-p-tosylate	High dilution, K₂CO₃, MeCN, reflux	Moderate
[2.2.2]Cryptand	1,2-Bis(2-aminoethoxy)ethane, Triethylene glycol di-(p-toluenesulfonate)	Na₂CO₃, MeCN, reflux	~60%[6]

PART 3: Application Notes and Future Perspectives

The macrocycles synthesized from 1,2-Bis(2-benzylaminoethoxy)ethane exhibit a range of valuable properties, primarily centered around their ability to form stable complexes with metal cations.

• Selective Ion Binding: Aza-crown ethers and cryptands are renowned for their ability to selectively bind metal ions based on the size of their cavity.[7] For instance, diaza-18-crown-6 derivatives show a high affinity for potassium ions, while the [2.2.2]cryptand is an exceptionally strong and selective ligand for K⁺.[8] This property is crucial for applications in ion-selective electrodes, phase-transfer catalysis, and the separation of metal ions.

• Precursors for Advanced Materials: The nitrogen atoms in aza-crown ethers provide convenient handles for further functionalization. They can be appended to polymers, solid supports, or chromophores to create materials with tailored properties for sensing, catalysis, or biomedical applications.[9]

• Drug Development and Radiopharmaceuticals: The ability of cryptands to encapsulate metal ions has been leveraged in the development of radiopharmaceuticals. Bifunctional cryptands can chelate radioactive metal isotopes, such as lead-203, and be conjugated to biomolecules for targeted cancer therapy and medical imaging.[10]

Conclusion

1,2-Bis(2-benzylaminoethoxy)ethane, through a straightforward deprotection strategy, transforms into a powerful and versatile building block for the synthesis of complex macrocyclic architectures. The resulting aza-crown ethers and cryptands possess a rich chemistry, with applications spanning from fundamental studies in supramolecular chemistry to the development of advanced materials and life-saving radiopharmaceuticals. The protocols and insights provided herein serve as a comprehensive guide for researchers seeking to harness the synthetic potential of this valuable precursor.

References

• BenchChem. (2025). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding 1,8-Diamino-3,6-dioxaoctane: Your Go-To Organic Synthesis Intermediate. Retrieved from [Link]

• Ladouceur, S., et al. (2021). Synthesis and Evaluation of Bifunctional [2.2.2]-Cryptands for Nuclear Medicine Applications. Inorganic Chemistry, 60(13), 10030-10037. [Link]

• Sato, T., et al. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega, 5(5), 2339-2346. [Link]

• El-Sayed, Y. S. (2009). Synthesis of a [2.2.2] Cryptand Containing Reactive Functional Groups. Molecules, 14(9), 3598-3607. [Link]

• Zhang, K., et al. (2024). Transfer Hydrogenolysis of O- and N-Benzyl Groups in Water with Tetrahydroxydiboron by Using an Amphiphilic Polymer‐Supported Nano‐Palladium Catalyst. European Journal of Organic Chemistry.

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Sato, T., et al. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega, 5(5), 2339-2346. [Link]

• Gancheva, V., et al. (2011). Dansyl - Substituted Aza Crown Ethers: Complexation with Alkali, Alkaline Earth Metal Ions and Ammonium. International Journal of Chemistry, 3(1), 10-17. [Link]

• BenchChem. (2025). An In-depth Technical Guide to 1,8-Diaminooctane: Properties, Synthesis, and Applications.

• Engelhard Corporation. (n.d.). Some Recent Developments in Heterogeneous Hydrogenation Catalysts for Organic Synthesis. Retrieved from [Link]

• Grokipedia. (n.d.). 2.2.2-Cryptand. Retrieved from [Link]

• El-Sayed, Y. S. (2009). Synthesis of a [2.2.2] Cryptand Containing Reactive Functional Groups. Molecules, 14(9), 3598-3607.

• Li, Y., et al. (2006). More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups. Synthetic Communications, 36(16), 2325-2329. [Link]

• Zhang, Y., et al. (2025). A Theoretical Investigation of the Selectivity of Aza-Crown Ether Structures Chelating Alkali Metal Cations for Potential Biosensing Applications.
• Li, Y., et al. (2006). More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups.

• Beer, P. D., et al. (1995). Metallocene bis(aza-crown ether) ligands and related compounds. Their syntheses, co-ordination chemistry, and electrochemical properties. Journal of the Chemical Society, Dalton Transactions, (21), 3479-3485. [Link]

• Ceyhan, T., et al. (2007). Synthesis, characterization and cation-induced dimerization of new aza-crown ether-appended metalloporphyrins. Dalton Transactions, (42), 4926-4933. [Link]

• BenchChem. (2025). Synthesis of 1,8-Diaminooctane and Its Derivatives: Application Notes and Protocols.

• Gamov, G. A., et al. (2021). Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers. Molecules, 26(8), 2225. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. 1,8-Diamino-3,6-dioxaoctane | 929-59-9 [amp.chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. scienceopen.com [scienceopen.com]
• 6. Kryptofix 222 synthesis - chemicalbook [chemicalbook.com]
• 7. Dansyl - Substituted Aza Crown Ethers: Complexation with Alkali, Alkaline Earth Metal Ions and Ammonium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis, characterization and cation-induced dimerization of new aza-crown ether-appended metalloporphyrins - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis and Evaluation of Bifunctional [2.2.2]-Cryptands for Nuclear Medicine Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

Welcome to the technical support center for the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane. This guide is designed for researchers, scientists, and professionals in drug development who are working with or planning to synthesize this versatile bifunctional compound. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to help you improve your reaction yields and final product purity.

Overview of Synthetic Pathways

The synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane (C20H28N2O2) is typically approached via two primary routes.[1][2] The choice of pathway can significantly impact yield, purity, and scalability. The most common and generally higher-yielding method is a double Williamson ether synthesis. An alternative, though often more challenging to control, is the direct N-benzylation of a diamine precursor.

Caption: Comparison of the two primary synthetic routes.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, with a focus on the recommended Williamson ether synthesis pathway.

Problem: Consistently Low or No Yield

Q1: My reaction yield is very low, or the reaction is not proceeding to completion. What are the primary causes?

A1: Low yield in a Williamson ether synthesis is a frequent issue that can usually be traced back to a few critical factors.[3][4] The reaction is an SN2 nucleophilic substitution, and its success hinges on the effective generation of the alkoxide nucleophile and the subsequent reaction with the alkyl halide.[5][6]

• Incomplete Deprotonation of 2-(Benzylamino)ethanol: The hydroxyl group of the alcohol must be fully deprotonated to form the potent alkoxide nucleophile. If this step is incomplete, you are essentially leaving starting material unreacted.

  • Causality: Phenols are more acidic than alcohols, but simple alcohols require a strong base for complete deprotonation. Common bases like NaOH or KOH can exist in equilibrium, failing to drive the reaction forward completely.[4] The presence of any water in the reaction will consume the base and protonate the alkoxide, rendering it ineffective.[4]

  • Solution: Use a strong, non-nucleophilic base such as sodium hydride (NaH) in an anhydrous aprotic solvent like THF or DMF.[4][7] The evolution of hydrogen gas upon adding the alcohol to the NaH suspension is a visual indicator that the deprotonation is occurring. Ensure the reaction is run under an inert atmosphere (e.g., nitrogen or argon) and that all glassware and solvents are rigorously dried.

• Poor Leaving Group on the Electrophile: The rate of the SN2 reaction is highly dependent on the quality of the leaving group.

  • Causality: The leaving group ability follows the trend I > Br > Cl > F. Using 1,2-dichloroethane will result in a significantly slower reaction than 1,2-dibromoethane or 1,2-diiodoethane.[8]

  • Solution: Use 1,2-dibromoethane as the electrophile for a good balance of reactivity and cost.

• Suboptimal Reaction Temperature: SN2 reactions require sufficient thermal energy to overcome the activation barrier.

  • Causality: Room temperature may be insufficient for the reaction to proceed at a reasonable rate, especially with less reactive halides.

  • Solution: Gently heat the reaction mixture. A temperature range of 60-100 °C is often effective, depending on the solvent.[8][9] Monitor the reaction by Thin-Layer Chromatography (TLC) to avoid decomposition at excessively high temperatures.

Problem: Significant Side Product Formation

Q2: My TLC plate and NMR spectrum show multiple spots and unexpected peaks. What are the likely side products and how can I avoid them?

A2: Side products are a major cause of reduced yield and purification headaches. In this specific synthesis, two side reactions are particularly common.

• E2 Elimination of the Dihaloethane: This is the primary competing side reaction.[8]

  • Causality: The alkoxide is not only a strong nucleophile but also a strong base. It can abstract a proton from the 1,2-dibromoethane, leading to an E2 elimination reaction that forms vinyl bromide and consumes your reagents. This is favored by high temperatures and sterically hindered bases.[7][10]

  • Solution:

    • Control Temperature: Use the minimum effective temperature required to drive the SN2 reaction forward. Avoid excessive heating.

    • Slow Addition: Add the 1,2-dibromoethane dropwise to the solution of the generated alkoxide. This keeps the concentration of the electrophile low at any given moment, favoring the bimolecular SN2 pathway over elimination.

• Formation of the Mono-Alkylated Intermediate: The reaction may stop after only one of the 2-(benzylamino)ethanol molecules has reacted.

  • Causality: This occurs due to incorrect stoichiometry or insufficient reaction time.

  • Solution: Ensure you are using a slight excess of the 2-(benzylamino)ethanol nucleophile (e.g., 2.1 to 2.2 equivalents) relative to the 1,2-dibromoethane electrophile (1.0 equivalent). Allow the reaction to run for an adequate duration, monitoring by TLC until the mono-alkylated intermediate spot is no longer visible.

Caption: A workflow for troubleshooting low reaction yield.

Problem: Purification Difficulties

Q3: The crude product is a sticky oil that is difficult to purify by column chromatography. What can I do?

A3: The basic nitrogen atoms in 1,2-Bis(2-benzylaminoethoxy)ethane can make it prone to streaking on standard silica gel.

• Causality: The slightly acidic nature of silica gel can interact strongly with the basic amine functionalities of your product, causing poor separation and band tailing.[11] Residual polar solvents like DMF can also make the product oily.

• Solution:

  • Aqueous Workup: After the reaction is complete, perform a thorough aqueous workup to remove the DMF solvent and any inorganic salts. Quench the reaction carefully with water, extract with a solvent like ethyl acetate or dichloromethane, and wash the organic layer multiple times with water and then with brine.

  • Neutralize the Column: If streaking persists, consider neutralizing your silica gel. You can do this by adding 1-2% triethylamine (NEt₃) or ammonia to your column eluent.[11] This deactivates the acidic sites on the silica, allowing your basic compound to elute more cleanly.

  • Alternative Stationary Phase: In difficult cases, switching to a more neutral stationary phase like alumina can be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the Williamson ether synthesis route? A1: The key precursor is 2-(Benzylamino)ethanol (CAS 104-63-2).[12][13] This intermediate is typically synthesized by reacting ethanolamine with a benzylating agent like benzyl chloride.[14] It is crucial to use a purified intermediate for the subsequent etherification step to avoid introducing impurities early on.

Q2: Which base and solvent combination is considered optimal? A2: For robust and high-yielding deprotonation of the alcohol, a combination of sodium hydride (NaH) as the base and anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) as the solvent is highly effective.[4][7] Polar aprotic solvents like these enhance the nucleophilicity of the resulting alkoxide and do not interfere with the reaction.[6][8]

Base	Solvent	Temperature	Pros	Cons
Sodium Hydride (NaH)	THF, DMF	0 °C to reflux	Irreversible, drives reaction to completion.[7]	Water-sensitive, requires inert atmosphere, flammable H₂ gas evolved.
Potassium Carbonate (K₂CO₃)	Acetone, DMF	Reflux	Easier to handle, less hazardous.[3]	Weaker base, may result in slower reaction or incomplete conversion.
Sodium Hydroxide (NaOH)	DMSO, or PTC*	80 - 120 °C	Inexpensive.	Equilibrium reaction, often requires phase-transfer catalyst for good yield.[4]

*PTC: Phase-Transfer Catalyst

Q3: How can I effectively monitor the reaction's progress? A3: Thin-Layer Chromatography (TLC) is the most convenient method.[8][15] Use a solvent system like ethyl acetate/hexanes (e.g., 1:1 ratio) to track the disappearance of the 2-(benzylamino)ethanol starting material and the appearance of the higher Rf product spot. Staining with potassium permanganate can help visualize the spots clearly.

Q4: What are the primary safety considerations for this synthesis? A4:

• Sodium Hydride: NaH is a highly flammable solid that reacts violently with water to produce hydrogen gas. Handle it in a fume hood under an inert atmosphere and away from any moisture.

• Benzylating Agents: Benzyl chloride and benzyl bromide are lachrymators and irritants. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: THF and DMF are flammable and can be harmful if inhaled or absorbed through the skin. Ensure proper ventilation and use appropriate PPE.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-(Benzylamino)ethanol

This protocol describes the N-benzylation of ethanolamine.

Materials:

• Ethanolamine (2.0 eq)

• Benzyl chloride (1.0 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Ethanol (solvent)

Procedure:

• In a round-bottom flask, dissolve ethanolamine and potassium carbonate in ethanol.

• Heat the mixture to a gentle reflux (approx. 78 °C).

• Add benzyl chloride dropwise to the refluxing mixture over 1 hour.

• Maintain the reflux for an additional 4-6 hours, monitoring the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Remove the ethanol solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation to obtain pure 2-(benzylamino)ethanol as a light-yellow liquid.[14]

Protocol 2: Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane via Williamson Ether Synthesis

Materials:

• Sodium hydride (60% dispersion in mineral oil, 2.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• 2-(Benzylamino)ethanol (2.1 eq)

• 1,2-Dibromoethane (1.0 eq)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• Base Suspension: In the flask, suspend the sodium hydride in anhydrous THF. Cool the suspension to 0 °C using an ice bath.

• Deprotonation: Dissolve 2-(benzylamino)ethanol in anhydrous THF and add it dropwise to the NaH suspension via the dropping funnel. Vigorous hydrogen gas evolution will be observed.

• Alkoxide Formation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, or until gas evolution ceases completely.

• Electrophile Addition: Cool the mixture back to 0 °C and add 1,2-dibromoethane dropwise.

• Reaction: After the addition, slowly heat the reaction mixture to reflux (approx. 66 °C) and maintain for 12-24 hours. Monitor the reaction progress by TLC.

• Workup: Cool the reaction to room temperature and cautiously quench by slowly adding ice-cold water. Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash with water, followed by a saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by silica gel column chromatography using a gradient eluent (e.g., starting with 100% hexanes and gradually increasing the proportion of ethyl acetate containing 1% triethylamine) to obtain the pure 1,2-Bis(2-benzylaminoethoxy)ethane.

References

• Vertex AI Search. (n.d.). Cas no 66582-26-1 (1,2-Bis(2-benzylaminoethoxy)ethane). Retrieved January 17, 2026.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 2-(Benzylamino)ethanol in the Synthesis of Calcitonin Antagonists. Retrieved January 17, 2026.
• Ambeed.com. (n.d.). 2-(Benzylamino)ethanol | N-Benzylethanolamine | Amines. Retrieved January 17, 2026.
• Benchchem. (n.d.). A Comparative Guide to Benzyl Tosylate and Benzyl Chloride for Benzylation Reactions. Retrieved January 17, 2026.
• Benchchem. (n.d.). Troubleshooting low yield in "1,2-Bis(phenylsulfonyl)ethane" reactions. Retrieved January 17, 2026.
• ChemBK. (2024, April 9). 2-Benzylaminoethanol. Retrieved January 17, 2026.
• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved January 17, 2026.
• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved January 17, 2026.
• University of Wisconsin-Madison. (n.d.). 12. The Williamson Ether Synthesis. Retrieved January 17, 2026.
• Land of Chemistry. (2024, May 13). Methyl Amine & Benzoyl Chloride | N-Methyl Benzamide. YouTube. Retrieved January 17, 2026.
• The Royal Society of Chemistry. (n.d.).
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved January 17, 2026.
• Organic Syntheses. (n.d.). benzylaniline. Retrieved January 17, 2026.
• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. Retrieved January 17, 2026.
• DergiPark. (n.d.). SYNTHESIS, ISOLATION AND CHARACTERISATION OF SOME SUBSTITUTED N-BENZYL AND N-BENZOYL ANILINES. Retrieved January 17, 2026.
• Google Patents. (n.d.). CN103664653A - Method for preparing 2-[(N-benzyl-N-phenyl)amino]ethanol. Retrieved January 17, 2026.
• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved January 17, 2026.
• PubChem. (n.d.). 1,2-bis(2-benzylaminoethoxy)ethane. Retrieved January 17, 2026.
• Defense Technical Information Center. (2003, June 24). Synthesis, Characterization, and Theoretical Considerations of 1,2-bis(oxyamino)ethane Salts. Retrieved January 17, 2026.
• Sigma-Aldrich. (n.d.). 2-Benzylaminoethanol 95%. Retrieved January 17, 2026.
• Jetir.org. (2019, February). a novel method of synthesis of 1,2-bis (4- nitro phenyl)ethane using a fish tank a. Retrieved January 17, 2026.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Retrieved January 17, 2026.
• Benchchem. (n.d.). Technical Support Center: Purification of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Retrieved January 17, 2026.
• Benchchem. (n.d.). Technical Support Center: Optimizing Synthesis of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Retrieved January 17, 2026.
• Benchchem. (n.d.). Troubleshooting low yield in 2-[(2-cyclopentylphenoxy)methyl]-oxirane synthesis. Retrieved January 17, 2026.
• Benchchem. (n.d.). Technical Support Center: 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane in Fluorescence Assays. Retrieved January 17, 2026.
• Google Patents. (n.d.). CN101863781A - Preparation method of 1, 2-di (o-amino phenoxyl) ethane. Retrieved January 17, 2026.
• Benchchem. (n.d.). An In-Depth Technical Guide to the Synthesis of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Retrieved January 17, 2026.
• National Institutes of Health. (n.d.). Synthesis and crystal structure of bis[μ-N,N-bis(2-aminoethyl)ethane-1,2-diamine]bis[N,N-bis(2-aminoethyl)ethane-1,2-diamine]-μ4-oxido-hexa-μ3-oxido-octa-μ2-oxido-. Retrieved January 17, 2026.
• ResearchGate. (2025, August 7). Synthesis of 1,2-bis(2-oxazolinyl-2)

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 15. rsc.org [rsc.org]

common side reactions in the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

Technical Support Center: Synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane

Welcome to the technical support center for the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the synthesis of this important diamine linker. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them, to empower you to resolve issues effectively.

Troubleshooting Guide: Common Synthesis Problems

This section addresses specific issues you might encounter during your experiments, providing potential causes and actionable solutions.

Scenario 1: Low Yield of 1,2-Bis(2-benzylaminoethoxy)ethane

Question: I've completed the synthesis, but my final yield is significantly lower than expected. What are the common causes and how can I improve it?

Answer:

Low yields in the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane can stem from several factors, primarily related to the chosen synthetic route. The two most common methods are Reductive Amination and Direct N-Alkylation .

For Reductive Amination (from 1,2-Bis(2-aminoethoxy)ethane and Benzaldehyde):

• Cause 1: Incomplete Imine Formation: The initial condensation of the primary amine with benzaldehyde to form the di-imine intermediate is a reversible equilibrium. Insufficient removal of the water byproduct can shift the equilibrium back to the starting materials.

  • Solution:

    • Azeotropic Removal of Water: If your solvent system allows (e.g., toluene), use a Dean-Stark apparatus to remove water as it forms.

    • Use of Dehydrating Agents: Add molecular sieves (3Å or 4Å) to the reaction mixture to sequester water.

• Cause 2: Suboptimal Reducing Agent: The choice and handling of the reducing agent are critical.

  • Solution:

    • Sodium triacetoxyborohydride (STAB) is often preferred as it is selective for the imine over the aldehyde and is less sensitive to mildly acidic conditions that favor imine formation.[1][2]

    • If using sodium borohydride (NaBH₄), it should only be added after sufficient time has been allowed for complete imine formation, as it can also reduce the starting benzaldehyde to benzyl alcohol.[2]

• Cause 3: Competing Side Reactions: Benzaldehyde can be reduced to benzyl alcohol, and over-alkylation can lead to tertiary amine byproducts.[3]

  • Solution:

    • Maintain a strict 2:1 stoichiometry of benzaldehyde to the diamine.

    • Control the reaction temperature; lower temperatures often favor the desired reaction.

For Direct N-Alkylation (from 1,2-Bis(2-aminoethoxy)ethane and a Benzyl Halide):

• Cause 1: Over-Alkylation: The desired secondary amine product is more nucleophilic than the starting primary amine and can react further with the benzyl halide to form a tertiary amine and even a quaternary ammonium salt. This is a very common issue in N-alkylation.[3]

  • Solution:

    • Use a slight excess of the diamine relative to the benzyl halide to increase the probability of the halide reacting with the starting material.

    • Add the benzyl halide slowly to the reaction mixture to maintain a low concentration, which disfavors the second alkylation on the same nitrogen.

• Cause 2: Incomplete Reaction: Insufficient reaction time or temperature can lead to a mixture containing the mono-benzylated product.

  • Solution:

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Ensure the reaction is heated appropriately and for a sufficient duration. The presence of a non-nucleophilic base like potassium carbonate is crucial to neutralize the acid formed during the reaction.[4]

Scenario 2: Multiple Spots on TLC After Reaction

Question: My post-reaction TLC plate shows multiple spots, including my desired product. What are these impurities and how can I minimize them?

Answer:

The presence of multiple spots on your TLC plate indicates a mixture of products and unreacted starting materials. Identifying these impurities is key to optimizing your reaction and purification.

Potential Impurities and Their Identification:

Impurity	Typical Rf Value (Relative to Product)	Identification Method	Common Cause
Starting Diamine	Lower	Stains with ninhydrin	Incomplete reaction
Mono-benzylated Intermediate	Slightly lower or higher	Mass Spectrometry (MS)	Incomplete reaction
Tertiary Amine (Over-alkylation)	Higher	MS	Excess benzylating agent, high temperature
Benzyl Alcohol	Varies	Comparison with standard on TLC	Reduction of benzaldehyde
Unreacted Benzaldehyde	Higher	Stains with 2,4-DNP	Incomplete reaction

Minimization Strategies:

• Control Stoichiometry: Carefully measure your reactants. For reductive amination, a 2:1 molar ratio of benzaldehyde to 1,2-bis(2-aminoethoxy)ethane is crucial. For direct alkylation, a slight excess of the diamine can suppress over-alkylation.

• Optimize Reaction Conditions: Adjust temperature, reaction time, and the rate of addition of reagents.

• Purification: Flash column chromatography is typically effective for separating these byproducts. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar mixture (e.g., ethyl acetate/hexane) is a good starting point. Adding a small amount of triethylamine (0.5-1%) to the eluent can prevent streaking of amines on the silica gel.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane?

A1: The most common and problematic side reaction, regardless of the synthetic route, is over-alkylation . The desired product, a secondary diamine, is often more reactive than the primary amine starting material. This leads to the formation of a tertiary amine where one of the nitrogen atoms is di-benzylated. This is a dominant side reaction in N-alkylation processes.[3]

Caption: Borrowing Hydrogen mechanism for N-benzylation.

References

• Efficient and selective N-benzylation of amines using Pd-doped La-BDC MOF. (2025). Vertex AI Search.
• Electronic supplementary information (ESI) - The Royal Society of Chemistry. The Royal Society of Chemistry.
• Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources.
• Specific solvent issues with Reductive Amination/Alkyl
• Reductive amin
• Reductive Amination - Common Conditions. University of Rochester.
• Technical Support Center: Purification of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Benchchem.
• Technical Support Center: Synthesis of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane. Benchchem.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting low purity of synthesized 1,2-Bis(2-benzylaminoethoxy)ethane

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues related to low purity during its synthesis. Our approach is rooted in mechanistic understanding to not only solve immediate problems but also to empower you with the knowledge to prevent them in future experiments.

The predominant and most reliable method for synthesizing 1,2-Bis(2-benzylaminoethoxy)ethane is through a one-pot reductive amination. This process involves the reaction of 1,2-Bis(2-aminoethoxy)ethane with two equivalents of benzaldehyde to form a di-imine intermediate, which is subsequently reduced to the desired secondary diamine. This method is generally preferred over direct alkylation with benzyl halides to avoid common polyalkylation issues.[1][2]

Below, we address the most frequently encountered challenges in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My post-reaction analysis (TLC, LC-MS) shows a significant amount of unreacted 1,2-Bis(2-aminoethoxy)ethane and benzaldehyde. What are the likely causes and how can I fix this?

A1: Incomplete reaction is a common issue stemming from suboptimal reaction conditions or stoichiometry.

Possible Causes:

• Insufficient Reaction Time or Temperature: The initial imine formation is an equilibrium-driven process. Insufficient time or low temperature can prevent the reaction from reaching completion.

• Inefficient Water Removal: The formation of the imine from the primary amine and aldehyde releases water. According to Le Châtelier's principle, this water can push the equilibrium back towards the starting materials.

• Incorrect Stoichiometry: An incorrect molar ratio of reactants can lead to unreacted starting materials.

Recommended Solutions:

• Optimize Reaction Conditions: Ensure the stoichiometry is correct. Use a slight excess of benzaldehyde (e.g., 2.1 - 2.2 equivalents) to drive the reaction towards the di-imine product. The reaction is typically run at room temperature to 40-60 °C.[3] Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the point of maximum imine formation before adding the reducing agent.

• Facilitate Water Removal: While not always necessary for one-pot reductive aminations with mild reducing agents, if imine formation is sluggish, the use of a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (4 Å) can be beneficial.[4]

Visualizing the Synthetic Pathway and Common Pitfalls

The following diagram illustrates the intended reductive amination pathway and highlights the stages where common impurities can arise.

Caption: Reductive amination pathway and points of impurity formation.

Q2: My product mixture contains the target compound, but also a significant amount of the mono-benzylated intermediate. How can I improve the yield of the di-substituted product?

A2: Formation of the mono-substituted product indicates that the reaction has not proceeded to completion on both amine functionalities.

Possible Causes:

• Insufficient Benzaldehyde: Using less than two full equivalents of benzaldehyde will naturally result in the mono-adduct as a major product.

• Steric Hindrance: After the first benzylation, the molecule becomes bulkier, which can slightly slow the rate of the second imine formation.

• Premature Addition of Reducing Agent: Adding the reducing agent before the di-imine has had sufficient time to form will result in the reduction of the mono-imine intermediate.

Recommended Solutions:

• Adjust Stoichiometry: Ensure at least 2.1 equivalents of benzaldehyde are used. A slight excess helps to drive the equilibrium to the di-imine.

• Staged Reaction Monitoring: Monitor the reaction progress carefully using TLC or LC-MS. Allow the imine formation step to proceed for several hours (e.g., 2-4 hours) at room temperature, or until you see the starting diamine spot disappear and a new, less polar spot (the di-imine) maximize in intensity, before introducing the reducing agent.

Q3: My final product is contaminated with the di-imine intermediate, even after the reduction step. How do I ensure the reduction is complete?

A3: The presence of a residual imine points directly to an issue with the reduction step.

Possible Causes:

• Weak or Decomposed Reducing Agent: Sodium borohydride (NaBH₄) can decompose in acidic media or upon prolonged exposure to methanol.[5] Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are generally more stable under the mildly acidic conditions that favor imine formation.[1][4]

• Insufficient Reducing Agent: An inadequate amount of the hydride source will lead to incomplete reduction.

• Suboptimal pH: The reduction of imines is most efficient under slightly acidic conditions (pH 5-6), which protonates the imine nitrogen, making it more electrophilic and susceptible to hydride attack.

Recommended Solutions:

• Choice of Reducing Agent: While NaBH₄ can be used, NaBH(OAc)₃ is often the preferred reagent for one-pot reductive aminations.[1] It is a milder, more selective reducing agent that can be added at the beginning of the reaction and does not readily reduce the aldehyde, but will efficiently reduce the imine as it forms.

• Protocol for Complete Reduction:

  • Step 1: Imine Formation: Dissolve 1,2-Bis(2-aminoethoxy)ethane (1.0 eq) in a suitable solvent like Dichloromethane (DCM) or 1,2-Dichloroethane (DCE). Add benzaldehyde (2.2 eq). If desired, add a few drops of acetic acid to catalyze imine formation. Stir for 2-4 hours at room temperature.

  • Step 2: Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (approx. 2.5 eq) portion-wise to the mixture. The reaction is mildly exothermic. Stir overnight at room temperature.

  • Step 3: Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

Parameter	Recommended Value	Rationale
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Methanol	Good solubility for reactants; DCE and DCM are aprotic and compatible with most reducing agents.
Benzaldehyde	2.1 - 2.2 equivalents	Drives the reaction to the di-substituted product.
Reducing Agent	NaBH(OAc)₃ (2.5 eq) or NaBH₃CN (2.5 eq)	Mild and selective for the imine over the aldehyde, allowing for a one-pot procedure.[4][6]
Temperature	Room Temperature	Sufficient for both imine formation and reduction without promoting side reactions.
Reaction Time	12 - 24 hours	Ensures the reaction proceeds to completion.

Q4: I am struggling with the final purification. My product seems to streak on the silica gel column, and acid-base extraction gives poor recovery. What are the best practices?

A4: Purifying diamines can be challenging due to their basicity and polarity. A multi-step approach is often necessary.

Troubleshooting Purification:

• Problem: Streaking on Silica Gel Column

  • Cause: The basic amine groups interact strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel, causing poor peak shape and difficult elution.

  • Solution: Deactivate the silica gel. Add 1-2% triethylamine (Et₃N) or ammonia in methanol to your eluent system (e.g., Hexane/Ethyl Acetate or DCM/Methanol). This base will competitively bind to the acidic sites on the silica, allowing your product to elute cleanly.[7]

• Problem: Poor Recovery from Acid-Base Extraction

  • Cause: The product, especially its protonated form, may have some solubility in the aqueous layer, or emulsions may form, making separation difficult.

  • Solution:

    • Dissolve the crude product in a suitable organic solvent like Ethyl Acetate or DCM.

    • Extract with a dilute acid (e.g., 1M HCl). Your product will move to the aqueous layer as the ammonium salt. The non-basic impurities (like unreacted benzaldehyde or benzyl alcohol) will remain in the organic layer.

    • Separate the layers. Wash the aqueous layer once with fresh organic solvent to remove any remaining non-basic impurities.

    • Cool the aqueous layer in an ice bath and slowly add a base (e.g., 5M NaOH or solid K₂CO₃) until the pH is >12 to deprotonate your diamine.

    • Extract the free amine back into an organic solvent (repeat 3-4 times).

    • Combine the organic extracts, dry over Na₂SO₄, and concentrate to yield the purified product.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving purity issues.

Caption: A decision tree for troubleshooting low product purity.

References

• Vertex AI Search, result[8]

• The Royal Society of Chemistry. (n.d.). Electronic supplementary information (ESI). Retrieved from [Link]

• Ashenhurst, J. (2017). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. Retrieved from [Link]

• Scribd. (n.d.). Amine Treating - Troubleshooting Guide. Retrieved from [Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Retrieved from [Link]

• Chem Help ASAP. (2020). reductive amination & secondary amine synthesis [Video]. YouTube. Retrieved from [Link]

• ChemBK. (n.d.). 1,2-Bis(2-aminoethoxy)ethane. Retrieved from [Link]

• Zhang, R., Liu, S., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Carbohydrate Polymers. Retrieved from [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. Retrieved from [Link]

• PubChemLite. (n.d.). 1,2-bis(2-benzylaminoethoxy)ethane (C20H28N2O2). Retrieved from [Link]

• ACS Publications. (n.d.). Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations. The Journal of Organic Chemistry. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 929-59-9 | Product Name : 1,2-Bis(2-aminoethoxy)ethane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Bis(2-aminoethoxy)ethane. PubChem. Retrieved from [Link]

• JETIR. (2019). a novel method of synthesis of 1,2-bis (4- nitro phenyl)ethane using a fish tank a. Retrieved from [Link]

• IUCr Journals. (n.d.). N,N0-Dibenzylethylenediammonium dichloride. Retrieved from [Link]

• DTIC. (2003). Synthesis, Characterization, and Theoretical Considerations of 1,2-bis(oxyamino)ethane Salts. Retrieved from [Link]

• Fisher Scientific. (n.d.). 1,2-Bis(2-aminoethoxy)ethane 98.0+%, TCI America™. Retrieved from [Link]

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Technical Support Center: Optimizing Reaction Conditions for Benzylamine Alkylation

Welcome to the Technical Support Center for the optimization of benzylamine alkylation. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of N-alkylation of benzylamines. Our goal is to provide you with in-depth, field-proven insights to enhance your reaction outcomes, troubleshoot common issues, and ensure the scientific integrity of your work. This resource is structured in a question-and-answer format to directly address the specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is over-alkylation in benzylamine alkylation and why is it a prevalent issue?

Over-alkylation is a frequent side reaction where the desired primary or secondary benzylamine product acts as a nucleophile and reacts further with the alkylating agent. This leads to the formation of undesired secondary, tertiary, or even quaternary ammonium salts.[1][2] This phenomenon occurs because the newly formed alkylated amine is often more nucleophilic than the starting amine, creating a "runaway" reaction that can significantly reduce the yield of the target product and complicate purification.[1][2]

Q2: What are the primary strategies to control and minimize over-alkylation?

There are several effective strategies to achieve selective mono-alkylation of benzylamines:

• Stoichiometric Control: In direct alkylation with alkyl halides, using a large excess of the starting benzylamine relative to the alkylating agent can statistically favor the mono-alkylation product.[1]

• Slow Addition of Alkylating Agent: Adding the alkylating agent dropwise or via a syringe pump helps to maintain a low concentration of the electrophile, thereby reducing the probability of it reacting with the more nucleophilic product.[1]

• Reductive Amination: This is a highly selective two-step (or one-pot) method. It involves the reaction of benzylamine with an aldehyde or ketone to form an imine intermediate, which is then reduced to the desired alkylated amine.[1][3][4] This method is particularly effective at preventing over-alkylation.[4]

• "Borrowing Hydrogen" Catalysis: This modern approach utilizes alcohols as alkylating agents in the presence of a transition metal catalyst. The alcohol is temporarily oxidized to an aldehyde, which then undergoes reductive amination with the benzylamine.[5][6][7][8]

Troubleshooting Guide

Scenario 1: Low Yield of the Desired Mono-Alkylated Product in Direct Alkylation

Problem: My direct alkylation of benzylamine with an alkyl halide is resulting in a low yield of the desired secondary amine, with significant amounts of starting material and di-alkylated product observed.

Possible Cause	Troubleshooting Steps
Suboptimal Base	The choice of base is critical. For direct alkylation, weaker bases may not sufficiently deprotonate the starting amine, while overly strong bases can promote side reactions. Cesium carbonate (Cs2CO3) has been shown to be highly effective in promoting selective mono-N-alkylation of benzylamines, suppressing the formation of tertiary amines.[9]
Inappropriate Solvent	Polar aprotic solvents like N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are generally preferred for SN2 reactions. The solubility and basicity of cesium carbonate are particularly effective in anhydrous DMF.[10]
Incorrect Stoichiometry	As mentioned in the FAQs, using an excess of the primary benzylamine (e.g., 2 equivalents) relative to the alkylating halide (1 equivalent) can significantly improve the chemoselectivity towards the mono-alkylated product.[9][10]
Low Reaction Temperature	Increasing the reaction temperature can improve the reaction rate, but it may also lead to more side products. Optimization is key. For Cs2CO3-promoted alkylations, temperatures can range from ambient to 90°C depending on the reactivity of the alkyl halide.[10]

Scenario 2: Poor Selectivity and Side Reactions in Reductive Amination

Problem: My reductive amination of benzylamine with an aldehyde is giving a mixture of products, including unreacted starting materials and potential byproducts.

Possible Cause	Troubleshooting Steps
Inefficient Imine Formation	The formation of the imine intermediate is a crucial step and is often pH-sensitive.[1] For some substrates, slightly acidic conditions can catalyze this step. Ensure sufficient time is allowed for imine formation before adding the reducing agent if performing a stepwise procedure.
Non-Selective Reducing Agent	The choice of reducing agent is paramount for selectivity. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reagent that can reduce the imine in the presence of the aldehyde, making it ideal for one-pot reactions.[3][4] Other reagents like sodium borohydride (NaBH₄) may require a two-step process to avoid reducing the starting aldehyde.[1][4]
Incompatible Solvent	While chlorinated solvents like dichloromethane (DCM) and 1,2-dichloroethane (DCE) are commonly used, more environmentally friendly options like ethyl acetate (EtOAc) can also be effective, particularly with reagents like NaBH(OAc)₃.[3][11] Alcohols can sometimes interfere if using a metal catalyst and H₂, as they can be oxidized to aldehydes/ketones, leading to undesired byproducts.[11]
Catalyst Poisoning or Inactivity	In catalytic reductive aminations (e.g., using H₂ and a metal catalyst like Pd/C or Raney Ni), the catalyst can be poisoned by impurities. Ensure the purity of all reactants and solvents. The catalyst itself may also be a source of side reactions; for instance, palladium catalysts can sometimes promote hydrogenolysis of the benzyl group, leading to toluene as a byproduct.[12]

Scenario 3: Complications with "Borrowing Hydrogen" Catalysis

Problem: I am attempting N-alkylation using an alcohol and a transition metal catalyst, but the reaction is sluggish, or I am observing significant side products.

Possible Cause	Troubleshooting Steps
Suboptimal Catalyst System	The choice of metal catalyst and ligand is critical. Ruthenium, iridium, and nickel-based catalysts are commonly employed.[3][7] The catalyst loading should also be optimized; increasing the catalyst amount might increase conversion but can also promote side reactions like hydrogenolysis.
Incorrect Reaction Temperature	"Borrowing hydrogen" reactions typically require elevated temperatures (e.g., 110-180°C) to facilitate the initial dehydrogenation of the alcohol.[6] The optimal temperature will depend on the specific catalyst and substrates.
Solvent Effects	The choice of solvent can influence both conversion and selectivity. Toluene and p-xylene have been shown to be effective solvents for these types of reactions.
Side Reactions	Besides over-alkylation, hydrogenolysis (cleavage of the C-N or C-O bond with hydrogen) and decarbonylation can be competing side reactions, especially at higher temperatures and with certain catalysts. Optimizing the reaction time and temperature is crucial to minimize these pathways.

Experimental Protocols

Protocol 1: Cs₂CO₃-Promoted Mono-N-Alkylation of Benzylamine

This protocol describes a general procedure for the highly chemoselective mono-N-alkylation of a primary benzylamine with an alkyl halide.[10]

Materials:

• Primary benzylamine (2.0 mmol)

• Alkyl halide (1.0 mmol)

• Cesium carbonate (Cs₂CO₃) (1.0 mmol)

• Anhydrous N,N-dimethylformamide (DMF) (4.0 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add the primary benzylamine (2.0 equiv.), cesium carbonate (1.0 equiv.), and anhydrous DMF.

• Stir the mixture at room temperature for 10-15 minutes.

• Add the alkyl halide (1.0 equiv.) to the reaction mixture.

• Stir the reaction at the appropriate temperature (this can range from room temperature to 90°C depending on the halide's reactivity) for the required time (typically 5-24 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: One-Pot Reductive Amination using NaBH(OAc)₃

This protocol provides a general method for the selective N-alkylation of benzylamine with an aldehyde in a one-pot procedure.[3]

Materials:

• Benzylamine (1.0 equiv.)

• Aldehyde (1.0-1.2 equiv.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 equiv.)

• Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a stirred solution of benzylamine (1.0 equiv.) in anhydrous DCM or DCE (at a concentration of 0.1-0.2 M) under an inert atmosphere, add the aldehyde (1.0-1.2 equiv.).

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.

• In portions, carefully add sodium triacetoxyborohydride (1.2-1.5 equiv.) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or GC-MS until the starting materials are consumed.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the resulting crude product by flash column chromatography if necessary.

Visualizations

Caption: Troubleshooting workflow for benzylamine alkylation.

Caption: Competing reaction pathways in benzylamine alkylation.

References

• Liu, Y., Afanasenko, A., Elangovan, S., Sun, Z., & Barta, K. (2019). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ACS Sustainable Chemistry & Engineering, 7(13), 11475–11484. [Link]

• Pollet, P., Davey, C., Llopis-Mestre, V., & Liotta, C. L. (2015). The Effects of Solvent and Added Bases on the Protection of Benzylamines with Carbon Dioxide. Processes, 3(3), 499-516. [Link]

• Kumar, A., Ali, M., & Kumar, V. (2023). Efficient and selective N-benzylation of amines using Pd-doped La-BDC MOF. RSC Advances, 13(31), 21677-21689. [Link]

• Castillo, J. C., et al. (2016). Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines. Asian Journal of Organic Chemistry, 5(8), 1021-1028. [Link]

• Castillo, J. C., et al. (2016). Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines. [Link]

• Chen, J., et al. (2023). Direct asymmetric α C(sp3)‒H alkylation of benzylamines with MBH acetates enabled by bifunctional pyridoxal catalysts. Nature Communications, 14(1), 7705. [Link]

• Vílchez-Rivas, M. F., et al. (2021). Monoalkylation of primary amines using amine hydrobromides and alkyl bromides. Organic & Biomolecular Chemistry, 19(2), 335-344. [Link]

• Liu, Y., et al. (2019). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ResearchGate. [Link]

• Pollet, P., et al. (2015). The Effects of Solvent and Added Bases on the Protection of Benzylamines with Carbon Dioxide. ResearchGate. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• No Name. (n.d.). Specific solvent issues with Reductive Amination/Alkylation. Wordpress. [Link]

• Liu, Y., et al. (2019). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. National Institutes of Health. [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Kluson, P., et al. (2004). Reductive Methylation of Benzylamine with Formaldehyde on Raney Ni and Pd/C Catalysts. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Efficient and selective N -benzylation of amines using Pd-doped La-BDC MOF - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00372E [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Specific solvent issues with Reductive Amination/Alkylation - Wordpress [reagents.acsgcipr.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Ensuring the Stability of Benzylamino Compounds

Welcome to the technical support center for the handling and storage of benzylamino compounds. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet sensitive molecules. Our goal is to provide you with the in-depth knowledge and practical troubleshooting strategies necessary to prevent degradation and ensure the integrity of your compounds throughout their lifecycle.

Introduction: The Challenge of Benzylamino Compound Stability

Benzylamino compounds are a cornerstone in medicinal chemistry and materials science, valued for their role as key intermediates and pharmacophores. However, the very reactivity that makes them useful also renders them susceptible to degradation. Understanding the mechanisms behind this instability is the first step toward effective prevention. The primary degradation pathways include oxidation, photodegradation, and hydrolysis, often leading to the formation of impurities that can compromise experimental results, reduce product efficacy, and introduce safety concerns. This guide will equip you with the expertise to mitigate these risks.

Frequently Asked Questions (FAQs)

Q1: My benzylamino compound is turning yellow/brown upon storage. What is happening?

This discoloration is a classic indicator of oxidative degradation.[1] The benzylamine moiety is susceptible to oxidation, which can proceed through a radical pathway, especially in the presence of air (oxygen).[2][3] The initial oxidation product is often an imine, which can further hydrolyze to form benzaldehyde and ammonia or related amine derivatives.[4][5][6][7] These aldehydes can then undergo further oxidation to benzoic acids.[8] The formation of these and other chromophoric byproducts leads to the observed color change.

Q2: I've observed a loss of potency in my benzylamino-containing drug substance over time, even when stored in the dark. What could be the cause?

While light is a significant factor, degradation can still occur in its absence. If photolysis is ruled out, consider the following:

• Oxidation: As mentioned above, slow oxidation can occur even with limited exposure to air. Each time the container is opened, fresh oxygen is introduced.

• Hydrolysis: While benzylamine itself is not expected to undergo direct hydrolysis, substituted benzylamines or formulations in aqueous environments can be susceptible, especially at non-neutral pH.[9]

• Incompatible Excipients: In formulated products, excipients can play a crucial role. For instance, reducing sugars like lactose can react with the amine group via the Maillard reaction, leading to degradation.[10][11][12][13]

Q3: Can I store my benzylamino compound in a standard clear glass vial?

This is strongly discouraged. Benzylamino compounds can be light-sensitive.[14] Exposure to UV and even visible light can provide the energy to initiate photodegradation pathways.[15][16][17][18] It is imperative to use light-protective packaging, such as amber glass vials or opaque containers, to minimize this risk.[14][19][20]

Q4: What is the ideal temperature for storing benzylamino compounds?

Generally, lower temperatures are better for slowing down degradation reactions. For many benzylamino compounds, storage at 2-8°C is recommended. However, always consult the supplier's certificate of analysis or safety data sheet for specific storage instructions. For long-term storage, temperatures of -20°C or lower may be necessary. It is crucial to avoid freeze-thaw cycles, which can introduce moisture and accelerate degradation. Amines should generally be stored below 30°C (86°F) to maintain stability.[21]

Q5: I'm observing peak splitting or tailing when analyzing my benzylamino compound by HPLC. Is this related to degradation?

It can be. The formation of degradation products will result in new peaks in your chromatogram. However, poor peak shape can also be a result of analytical method issues. For basic compounds like benzylamines, using a mobile phase with a sufficiently low pH (e.g., containing formic acid or TFA) is crucial to ensure the analyte is in a single protonated state, which typically results in better peak shape.[1] If you are confident in your method, the appearance of new peaks is a strong indication of degradation.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Actions & Explanations
Discoloration (Yellowing/Browning)	Oxidative Degradation	Inert Atmosphere: Store the compound under an inert gas like argon or nitrogen to displace oxygen. This is the most effective way to prevent oxidation. Antioxidants: For solutions or formulations, consider the addition of a suitable antioxidant. Aromatic amine antioxidants are particularly effective at high temperatures.[22] Phenolic antioxidants can work synergistically with aminic antioxidants.[23][24] Low Temperature: Store at recommended low temperatures (e.g., 2-8°C or -20°C) to reduce the rate of oxidation.[21]
Appearance of New Peaks in HPLC/GC	Formation of Degradation Products	Characterize Degradants: Use techniques like LC-MS or GC-MS to identify the mass of the new peaks. This can help elucidate the degradation pathway (e.g., an increase in mass corresponding to oxidation).[25][26] Forced Degradation Study: Intentionally stress the compound under various conditions (acid, base, peroxide, heat, light) to systematically identify potential degradants and confirm that your analytical method can detect them.[27][28][29][30]
Loss of Assay/Potency	Chemical Degradation (Oxidation, Hydrolysis, Photolysis)	Review Storage Conditions: Ensure the compound is protected from light, oxygen, and moisture. Use amber vials with tight-fitting caps.[31][20] Excipient Compatibility Check: If formulated, investigate potential interactions with excipients.[10][11][12][32] Differential Scanning Calorimetry (DSC) can be a rapid screening tool.[12]
Change in Physical State (e.g., liquid to semi-solid)	Polymerization or Salt Formation	Inert Atmosphere: Some benzylamines can react with atmospheric CO2 to form carbonate salts.[1] Storing under an inert gas will prevent this. Solvent Purity: Ensure any solvents used for storage are of high purity and free from contaminants that could initiate polymerization.

Visualizing Degradation Pathways and Prevention

Common Degradation Pathway of Benzylamine

Caption: Oxidative degradation of a benzylamino compound.

Proactive Stability Workflow

Sources

• 1. Sciencemadness Discussion Board - Bizzare observation about benzylamines- explanation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metal-Free Oxidative Coupling of Benzylamines to Imines under an Oxygen Atmosphere Promoted Using Salicylic Acid Derivatives as Organocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistai.org [chemistai.org]
• 5. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. ias.ac.in [ias.ac.in]
• 9. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. quercus.be [quercus.be]
• 12. API and Excipients Compatibility Studies - Protheragen [protheragen.ai]
• 13. Drug-Excipient Compatibility Study Through a Novel Vial-in-Vial Experimental Setup: A Benchmark Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lfatabletpresses.com [lfatabletpresses.com]
• 15. Sunlight induced efficient photocatalytic oxidation of benzylamines and CO2 reduction over a 2D–2D MoS2/FP-BTA heterojunction catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Visible Light‐driven Dehydrogenation of Benzylamine under Liberation of H2 | Semantic Scholar [semanticscholar.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. US4513050A - Material for packaging light-sensitive materials - Google Patents [patents.google.com]
• 20. Packaging for UV Protection: Bottle Solutions for Light Sensitive Products. Pipeline Packaging [pipelinepackaging.com]
• 21. diplomatacomercial.com [diplomatacomercial.com]
• 22. nbinno.com [nbinno.com]
• 23. youtube.com [youtube.com]
• 24. youtube.com [youtube.com]
• 25. osti.gov [osti.gov]
• 26. ijmr.net.in [ijmr.net.in]
• 27. pharmtech.com [pharmtech.com]
• 28. ijisrt.com [ijisrt.com]
• 29. biopharminternational.com [biopharminternational.com]
• 30. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 31. gminsights.com [gminsights.com]
• 32. An Alternative Method of Drug-Excipient Characterization - TA Instruments [tainstruments.com]

Technical Support Center: Purification of Polyamine Ligands

Welcome to the Technical Support Center for Polyamine Ligand Purification. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in the isolation and purification of synthetic polyamine ligands. Polyamines are a unique class of molecules characterized by their high polarity, basicity, and structural similarity to synthetic byproducts, making their purification a non-trivial task.

This resource provides in-depth, experience-driven answers to common questions and detailed troubleshooting guides for complex purification issues. Our goal is to explain the causality behind experimental choices, empowering you to design robust and efficient purification strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles in polyamine purification.

Q1: My polyamine ligand is sticking to the silica gel column and I have very low recovery. What's happening and how can I fix it?

A1: This is the most common issue. Polyamines are highly basic and exist as polycations at neutral pH. These positive charges interact strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel, leading to irreversible adsorption and poor recovery.

Causality: The strong ionic interaction between the protonated amine groups of your ligand and the deprotonated silanol groups of the silica is the root cause.

Solutions:

• Mobile Phase Modification: Add a competitive base to your mobile phase to neutralize the silanol groups. A common choice is to add 0.5-2% triethylamine (NEt₃) or ammonium hydroxide (NH₄OH) to your solvent system (e.g., Dichloromethane/Methanol/NH₄OH). The competitive base will interact with the silica, "shielding" it from your polyamine.

• Use Treated Silica: Consider using commercially available amine-treated or "deactivated" silica gel. These stationary phases have been chemically modified to reduce the number of acidic silanol sites.

• Alternative Chromatography: If the issue persists, switch to a different chromatographic technique better suited for polar compounds, such as Ion-Exchange Chromatography (IEX) or Hydrophilic Interaction Liquid Chromatography (HILIC).[1][2]

Q2: I can't see my polyamine ligand on the TLC plate or by UV-detector in HPLC. How can I detect it?

A2: Most simple aliphatic polyamines lack a UV-Vis chromophore, making them invisible to standard detection methods.

Solutions:

• TLC Staining: Use a stain that reacts with amines. The most common is a ninhydrin stain, which reacts with primary and secondary amines to produce a colored spot (typically purple or yellow). A permanganate (KMnO₄) stain can also be used, as it reacts with easily oxidizable groups like amines.

• HPLC Detection:

  • Derivatization: This is a highly sensitive method where you react your polyamine with a chromophoric or fluorophoric agent before or after the column. Common derivatizing agents include dansyl chloride, o-phthalaldehyde (OPA), or benzoyl chloride.[3][4][5][6] This not only aids detection but can also improve chromatographic behavior.

  • Universal Detectors: If you want to avoid derivatization, use a universal HPLC detector like an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or Mass Spectrometry (MS).[7][8]

Q3: My purified polyamine is a sticky oil that won't solidify or crystallize. How can I obtain a solid product?

A3: The high polarity, flexibility, and hygroscopic nature of free-base polyamines make them notoriously difficult to crystallize. They often prefer to remain as oils or glasses.

Solutions:

• Salt Formation: The most effective strategy is to convert the polyamine free base into a salt. Bubbling HCl gas through a solution of your polyamine in a non-polar solvent (like ether or dioxane) or adding a solution of HCl in an alcohol (like isopropanol) will precipitate the polyamine hydrochloride salt. These salts are typically crystalline, non-hygroscopic, and much easier to handle solids. Other acids like sulfuric acid or phosphoric acid can also be used.[9]

• Solvent Precipitation: Dissolve your oily product in a minimal amount of a polar solvent (e.g., methanol) and then add it dropwise to a large volume of a stirred, non-polar "anti-solvent" (e.g., diethyl ether, hexane). The rapid change in polarity may cause your product to precipitate as a solid.

Q4: How should I store my purified polyamine ligand?

A4: Polyamines are susceptible to degradation. As free bases, they are hygroscopic and can absorb atmospheric CO₂ to form carbamates. They are also prone to oxidation.[10]

Best Practices:

• Store as a Salt: Whenever possible, store your polyamine as a stable salt (e.g., hydrochloride) in a tightly sealed container in a desiccator.

• Inert Atmosphere: For sensitive free bases, store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and reaction with CO₂.

• Low Temperature: Store at low temperatures (2-8°C or -20°C) to slow down potential degradation pathways.[10] For solutions, prepare single-use aliquots and store them frozen.[10]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, step-by-step solutions for more complex purification challenges, organized by the problem encountered.

Guide 1: Separating Structurally Similar Polyamine Analogs

Problem: My synthesis produced my desired linear polyamine, but also several isomers (e.g., branched analogs) or oligomers of different lengths. They co-elute in my standard chromatography setup.

Causality: Structurally similar polyamines often have nearly identical polarities and pKa values, making them extremely difficult to resolve with standard normal-phase or simple reverse-phase chromatography.

Workflow for Resolving Similar Polyamines

Caption: Decision workflow for separating challenging polyamine analogs.

Strategy 1: Reverse-Phase Ion-Pairing HPLC

This technique is ideal for enhancing the retention of polar, basic compounds on a standard C18 column and improving resolution between closely related analogs.[11]

• Mechanism: An ion-pairing reagent, typically a perfluorinated carboxylic acid like heptafluorobutyric acid (HFBA), is added to the mobile phase.[12][13] The hydrophobic tail of the HFBA associates with the C18 stationary phase, while its acidic head group forms an ion pair with the protonated amine of the polyamine. This interaction increases the analyte's retention time. Subtle differences in the number or spacing of amine groups between isomers will lead to different strengths of this ion-pairing interaction, enabling separation.[13]

• Detailed Protocol:

  • Column: Standard C18 analytical or semi-preparative column.

  • Mobile Phase A: 0.1% HFBA in HPLC-grade water.

  • Mobile Phase B: 0.1% HFBA in acetonitrile or methanol.

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and run a shallow gradient to a higher percentage (e.g., 50-70%) over 20-40 minutes. The shallow gradient is critical for resolving closely eluting peaks.

  • Detection: Use MS, ELSD, or CAD, as HFBA can interfere with UV detection and is known to cause signal suppression in ESI-MS.[12] Adding a small amount of another acid like propionic acid can sometimes help improve the MS signal.[13][14]

Strategy 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative for separating highly polar compounds that show little to no retention in reverse-phase chromatography.[12][15]

• Mechanism: HILIC uses a polar stationary phase (like bare silica, amide, or diol-bonded phases) and a mobile phase with a high concentration of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[15] A water-rich layer forms on the surface of the stationary phase, and analytes partition between this layer and the bulk mobile phase. More polar compounds are more strongly retained. This provides an orthogonal (different) selectivity compared to reverse-phase.[1][2]

• Detailed Protocol:

  • Column: HILIC column (e.g., Amide, Diol, or bare Silica phase).

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM ammonium formate.

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM ammonium formate.

  • Gradient: Start at 100% A and run a gradient to 50-100% B over 15-30 minutes.

  • Troubleshooting: Polyamines can still exhibit strong ionic interactions with silica-based HILIC columns.[16] If you see peak tailing or carryover, increase the salt concentration in your mobile phase (e.g., to 100-200 mM ammonium formate) to screen the ionic interactions.[16]

Strategy 3: Ion-Exchange Chromatography (IEX)

IEX separates molecules based on their net charge.[17] For polyamines, which are positively charged, Cation-Exchange Chromatography is the method of choice.

• Mechanism: A stationary phase with negatively charged functional groups (e.g., sulfonate groups for strong cation exchange) is used. At a given pH, polyamines with a higher positive charge or a more accessible charge distribution will bind more tightly to the column. Elution is achieved by increasing the salt concentration (using a salt gradient of NaCl or KCl) or by changing the pH to neutralize the charge on the polyamines.[18][19]

• Detailed Protocol:

  • Column: A strong or weak cation-exchange column.

  • Binding Buffer (Buffer A): Low ionic strength buffer, e.g., 20 mM MES, pH 6.0.

  • Elution Buffer (Buffer B): High ionic strength buffer, e.g., 20 mM MES, 1.0 M NaCl, pH 6.0.

  • Procedure:

    • Equilibrate the column with Buffer A.

    • Load the sample dissolved in Buffer A.

    • Wash with Buffer A to remove unbound impurities.

    • Elute with a linear gradient from 0% to 100% Buffer B. Analogs with different numbers of protonated amines will elute at different salt concentrations.

Guide 2: Managing Protecting Groups and Impurities

Problem: My final product is contaminated with impurities from the deprotection step, or I have a mixture of partially deprotected intermediates.

Causality: The use of protecting groups is essential in polyamine synthesis to control reactivity.[20][21][22] However, incomplete deprotection or side reactions during cleavage can lead to complex mixtures that are difficult to purify.

Troubleshooting Deprotection Impurities

Caption: Logical workflow for troubleshooting impurities from deprotection steps.

Best Practices and Solutions

• Purify Before Deprotection: The most robust strategy is often to rigorously purify the fully protected polyamine precursor. Protected intermediates are typically less polar, uncharged, and behave well in standard silica gel chromatography. Purifying at this stage removes isomeric impurities and byproducts before the final, often messy, deprotection step.

• Choose Orthogonal Protecting Groups: When synthesizing complex polyamines, use "orthogonal" protecting groups (e.g., Boc, which is acid-labile, and Fmoc, which is base-labile).[21][23] This allows you to selectively remove one type of protecting group without affecting the other, simplifying the purification of intermediates.[23]

• Optimize Deprotection: If you observe incomplete deprotection, consider extending the reaction time or increasing the temperature. However, be mindful that harsh conditions can lead to side reactions or degradation of the polyamine backbone.[24][25][26]

• Post-Deprotection Cleanup:

  • Acid/Base Extraction: If your deprotection leaves behind non-basic impurities (e.g., byproducts from a Boc-group like t-butanol), you can perform a liquid-liquid extraction. Dissolve the crude mixture in an organic solvent, wash with aqueous acid (e.g., 1M HCl) to move your protonated polyamine to the aqueous layer, discard the organic layer containing neutral impurities, and then basify the aqueous layer and re-extract your purified polyamine free base into an organic solvent.

  • Solid-Phase Extraction (SPE): Use a cation-exchange SPE cartridge. Load your crude product onto the cartridge, wash away neutral impurities with a solvent like methanol, and then elute your purified polyamine with a solution containing a base, like 2% NH₄OH in methanol.[12]

Comparison of Chromatographic Techniques for Polyamines

Technique	Stationary Phase	Mobile Phase	Separation Principle	Best For...	Key Weakness
Normal Phase	Silica Gel	Non-polar (Hexane/EtOAc) + Base (NEt₃)	Adsorption based on polarity.	Protected (uncharged) polyamines.	Very poor performance for free bases due to irreversible adsorption.
Reverse Phase (RP-HPLC)	C18, C8	Polar (Water/ACN)	Hydrophobicity.	Derivatized polyamines or analysis of less polar analogs.	Poor retention for highly polar, underivatized polyamines.[12]
Ion-Pairing RP-HPLC	C18, C8	Polar + Ion-Pair Reagent (e.g., HFBA)	Hydrophobicity and modulated ionic interactions.	High-resolution separation of underivatized, structurally similar analogs.[11][13]	Ion-pairing reagents can suppress MS signals and be difficult to remove.[12]
HILIC	Polar (Amide, Diol, Silica)	High Organic + Aqueous Buffer	Partitioning based on hydrophilicity.	Highly polar, underivatized polyamines that are unretained by RP-HPLC.[12][15]	Can still suffer from secondary ionic interactions; requires careful buffer optimization.[16]
Ion-Exchange (IEX)	Charged (e.g., Sulfonate, Quaternary Amine)	Aqueous Buffers with Salt Gradient	Net charge and charge distribution.	Separating polyamines based on the number of amine groups (e.g., oligomers).[18][27]	Can have lower resolution for isomers with the same net charge.

References

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• Yildirim, Z., & Tuncel, M. (2023). The optimal method to measure polyamines in serum by using HPLC fluorescence detector. Acta Pharmaceutica Sciencia. [Link]

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• Black, D. (2013). Synthesis, purification, and complexation of polyamine ligand mixtures. Massey University. [Link]

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• Lu, B., et al. (2022). Polyamine Detection Methods. Encyclopedia MDPI. [Link]

• Flores, H. E., & Galston, A. W. (1982). Analysis of polyamines in higher plants by high performance liquid chromatography. Plant Physiology. [Link]

• Kocienski, P. J. (2004). Protecting Groups (3rd Edition). Georg Thieme Verlag. [Link]

• Google Patents. (1999). Polyamine salts and their use as dispersing agents for pigments or fillers.

• Taylor, R. J. (2016). Polyamine functionalised ion exchange resins: Synthesis, characterisation and uranyl uptake. White Rose Research Online. [Link]

• Sanchez-Lopez, N., et al. (2009). Underivatized polyamine analysis in plant samples by ion pair LC coupled with electrospray tandem mass spectrometry. Plant Methods. [Link]

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• Martelli, G., et al. (2021). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Advanced Synthesis & Catalysis. [Link]

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• Kuznetsov, I. A., & Talyzina, T. A. (2021). Recent Advances in the Synthesis of Polyamine Derivatives and Their Applications. Molecules. [Link]

• Mandal, S., et al. (2013). Depletion of cellular polyamines, spermidine and spermine, causes a total arrest in translation and growth in mammalian cells. Proceedings of the National Academy of Sciences. [Link]

• Razin, S., Gery, I., & Bachrach, U. (1959). The degradation of natural polyamines and diamines by bacteria. Biochemical Journal. [Link]

• Azevedo, A. M., et al. (2021). Initial Screening of Poly(ethylene glycol) Amino Ligands for Affinity Purification of Plasmid DNA in Aqueous Two-Phase Systems. Molecules. [Link]

• Carper, S. W., et al. (1993). Effects of polyamine levels on the degradation of short-lived and long-lived proteins in cultured L-132 human lung cells. Biochemical Journal. [Link]

• El-Gamal, M. T., et al. (2021). Lack of polyamines leads to cotranslational degradation of the general stress factor RpoS in Escherichia coli. Journal of Biological Chemistry. [Link]

• Davis, R. H., Morris, D. R., & Coffino, P. (1992). Sequestered end products and enzyme regulation: the case of ornithine decarboxylase. Microbiological Reviews. [Link]

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• Archana, D. S., & Suresh, K. P. (2020). Effect of Polyamines, Packaging Materials and Storage conditions on Shelf Life of Banana (Musa paradisiaca L.) cv. Grand Naine. International Journal of Current Microbiology and Applied Sciences. [Link]

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Technical Support Center: Strategies to Enhance the Solubility of Ether-Containing Compounds

Welcome to the technical support center for enhancing the solubility of ether-containing compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with these molecules. Many promising drug candidates and chemical entities feature ether linkages, but their inherent lipophilicity can lead to poor aqueous solubility, hindering formulation development and bioavailability.[1][2] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific experimental issues, grounded in scientific principles and practical expertise.

Section 1: Understanding the Challenge - Why Are Ethers Poorly Soluble?

Ether-containing compounds, while versatile, often present significant solubility challenges due to the nature of the ether linkage (C-O-C). The oxygen atom can accept hydrogen bonds, but the lack of a hydrogen bond donor significantly reduces its overall polarity compared to alcohols. This, combined with the often-hydrophobic carbon chains surrounding the ether group, contributes to low aqueous solubility.

Section 2: Troubleshooting and FAQs

This section is structured in a question-and-answer format to directly address common problems encountered in the laboratory.

Q1: My ether-containing compound is practically insoluble in water. What is the first and simplest approach I should try?

A1: The principle of "like dissolves like" is a good starting point. For many poorly water-soluble drugs, the use of co-solvents is a conventional and effective initial strategy.[3][4] Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, thereby increasing the solubility of nonpolar solutes.

Causality: Co-solvents work by disrupting the hydrogen-bonding network of water, creating a more favorable environment for the less polar ether compound to dissolve. Common co-solvents include ethanol, propylene glycol, polyethylene glycol 400 (PEG 400), and dimethyl sulfoxide (DMSO).[3][5]

Troubleshooting:

• Precipitation upon dilution: A common issue is that the compound may precipitate out when the co-solvent system is diluted with an aqueous medium.[6] This is a critical consideration for in vivo applications where the formulation will mix with physiological fluids.

• Toxicity: Be mindful of the potential toxicity of the co-solvent, especially for biological assays or in vivo studies.

Q2: My compound has an ionizable group in addition to the ether linkage. How can I leverage this to improve solubility?

A2: For ether-containing compounds that also possess acidic or basic functional groups, pH adjustment is a powerful and straightforward technique to enhance solubility.[4][7][8] The solubility of ionizable drugs is highly dependent on the pH of the medium.

Causality: By adjusting the pH of the solution to ionize the functional group (deprotonating an acid or protonating a base), you can convert the neutral, less soluble form of the compound into a more soluble salt form.[8] The ionized form has significantly greater interaction with water molecules. For a weak base, lowering the pH will increase solubility, while for a weak acid, increasing the pH will have the same effect.[8]

Experimental Protocol: pH-Solubility Profile

• Prepare a series of buffers with a range of pH values (e.g., from pH 2 to pH 10).

• Add an excess amount of your solid compound to a fixed volume of each buffer.

• Equilibrate the samples (typically with shaking or stirring) for a set period (e.g., 24-48 hours) to ensure saturation is reached.

• Separate the undissolved solid (e.g., by centrifugation or filtration).

• Determine the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

• Plot the measured solubility against the pH to generate a pH-solubility profile.

Q3: I've tried co-solvents and pH adjustment with limited success. What's a more advanced technique I can explore?

A3: Complexation with cyclodextrins is a widely used and effective method for improving the solubility of poorly soluble compounds, including those containing ether moieties.[2][9][10] Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[11][12]

Causality: The hydrophobic portion of your ether-containing compound can be encapsulated within the hydrophobic cavity of the cyclodextrin, forming an inclusion complex.[11][12] The hydrophilic exterior of the cyclodextrin then allows the entire complex to be soluble in water.[11] Commonly used cyclodextrins in pharmaceuticals include hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD).[11][13]

Diagram: Host-Guest Complexation with Cyclodextrin

Caption: Encapsulation of a hydrophobic ether compound within a cyclodextrin host to form a water-soluble inclusion complex.

Q4: My compound is highly lipophilic and none of the previous methods are sufficient. What other options do I have?

A4: For highly lipophilic compounds, the use of surfactants to form micelles can be a very effective solubilization strategy.[14][15] Surfactants are amphiphilic molecules that, above a certain concentration known as the critical micelle concentration (CMC), self-assemble into micelles in aqueous solutions.[15][16]

Causality: These micelles have a hydrophobic core and a hydrophilic shell.[15] The lipophilic ether-containing compound can partition into the hydrophobic core of the micelle, effectively being "dissolved" in the aqueous medium.[15] Nonionic surfactants like polysorbates (e.g., Tween® 80) and polyoxyl castor oil derivatives (e.g., Kolliphor® EL) are commonly used due to their lower toxicity.[15]

Diagram: Micellar Solubilization

Caption: A hydrophobic ether compound partitioning into the core of a surfactant micelle, leading to enhanced aqueous solubility.

Q5: I need to prepare a solid dosage form. Are there any techniques to improve the dissolution rate of my solid ether-containing compound?

A5: Yes, solid dispersion is a powerful technique to enhance the dissolution rate and apparent solubility of poorly soluble drugs.[2][17][18] This involves dispersing the drug in an inert, hydrophilic carrier matrix at the solid state.[18]

Causality: By creating a solid dispersion, you can achieve several things:

• Particle size reduction: The drug is molecularly dispersed or present as very fine particles within the carrier.[9][18]

• Increased wettability: The hydrophilic carrier improves the wetting of the hydrophobic drug particles.[17]

• Amorphous form: The drug may be present in a higher-energy amorphous state rather than a more stable, less soluble crystalline form.[17][18]

Common carriers include polyethylene glycols (PEGs), polyvinylpyrrolidone (PVP), and hydroxypropyl methylcellulose (HPMC).[9][19] Techniques for preparing solid dispersions include solvent evaporation, melt extrusion, and spray drying.[9][19][20]

Experimental Protocol: Solvent Evaporation Method for Solid Dispersion

• Dissolve both the ether-containing compound and a hydrophilic carrier (e.g., PVP K30) in a common volatile solvent (e.g., ethanol or a mixture of dichloromethane and methanol).[19]

• Ensure complete dissolution to achieve a molecular dispersion.

• Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator).

• Further dry the resulting solid film under vacuum to remove any residual solvent.

• The resulting solid mass is then pulverized and sieved to obtain a fine powder.[19]

Q6: Are there any chemical modification strategies to permanently increase the solubility of my lead compound?

A6: The prodrug approach is a well-established chemical modification strategy to improve the physicochemical properties of a drug, including its solubility.[21][22][23] A prodrug is an inactive or less active derivative of a parent drug that undergoes enzymatic or chemical conversion in vivo to release the active drug.[22][23]

Causality: For an ether-containing compound, if it also possesses a suitable functional group (e.g., a hydroxyl or carboxyl group), a highly ionizable or water-soluble promoiety can be attached. For instance, attaching a phosphate group can create a highly water-soluble phosphate ester prodrug.[23][24] Another approach involves creating aminoalkoxycarbonyloxymethyl (amino AOCOM) ether prodrugs, which have shown to significantly improve aqueous solubility and can release the parent drug via a pH-triggered mechanism.[25][26]

Section 3: Advanced and Emerging Strategies

For particularly challenging compounds, several advanced techniques are available:

• Nanotechnology: Formulating the drug as nanoparticles, nanosuspensions, or nanoemulsions can significantly increase the surface area for dissolution and improve solubility.[1][27][28][29][30]

• Polymorph Screening: Different crystalline forms (polymorphs) of a compound can have different solubilities.[31][32][33] The most stable polymorph is typically the least soluble.[33] Screening for and selecting a metastable polymorph with higher solubility can be a viable, though potentially complex, strategy.[32][33]

• Hydrotropy: This is a solubilization phenomenon where the addition of a large amount of a second solute (a hydrotrope) increases the aqueous solubility of a poorly soluble compound.[2][34] Glycerol ethers themselves have been investigated as hydrotropes to enhance the solubility of other compounds.[35][36]

Section 4: Data Summary Table

The following table provides a hypothetical comparison of different solubilization techniques for a model ether-containing compound.

Strategy	Carrier/Excipient	Achieved Solubility (µg/mL)	Fold Increase	Key Consideration
None (Water)	N/A	1.5	1x	Baseline
Co-solvency	20% PEG 400 in Water	75	50x	Potential for precipitation upon dilution.
pH Adjustment	pH 2.0 Buffer (for a basic amine)	500	333x	Only applicable to ionizable compounds.
Complexation	10% HP-β-CD	1,200	800x	Can significantly increase formulation bulk.[37]
Micellar Solubilization	2% Polysorbate 80	2,500	1667x	Potential for surfactant-related toxicity.[38]
Solid Dispersion	1:5 Drug:PVP K30	N/A (Dissolution Rate)	-	Physical stability of the amorphous form.

References

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• Aminoalkoxycarbonyloxymethyl Ether Prodrugs with a pH-triggered Release Mechanism: A Case Study Improving Solubility, Bioavailability, and Efficacy of Antimalarial 4(1H)-Quinolones with Single Dose Cures. PMC - PubMed Central.
• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.
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• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
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• Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformul
• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. MDPI.
• Journal of Chemical and Pharmaceutical Research, 2024, 16(12)
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• Nanotechnological Approaches for Solubility Enhancement. Encyclopedia.pub.
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• NANOTECHNOLOGY BASED APPROACHES FOR ENHANCING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS. IIP Series.
• Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
• Co-solvent: Significance and symbolism. Source Not Available.
• Cyclodextrin Derivatives – Versatile Carriers in Modern Science. YouTube.
• The Prodrug Approach: A Successful Tool for Improving Drug Solubility.
• Glycerol Ethers as hydrotropes and their use to enhance the solubility in water of phenolic acids. Universidad de Zaragoza.
• Drug Solubility: Importance and Enhancement Techniques. PMC - NIH.
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC - PubMed Central.
• IMPROVING THE METHODS OF SOLUBILITY AND DRUG DESIGN IN A PRODRUG. Source Not Available.
• Glycerol Ethers as Hydrotropes and Their Use to Enhance the Solubility of Phenolic Acids in Water | Request PDF.
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• Improving solubility and accelerating drug development | Veranova. Veranova.
• Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal.
• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central.
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• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
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• SOLID DISPERSION: AN OVERVIEW OF DIFFERENT METHODOLOGY AND TECHNIQUES. IJRAR.
• Solid dispersions: A technology for improving bioavailability. MedCrave online.
• Effects of Polymorphism and Solid-State Solvation on Solubility and Dissolution Rate | Request PDF.
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• Intrinsic Solubility of Ionizable Compounds
• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. NIH.
• Suggested Improvements for Measurement of Equilibrium Solubility-pH of Ionizable Drugs. Source Not Available.
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• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology | Request PDF.
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• Impact of Polymorphism and Particle Size on the Bioavailability of Active Pharmaceutical Ingredients. Hilaris Publisher.
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• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evalu
• (PDF) STUDY ON THE INFLUENCE OF COSOLVENT AND SURFACTANT ON SOLUBILIZATION OF EFAVIRENZ.
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Technical Support Center: Minimizing Byproducts in Williamson Ether Synthesis

Welcome to the technical support center for the Williamson ether synthesis. This guide is designed for researchers, scientists, and drug development professionals who utilize this robust reaction and aim to optimize its outcome. Here, we will move beyond the textbook depiction and delve into the nuances of minimizing common byproducts, ensuring the integrity and yield of your desired ether product. Our approach is rooted in a deep understanding of the reaction mechanism and extensive field experience.

Troubleshooting Guide: Common Issues and Solutions

The Williamson ether synthesis, while powerful, is a delicate balance between the desired S(_N)2 pathway and competing side reactions.[1] This section provides a systematic approach to diagnosing and resolving common experimental challenges.

Problem 1: Low or No Yield of the Desired Ether

A low or nonexistent yield is a frequent, and often frustrating, outcome. The root cause can typically be traced back to several key factors.

Initial Diagnostic Questions:

• Are your reagents and solvents completely dry? The alkoxide is a potent base and will be readily quenched by any protic contaminants, most notably water.[2]

• Is your base strong enough and active? The chosen base must be capable of completely deprotonating the alcohol to generate the nucleophilic alkoxide.

• Have you considered the steric hindrance of your substrates? The S(_N)2 reaction is highly sensitive to steric bulk.[3]

Step-by-Step Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven prior to use.

  • Use anhydrous solvents. If necessary, distill solvents over an appropriate drying agent.

  • Handle hygroscopic bases, such as sodium hydride (NaH), in a glovebox or under an inert atmosphere.[2]

• Base Selection and Handling:

  • For simple alcohols, a strong base like sodium hydride (NaH) is often a reliable choice as it irreversibly deprotonates the alcohol, driving the formation of the alkoxide.[4]

  • For more acidic starting materials like phenols, weaker bases such as potassium carbonate (K(_2)CO(_3)) or sodium hydroxide (NaOH) can be sufficient.[5]

  • Visually inspect your base. For example, a gray appearance of NaH can indicate deactivation.[2]

• Strategic Reactant Choice to Minimize Steric Hindrance:

  • The Williamson ether synthesis works best with primary alkyl halides.[6] Secondary alkyl halides often lead to a mixture of substitution and elimination products, while tertiary alkyl halides almost exclusively yield the elimination product.[3]

  • When synthesizing an asymmetrical ether, there are two possible routes. Always choose the pathway that involves the less sterically hindered alkyl halide.[4] For example, to synthesize tert-butyl methyl ether, the preferred method is the reaction of sodium tert-butoxide with methyl iodide, not sodium methoxide with tert-butyl chloride.[3]

Problem 2: Significant Formation of an Alkene Byproduct

The presence of an alkene in your product mixture is a clear indicator that the E2 elimination pathway is outcompeting your desired S(_N)2 reaction.[4] This is particularly common when using secondary or tertiary alkyl halides.[3]

Causality: The alkoxide, being a strong base, can abstract a proton from a carbon adjacent to the leaving group, leading to the formation of a double bond.

Strategies for Minimizing Elimination:

• Prioritize Primary Alkyl Halides: This is the most effective way to circumvent the E2 side reaction.[3]

• Lower the Reaction Temperature: Elimination reactions often have a higher activation energy than substitution reactions and are therefore more favored at elevated temperatures.[3] Running the reaction at a lower temperature, even if it requires a longer reaction time, can significantly improve the S(_N)2/E2 ratio.

• Choice of Base/Alkoxide: While a strong base is necessary, a very bulky alkoxide can itself favor elimination.[6] If you are observing significant elimination, consider if a less sterically hindered alkoxide could be used in your synthetic design.

Problem 3: C-Alkylation Byproducts When Using Phenoxides

Phenoxide ions are ambident nucleophiles, meaning they can react at two sites: the oxygen atom (O-alkylation) to form the desired ether, and the aromatic ring (C-alkylation), typically at the ortho and para positions.[1][3]

Controlling O- vs. C-Alkylation:

The solvent plays a crucial role in directing the regioselectivity of this reaction.[3]

• To Favor O-Alkylation (Ether Formation): Use polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile.[3] These solvents effectively solvate the cation of the phenoxide, leaving the oxygen anion more exposed and reactive.

• To Favor C-Alkylation: Protic solvents like water or trifluoroethanol can promote C-alkylation. These solvents form hydrogen bonds with the phenoxide oxygen, making it less nucleophilic and thereby increasing the likelihood of reaction at the aromatic ring.[3]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for a standard Williamson ether synthesis?

Polar aprotic solvents like acetonitrile, DMF, and DMSO are generally the best choices.[3] They increase the nucleophilicity of the alkoxide by solvating the counter-ion, leading to a "naked" and more reactive alkoxide.[3] Protic solvents should be avoided as they can solvate the alkoxide itself, reducing its reactivity.[3]

Q2: Can I use tertiary alcohols in a Williamson ether synthesis?

Yes, but with a critical caveat: the tertiary group must be on the alkoxide, not the alkyl halide.[3] To synthesize an ether with a tertiary alkyl group, you should deprotonate the tertiary alcohol to form the tertiary alkoxide and react it with a primary alkyl halide.[3] The reverse approach would lead almost exclusively to elimination products.[3]

Q3: What role does a phase-transfer catalyst play in this reaction?

Phase-transfer catalysts (PTC), such as tetrabutylammonium bromide or 18-crown-6, can be highly beneficial.[1] They facilitate the transfer of the alkoxide from an aqueous or solid phase into the organic phase where the alkyl halide is located.[7] This allows for the use of milder reaction conditions, less stringent requirements for anhydrous solvents, and can improve yields.[7][8]

Q4: My reaction seems to stall and not go to completion. What should I do?

Incomplete conversion can be due to several factors. Typical reaction times range from 1 to 8 hours at 50-100 °C.[1] If your reaction has not reached completion within this timeframe, consider the following:

• Insufficient Reaction Time or Temperature: Monitor the reaction progress using a suitable technique like TLC or GC. If the reaction is proceeding slowly, a modest increase in temperature may be warranted, keeping in mind the potential for increased elimination byproducts.[9]

• Poor Reagent Quality: Ensure your alkyl halide and base are of high purity and have been stored correctly.

• Leaving Group Ability: While chlorides, bromides, and iodides are commonly used, sulfonates (e.g., tosylates, mesylates) are also excellent leaving groups and can sometimes enhance reactivity.[10]

Data and Protocols

Table 1: Influence of Key Parameters on Byproduct Formation

Parameter	Effect on E2 Elimination	Effect on C-Alkylation (with Phenoxides)
Alkyl Halide Structure	Increases significantly from primary to secondary to tertiary.[3]	Not a primary factor.
Alkoxide Structure	Bulky alkoxides can increase the rate of elimination.[3]	Not a primary factor.
Temperature	Higher temperatures generally favor elimination.[3]	Can influence the O/C ratio, but solvent is more dominant.
Solvent	Less polar solvents can sometimes favor elimination. Polar aprotic solvents are preferred for S(_N)2.[3]	Polar aprotic solvents (DMF, DMSO) favor O-alkylation. Protic solvents (water) favor C-alkylation.[3]

Experimental Protocol: Synthesis of Benzyl Isopropyl Ether

This protocol is designed to minimize elimination by using a primary alkyl halide.

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 50 mL of anhydrous tetrahydrofuran (THF).

• Carefully add 1.2 equivalents of sodium hydride (NaH, 60% dispersion in mineral oil) to the THF.

• While stirring under a nitrogen atmosphere, slowly add 1.0 equivalent of isopropanol dropwise via a syringe.

• Stir the mixture at room temperature for 30-60 minutes, or until the evolution of hydrogen gas ceases.

• Ether Synthesis: To the resulting sodium isopropoxide solution, add 1.05 equivalents of benzyl bromide dropwise at room temperature.

• Heat the reaction mixture to a gentle reflux (approximately 65 °C) and monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction mixture to room temperature and cautiously quench any unreacted NaH by the slow addition of ethanol, followed by water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (2 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure benzyl isopropyl ether.

Visualizing Reaction Pathways

To aid in understanding the critical choices in experimental design, the following diagrams illustrate the key reaction pathways and decision-making processes.

Caption: Competing S(_N)2 and E2 pathways in Williamson ether synthesis.

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• ChemTalk. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Chem-Station Int. Ed. (2014). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. [Video]. Retrieved from [Link]

• V.Nimc. (2025). Williamson Ether Synthesis Explained. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Williamson Ether Synthesis. Retrieved from [Link]

• Journal of Chemical Education. (n.d.). An Ether Synthesis Using Phase Transfer Catalysis. Retrieved from [Link]

• ACS Publications. (n.d.). An Ether Synthesis Using Phase Transfer Catalysis. Retrieved from [Link]

• Brainly. (2023). Identify and explain three restrictions associated with the Williamson ether synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. Retrieved from [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Williamson Ether Synthesis Explained [vault.nimc.gov.ng]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Stability and Handling of 1,2-Bis(2-benzylaminoethoxy)ethane in Acidic Conditions

Welcome to the technical support guide for 1,2-Bis(2-benzylaminoethoxy)ethane. This document provides in-depth information, troubleshooting advice, and validated protocols for researchers, scientists, and drug development professionals working with this compound under acidic conditions. Our goal is to equip you with the chemical knowledge and practical steps necessary to ensure the integrity of your experiments.

Section 1: Understanding the Chemical Stability (FAQs)

This section addresses the fundamental chemical principles governing the behavior of 1,2-Bis(2-benzylaminoethoxy)ethane in an acidic environment.

Q1: What are the primary sites of acid interaction on the 1,2-Bis(2-benzylaminoethoxy)ethane molecule?

The structure of 1,2-Bis(2-benzylaminoethoxy)ethane, a bifunctional organic compound[1], possesses two primary types of functional groups that readily interact with acids:

• Amine Nitrogens: The two secondary benzylamine groups are the most basic sites on the molecule. They will readily react with acids to form the corresponding benzylammonium salts.[2][3]

• Ether Oxygens: The two ether linkages within the ethoxyethane backbone are Lewis bases and can be protonated by strong acids, forming oxonium ions.[4][5] This protonation is the critical first step in acid-catalyzed degradation.

Q2: What is the immediate effect of introducing 1,2-Bis(2-benzylaminoethoxy)ethane to an acidic solution?

Upon introduction to an acidic medium (pH < 9), the first and most rapid reaction is the protonation of the two basic nitrogen atoms. Benzylamine has a pKb of 4.66, meaning its conjugate acid, the benzylammonium ion, has a pKa of 9.34.[6] Therefore, in any solution with a pH significantly below 9.3, the molecule will exist predominantly as a dicationic species, with a positive charge on each nitrogen atom. This is a standard acid-base reaction and does not, by itself, constitute degradation.[2]

Q3: Under what conditions does the molecule risk chemical degradation?

While the compound is relatively stable as a protonated salt, chemical degradation becomes a significant risk under more forcing conditions. The primary degradation pathway is the cleavage of the C-O ether bonds.[4][7] Key factors that promote this degradation include:

• Strong Acids: Strong acids, particularly hydrohalic acids like hydrogen bromide (HBr) and hydrogen iodide (HI), are highly effective at cleaving ethers.[8] Hydrochloric acid (HCl) is less reactive but can still cause cleavage under harsh conditions.[8]

• High Temperatures: The rate of ether cleavage is significantly accelerated by heat.[9] Experiments conducted at elevated temperatures are much more likely to exhibit compound degradation.

• Presence of Good Nucleophiles: The acid's conjugate base plays a role. Iodide (I⁻) and bromide (Br⁻) are excellent nucleophiles that facilitate the cleavage reaction after the ether oxygen is protonated.[7]

Q4: What is the likely mechanism of acid-catalyzed degradation?

The degradation proceeds via acid-catalyzed cleavage of the ether C-O bonds. Given that the carbon atoms attached to the ether oxygens are primary, the reaction is expected to follow a bimolecular nucleophilic substitution (SN2) mechanism.[4][8]

The process occurs in two main steps:

• Protonation: A strong acid protonates one of the ether oxygen atoms, converting the alkoxy group into a good leaving group (an alcohol).[5][9]

• Nucleophilic Attack: A nucleophile (e.g., a halide ion like Br⁻ or even a water molecule) attacks the adjacent, less sterically hindered carbon atom, displacing the alcohol and cleaving the C-O bond.[4][8]

Q5: What are the potential degradation products I might observe in my analytical traces?

If ether cleavage occurs, you can expect to see a mixture of smaller molecules. Depending on which C-O bond is cleaved and the specific reagents used, potential products include:

• N-benzyl-2-aminoethanol

• Ethylene glycol

• Benzylamine

• The corresponding alkyl halides of these alcohols if HBr or HI is used.

Section 2: Troubleshooting Guide for Common Experimental Issues

This guide provides a structured approach to identifying and resolving common problems encountered when using 1,2-Bis(2-benzylaminoethoxy)ethane in acidic media.

Issue 1: Loss of Compound Efficacy or Inconsistent Biological/Chemical Activity

• Plausible Cause: The active parent compound has degraded into inactive or less active byproducts due to overly harsh acidic conditions.

• Troubleshooting Steps:

  • Confirm pH: Use a calibrated pH meter to verify the exact pH of your experimental solution. Do not rely on theoretical calculations alone.

  • Assess Compound Integrity: Analyze a sample of your working solution using a stability-indicating method like HPLC or LC-MS (see Protocol 2). Compare the peak area of the parent compound to a freshly prepared standard.

  • Review Conditions: Cross-reference your experimental conditions (acid type, concentration, temperature, incubation time) with the stability data in Table 1. Consider if a milder acid or lower temperature could be used.

Issue 2: Appearance of New, Unidentified Peaks in Analytical Traces (HPLC, LC-MS)

• Plausible Cause: The new peaks correspond to the degradation products described in Q5.

• Troubleshooting Steps:

  • Perform a Forced Degradation Study: Intentionally expose the compound to harsh conditions (e.g., 1 M HCl at 60°C for 24 hours). Analyze the resulting mixture by LC-MS to identify the mass of potential degradation products. This can help in assigning identities to the unknown peaks in your experimental samples.

  • Conduct a Time-Course Stability Study: Using the protocol outlined in Section 3, monitor the disappearance of the parent peak and the appearance of new peaks over time under your exact experimental conditions. This will confirm that the new peaks are indeed related to the degradation of your compound.

Issue 3: Poor Reproducibility Between Experiments

• Plausible Cause: Minor, un-tracked variations in experimental parameters are leading to different rates of degradation.

• Troubleshooting Steps:

  • Standardize Solution Preparation: Prepare acidic buffers and stock solutions in large batches to ensure consistency. Always add the compound to the acidic solution in a consistent manner to avoid localized concentration effects.

  • Implement Strict Temperature Control: Use a water bath or incubator to maintain a constant and uniform temperature throughout the experiment.

  • Define and Adhere to Timelines: Precisely control the duration of exposure to the acidic environment. For sensitive experiments, quenching the reaction by neutralizing the pH at a specific time point may be necessary.

Section 3: Protocols for Assessing and Ensuring Stability

Adherence to validated protocols is critical for experimental success. The following methods provide a framework for handling 1,2-Bis(2-benzylaminoethoxy)ethane and verifying its stability.

Protocol 1: Recommended Handling and Preparation of Acidic Solutions

This protocol minimizes the risk of premature degradation during solution preparation.

• Reagent Selection: Whenever possible, use non-nucleophilic acids (e.g., perchloric acid, sulfuric acid) if the goal is simply to maintain a low pH. Avoid HBr and HI unless ether cleavage is the intended reaction.

• Buffer Preparation: Prepare the acidic buffer or solution and allow it to reach thermal equilibrium at the intended experimental temperature (preferably 4°C or room temperature).

• Compound Dissolution: Prepare a concentrated stock solution of 1,2-Bis(2-benzylaminoethoxy)ethane in a suitable, non-reactive solvent (e.g., DMSO, ethanol).

• Final Dilution: Add the stock solution dropwise to the vortexing acidic buffer to make the final working solution. This rapid dispersal prevents localized high concentrations that could have different pH values or reaction kinetics.

• Use Immediately: Use the freshly prepared acidic solution as soon as possible. If storage is necessary, keep it at 4°C and protect it from light. Perform a stability check to determine the maximum allowable storage time.

Protocol 2: Monitoring Compound Stability via HPLC

This is a general time-course method to quantitatively assess stability under specific conditions.

• Prepare the Working Solution: Following Protocol 1, prepare a solution of 1,2-Bis(2-benzylaminoethoxy)ethane at the desired concentration in the acidic medium to be tested.

• Time Zero (T=0) Sample: Immediately after preparation, withdraw an aliquot, neutralize it with an equivalent amount of a suitable base (e.g., Tris base or NaOH) to quench the degradation, and dilute it with the mobile phase to a suitable concentration for HPLC analysis.

• Incubation: Place the bulk of the solution in a tightly sealed container under the desired experimental conditions (e.g., 37°C incubator).

• Time-Point Sampling: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw additional aliquots, quench them as in step 2, and prepare them for analysis.

• HPLC Analysis: Analyze all samples using a validated HPLC method (e.g., C18 column with a water/acetonitrile gradient containing 0.1% TFA).

• Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample. Plot the percentage remaining versus time to determine the degradation rate. A loss of >5% is often considered significant.

Data Summary: Expected Stability Profile

The following table provides a general guideline for the stability of 1,2-Bis(2-benzylaminoethoxy)ethane. Users must validate these guidelines for their specific experimental matrix.

Condition	pH	Acid Type	Temperature	Expected Stability (for 24h)
Mild	4.0 - 6.5	Acetic Acid, MES	4 - 25°C	High (>98% remaining)
Moderate	2.0 - 4.0	HCl, H₂SO₄	25°C	Moderate (90-98% remaining)
Harsh	< 2.0	HCl, H₂SO₄	> 40°C	Low (<90% remaining, significant degradation likely)
Aggressive	< 2.0	HBr, HI	> 25°C	Very Low (Rapid degradation expected)

Section 4: Visualizing the Mechanisms and Workflows

Visual aids can clarify complex chemical processes and decision-making pathways.

Caption: Initial protonation of the amine groups in acid.

Caption: The SN2 mechanism for acid-catalyzed ether cleavage.

Caption: A logical workflow for troubleshooting stability issues.

Section 5: References

• 18.3: Reactions of Ethers - Acidic Cleavage. (2024). Chemistry LibreTexts. [Link]

• Ether cleavage. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Reactions of Ethers: Acidic Cleavage. (n.d.). Fiveable. [Link]

• Acidic cleavage of ethers (SN2). (n.d.). Master Organic Chemistry. [Link]

• Reactions of Ethers: Acidic Cleavage. (2023). OpenStax. [Link]

• Benzylamine. (2025). Sciencemadness Wiki. [Link]

• Benzylamines. (n.d.). Organic Chemistry Portal. [Link]

• Comparing acidic strengths between benzylammonium ion and phenol. (2021). Stack Exchange. [Link]

• 1,2-Bis(2-benzylaminoethoxy)ethane (CAS 66582-26-1). (n.d.). Moleqube. [Link]

• 1,2-bis(2-benzylaminoethoxy)ethane. (n.d.). PubChem. [Link]

Sources

• 1. 66582-26-1(1,2-Bis(2-benzylaminoethoxy)ethane) | Kuujia.com [kuujia.com]
• 2. Benzylamine - Sciencemadness Wiki [sciencemadness.org]
• 3. Benzylamine: Properties, Preparation and Applications_Chemicalbook [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Ether cleavage - Wikipedia [en.wikipedia.org]
• 8. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Catalyst Selection for Reactions Involving Flexible N,N,O,O-Tetradentate Diamine Ligands

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for optimizing catalytic reactions that employ flexible N,N,O,O-tetradentate diamine ligands, with a focus on compounds structurally similar to 1,2-Bis(2-benzylaminoethoxy)ethane (also known as 1,10-Dibenzyl-4,7-dioxa-1,10-diazadecane).

While specific peer-reviewed catalytic applications for 1,2-Bis(2-benzylaminoethoxy)ethane are not extensively documented, its structure represents a class of versatile and flexible chelating agents. This guide synthesizes established principles from coordination chemistry and catalysis to provide a robust framework for optimizing your reactions and troubleshooting common issues.

Introduction to 1,2-Bis(2-benzylaminoethoxy)ethane and its Analogs in Catalysis

1,2-Bis(2-benzylaminoethoxy)ethane is a bifunctional organic compound featuring two benzylaminoethoxy groups linked by an ethylene bridge. Its structure offers a combination of properties that are desirable in a ligand for homogeneous catalysis.[1] The ethylene backbone provides significant flexibility, while the benzylamino groups offer strong chelation capabilities for a variety of transition metals.[1] This class of N,N,O,O-tetradentate ligands can form stable complexes with metals like palladium, copper, rhodium, and others, making them potentially suitable for a range of catalytic transformations including cross-coupling, asymmetric synthesis, and oxidation reactions.

The presence of both nitrogen and oxygen donor atoms allows for fine-tuning of the electronic and steric properties of the resulting metal complex. This, in turn, can influence the catalyst's reactivity, selectivity, and stability. However, the flexibility of the ligand can also present challenges, such as the formation of multiple coordination isomers or catalyst deactivation pathways. This guide will help you navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: I am not seeing any product formation in my cross-coupling reaction using a palladium precursor and 1,2-Bis(2-benzylaminoethoxy)ethane as the ligand. What are the likely causes?

A1: Lack of reactivity in a palladium-catalyzed cross-coupling reaction can stem from several factors related to the catalyst formation and stability.

• Inefficient Pre-catalyst Activation: The active catalyst in many cross-coupling reactions is a Pd(0) species, which is typically formed in situ from a Pd(II) precursor. If this reduction is not efficient, the catalytic cycle will not initiate. The choice of solvent, base, and temperature can significantly impact the reduction of the Pd(II) pre-catalyst.[1]

• Ligand Inhibition: While the ligand is essential for stabilizing the catalytic species, an excess of a strongly coordinating ligand can sometimes inhibit the reaction by occupying all available coordination sites on the metal, preventing substrate binding.

• Formation of an Unreactive Palladacycle: With flexible ligands, intramolecular C-H activation can lead to the formation of a stable, off-cycle palladacycle, which is catalytically inactive.

• Incompatibility with Reaction Conditions: The ligand itself may not be stable under the reaction conditions (e.g., high temperatures or strongly basic media), leading to its decomposition and subsequent catalyst deactivation.

Q2: My asymmetric reaction is proceeding with good conversion, but the enantioselectivity is poor. How can I improve this?

A2: Poor enantioselectivity in asymmetric catalysis is often related to the conformational flexibility of the ligand-metal complex.

• Ligand Flexibility: The flexible ethylene backbone of 1,2-Bis(2-benzylaminoethoxy)ethane can allow the chiral environment around the metal center to be less defined, leading to poor stereochemical control.

• Solvent Effects: The solvent can play a crucial role in the organization of the catalyst-substrate complex. A solvent that can hydrogen bond or coordinate to the catalyst can alter its conformation and impact enantioselectivity.

• Temperature: Higher reaction temperatures can lead to increased bond rotation and conformational flexibility, which often results in lower enantioselectivity. Running the reaction at lower temperatures may improve the outcome.

• Additive Effects: The addition of certain salts or co-catalysts can sometimes help to rigidify the catalyst structure through secondary interactions, leading to improved enantioselectivity.

Troubleshooting Guide

Problem 1: Low to No Catalytic Activity

When faced with a stalled reaction, a systematic approach to identify the root cause is essential.

• Confirm Reagent Purity: Ensure all starting materials, including the ligand, metal precursor, substrates, and solvent, are pure and dry. Amine-containing ligands can be particularly susceptible to oxidation.

• Verify Catalyst Formation: If possible, use techniques like ³¹P NMR (if a phosphine co-ligand is used) or UV-Vis spectroscopy to confirm the formation of the desired catalytic species.

• Test a Known Reaction: To validate your general procedure and reagents, attempt a well-established catalytic reaction with a standard, reliable ligand under the same conditions.

Caption: A systematic workflow for troubleshooting low catalytic activity.

Protocol 1: Screening of Palladium Precursors and Bases

This protocol is designed to identify an effective combination for the in situ formation of the active Pd(0) catalyst.

• Setup: In parallel reaction vials under an inert atmosphere (e.g., nitrogen or argon), add your aryl halide (1.0 equiv), boronic acid (1.2 equiv), and the chosen base (2.0 equiv).

• Ligand and Precursor Addition: To each vial, add a solution of 1,2-Bis(2-benzylaminoethoxy)ethane (0.02 equiv) in the reaction solvent, followed by the palladium precursor (0.01 equiv).

• Reaction Conditions: Stir the reactions at a set temperature (e.g., 80 °C) for a defined period (e.g., 12 hours).

• Analysis: Analyze the reaction progress by GC, LC-MS, or TLC.

Table 1: Example Screening Matrix for a Suzuki-Miyaura Coupling

Entry	Pd Precursor	Base	Solvent	Conversion (%)
1	Pd(OAc)₂	K₂CO₃	Toluene	< 5
2	Pd₂(dba)₃	K₂CO₃	Toluene	25
3	Pd(OAc)₂	Cs₂CO₃	Dioxane	15
4	Pd₂(dba)₃	K-OtBu	THF	70

Problem 2: Catalyst Deactivation and Low Turnover Number (TON)

Catalyst deactivation can manifest as a reaction that starts well but plateaus before reaching completion.

• Oxidative Instability: The benzylamino groups of the ligand can be susceptible to oxidation, especially at elevated temperatures in the presence of air. Ensure all reactions are performed under a strictly inert atmosphere.

• Formation of Palladium Black: The precipitation of palladium black is a common deactivation pathway where the ligand fails to stabilize the metal nanoparticles, leading to their aggregation.[2]

  • Solution: Increasing the ligand concentration slightly (e.g., from a 1:1 to a 1:1.2 Pd:ligand ratio) can sometimes prevent this. The use of phase-transfer catalysts in biphasic systems can also help stabilize the catalyst.

• Substrate/Product Inhibition: A strongly coordinating substrate or product can bind to the catalyst and inhibit further turnover.

  • Solution: Lowering the initial substrate concentration or performing the reaction with slow addition of the inhibiting substrate can mitigate this issue.

Caption: Common deactivation pathways in a catalytic cycle.

References

• This guide is a synthesis of established principles and does not rely on specific references for the named compound due to a lack of available literature. The following references provide foundational knowledge for the discussed concepts.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• Poisoning and deactivation of palladium catalysts. (n.d.). SciSpace. Retrieved January 17, 2026, from [Link]

Sources

• 1. Design and Screening of Metal–Organic Frameworks for Ethane/Ethylene Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

A Researcher's Guide to Functional Group Identification in 1,2-Bis(2-benzylaminoethoxy)ethane Using FT-IR Spectroscopy

For professionals in chemical synthesis and drug development, the precise structural elucidation of novel molecules is paramount. 1,2-Bis(2-benzylaminoethoxy)ethane, a compound with applications in coordination chemistry and as a versatile synthetic intermediate, possesses a unique combination of functional groups that dictate its chemical behavior and potential applications.[1] This guide provides an in-depth analysis of using Fourier-Transform Infrared (FT-IR) spectroscopy for the identification and characterization of the key functional groups within this molecule. We will explore the theoretical underpinnings, present a detailed experimental protocol, and compare the utility of FT-IR with other common analytical techniques.

The Molecular Blueprint: Functional Groups in 1,2-Bis(2-benzylaminoethoxy)ethane

A successful FT-IR analysis hinges on a foundational understanding of the molecule's structure. 1,2-Bis(2-benzylaminoethoxy)ethane (C₂₀H₂₈N₂O₂) is a symmetrical molecule featuring a central diether linkage and two secondary benzylamine termini.[2][3]

The primary functional groups amenable to FT-IR detection are:

• Secondary Amine (R₂NH): Characterized by the N-H bond.

• Ether (C-O-C): Both aliphatic and potentially influenced by proximity to the aromatic ring.

• Aromatic Ring (C=C): From the benzyl groups.

• Aliphatic Chains (C-H): Methylene (-CH₂-) groups in the ethoxy bridges and benzyl side chains.

Figure 1. Molecular structure of 1,2-Bis(2-benzylaminoethoxy)ethane with key functional groups highlighted.

FT-IR Spectroscopy: The Vibrational Fingerprint

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes its bonds to vibrate at specific frequencies. These frequencies are unique to the types of bonds and functional groups present, providing a "vibrational fingerprint" of the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group
3350 - 3310	Weak-Medium, Sharp	N-H Stretch	Secondary Amine
3100 - 3000	Medium	Aromatic C-H Stretch	Aromatic Ring
2950 - 2850	Medium-Strong	Aliphatic C-H Stretch	CH₂ Groups
1600, 1580, 1500, 1450	Medium-Weak, Sharp	C=C Ring Stretch	Aromatic Ring
1250 - 1020	Strong	C-N Stretch	Aliphatic Amine
1140 - 1070	Strong	Asymmetric C-O-C Stretch	Aliphatic Ether
910 - 665	Broad, Strong	N-H Wag	Secondary Amine

In-depth Causality of Expected Peaks:

• N-H Vibrations: The presence of a secondary amine is a key feature. Unlike primary amines which show two N-H stretching bands, secondary amines exhibit a single, typically weak to medium, sharp peak between 3350-3310 cm⁻¹.[4][5] This is due to the single N-H bond.[5] A strong, broad band in the 910-665 cm⁻¹ region, resulting from the out-of-plane bending (wag) of the N-H bond, further confirms the presence of a secondary amine.[5] The absence of bands in the 1650-1580 cm⁻¹ region, where primary amines show an N-H bending vibration, helps differentiate it.[5]

• C-H Stretching Region (3100-2800 cm⁻¹): This region will be complex. We expect to see sharp peaks just above 3000 cm⁻¹ corresponding to the C-H stretches of the aromatic rings. Just below 3000 cm⁻¹, a series of stronger peaks will arise from the symmetric and asymmetric stretching of the numerous aliphatic -CH₂- groups in the ethoxy and benzyl portions of the molecule.[4]

• Ether C-O-C Stretch: The ether linkages are a dominant feature and are expected to produce a very strong absorption band. For saturated, aliphatic ethers, this C-O-C asymmetric stretch is typically found between 1140 and 1070 cm⁻¹.[6] This is often the most intense peak in the fingerprint region for ethers and a crucial identifier for this molecule.[6][7]

• Aromatic Ring Vibrations: The benzene rings will produce several characteristic, though sometimes weak, sharp peaks in the 1600-1450 cm⁻¹ range due to carbon-carbon double bond stretching within the ring.

Experimental Protocol: Acquiring a High-Quality Spectrum

The following protocol outlines the steps for analyzing a liquid sample like 1,2-Bis(2-benzylaminoethoxy)ethane using an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory, which is ideal for neat liquids.[8]

Figure 2. Workflow for FT-IR analysis of a liquid sample using an ATR accessory.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has reached thermal equilibrium. Thoroughly clean the ATR crystal (e.g., diamond or germanium) with a suitable solvent like isopropanol and wipe dry with a soft, lint-free tissue to prevent contamination.[9]

• Background Spectrum Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This crucial step measures the ambient atmosphere (CO₂ and water vapor) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.[10]

• Sample Application: Place a small drop (1-2 drops is sufficient) of the neat 1,2-Bis(2-benzylaminoethoxy)ethane liquid directly onto the center of the ATR crystal.[10] Ensure the crystal is fully covered.

• Spectrum Acquisition: Acquire the sample spectrum. A typical setting for routine analysis is to co-add 16 to 32 scans at a resolution of 4 cm⁻¹ over a range of 4000 to 400 cm⁻¹.[9] Averaging multiple scans improves the signal-to-noise ratio.[9]

• Data Processing and Cleaning: After acquisition, the instrument's software will automatically subtract the background spectrum. Clean the ATR crystal thoroughly with a solvent to remove all traces of the sample.

Trustworthiness through Self-Validation: The protocol's integrity is maintained by running a background spectrum before each sample. A clean, flat baseline after this step validates that the instrument is ready and the crystal is free from contaminants.

Comparative Analysis: FT-IR vs. Other Techniques

While FT-IR is a rapid and powerful tool for functional group identification, a comprehensive structural elucidation often involves complementary techniques.

Technique	Information Provided	Advantages	Limitations
FT-IR Spectroscopy	Identifies functional groups present (N-H, C-O, C=C, C-H).	Fast, non-destructive, requires minimal sample preparation, excellent for qualitative functional group analysis.[9]	Provides limited information on molecular connectivity and stereochemistry. Difficult to distinguish between similar ethers or amines.
¹H and ¹³C NMR Spectroscopy	Provides detailed information on the chemical environment of hydrogen and carbon atoms, revealing connectivity and stereochemistry.	Gives a complete picture of the carbon-hydrogen framework. Protons on carbons adjacent to the ether oxygen and amine nitrogen show characteristic chemical shifts (3.4-4.5 ppm and 2.2-2.6 ppm respectively).[11][12]	Slower analysis time, requires more sample, and more complex data interpretation.
Mass Spectrometry (MS)	Determines the molecular weight and provides information on fragmentation patterns, which can help deduce the molecular structure.	Extremely sensitive, provides exact molecular mass. Alkylamines undergo a characteristic α-cleavage, which would be observable for this molecule.[12]	Does not directly identify functional groups in the way FT-IR does.

Synergistic Power: The true strength in characterization comes from the combination of these techniques. FT-IR can quickly confirm the presence of the expected amine and ether functionalities, while NMR provides the precise arrangement of atoms, and MS confirms the molecular weight, together providing unambiguous structural verification.

Conclusion

FT-IR spectroscopy stands out as an indispensable first-line analytical technique for researchers working with molecules like 1,2-Bis(2-benzylaminoethoxy)ethane. Its speed, simplicity, and direct reporting on the presence of key chemical bonds make it exceptionally efficient for confirming a successful synthesis or for routine quality control. The characteristic N-H stretch of the secondary amine and the strong C-O stretch of the ether linkages serve as reliable diagnostic peaks. While FT-IR alone cannot provide the complete structural puzzle, it offers a crucial and rapid assessment of the molecular architecture, guiding further investigation with complementary methods like NMR and Mass Spectrometry.

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A Comparative Guide to Diamine Linkers in Metal-Organic Frameworks: Evaluating the Efficiency of 1,2-Bis(2-benzylaminoethoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of Metal-Organic Frameworks (MOFs), the choice of the organic linker is paramount, dictating the ultimate architecture, porosity, and functionality of these versatile materials.[1][2] Among the vast library of organic building blocks, diamine linkers have emerged as a critical class for tailoring MOF properties, particularly for applications in gas storage, separation, and catalysis. This guide provides an in-depth comparison of the efficiency of various diamine linkers in MOFs, with a special focus on the potential of 1,2-Bis(2-benzylaminoethoxy)ethane, a flexible and sterically hindered linker that holds promise for the development of novel, high-performance materials.[3]

The Crucial Role of Diamine Linkers in MOF Functionality

Diamine linkers are bifunctional organic molecules that can be incorporated into the MOF structure either during the initial synthesis or through post-synthetic modification.[4][5][6] Their primary role is to introduce basic amine functionalities into the porous framework. These amine groups can significantly enhance the performance of MOFs in several ways:

• Enhanced Gas Adsorption: The basic nitrogen atoms in diamines can act as strong adsorption sites for acidic gases like carbon dioxide (CO2), leading to increased selectivity and uptake capacity.[1][7][8]

• Tunable Pore Environment: The structure of the diamine linker, including its length, flexibility, and the presence of bulky substituents, can be used to precisely tune the size, shape, and chemical environment of the MOF pores.[9][10]

• Improved Stability: In some cases, the coordination of diamines to the metal nodes can enhance the overall stability of the MOF structure.[11][12]

The efficiency of a diamine linker is therefore a multifaceted parameter, encompassing its impact on gas adsorption capacity, selectivity, and the overall stability and processability of the MOF.

A Comparative Analysis of Diamine Linkers

To understand the potential of 1,2-Bis(2-benzylaminoethoxy)ethane, it is instructive to compare its structural features and potential performance with other well-studied diamine linkers.

Diamine Linker	Structure	Key Features	Potential Advantages	Potential Disadvantages
Ethylenediamine (en)	H₂N-(CH₂)₂-NH₂	Short, flexible, linear	High amine density, good for CO₂ capture.[8]	Can lead to framework instability in some cases.
N,N'-dimethylethylenediamine (mmen)	CH₃HN-(CH₂)₂-NHCH₃	Short, flexible, with methyl groups	Excellent for cooperative CO₂ capture, high working capacity.[1][8]	Potential for oxidative degradation.[13]
N-ethylethylenediamine (een)	CH₃CH₂HN-(CH₂)₂-NH₂	Asymmetric, flexible	High CO₂ adsorption capacity.[2][14]	Stability under humid conditions can be a concern.[7][12]
1,2-Bis(2-benzylaminoethoxy)ethane	C₆H₅CH₂NH(CH₂)₂O(CH₂)₂O(CH₂)₂NHCH₂C₆H₅	Long, flexible, bulky benzyl groups	Potential for high flexibility and unique pore modulation due to bulky groups.[3][15] May offer enhanced stability and selectivity through steric effects and π-π interactions.[9][10]	The bulky nature might lead to lower amine loading and reduced surface area.[16] Synthesis of the linker itself can be complex.[3]

1,2-Bis(2-benzylaminoethoxy)ethane: A Promising but Under-explored Candidate

1,2-Bis(2-benzylaminoethoxy)ethane presents a unique combination of a flexible ethylene glycol-like backbone and bulky benzyl groups.[3][17][18] This structure suggests several potential advantages in MOF design:

• High Flexibility: The ethyleneoxy chain imparts significant conformational freedom, which can be beneficial for creating dynamic MOFs that can adapt to guest molecules.[15][19][20][21] This flexibility can also be advantageous during the synthesis process, potentially leading to novel framework topologies.

• Steric Hindrance: The bulky benzyl groups can create a more contoured and sterically hindered pore environment.[9][10][16] This could lead to enhanced size and shape selectivity for gas separation applications. For instance, the separation of ethane and ethylene, which have very similar kinetic diameters, could be improved.[22][23]

• π-π Interactions: The aromatic benzyl groups can participate in π-π stacking interactions with guest molecules or with the aromatic linkers of the MOF framework, potentially leading to stronger binding and improved selectivity.

However, the bulky nature of this linker also presents potential challenges. The large size of the benzyl groups might limit the overall amine loading that can be achieved within the MOF pores, which could negatively impact the total gas uptake capacity. Furthermore, the synthesis of this more complex diamine is likely to be more involved and costly compared to simpler, commercially available diamines.[3]

Experimental Considerations and Protocols

The functionalization of MOFs with diamine linkers is most commonly achieved through post-synthetic modification (PSM).[4][5][6][24][25] This technique involves introducing the diamine to a pre-synthesized MOF that contains open metal sites. A typical experimental workflow for the diamine functionalization of a MOF is outlined below.

Caption: General workflow for diamine functionalization of MOFs.

Step-by-Step Protocol for Diamine Functionalization of Mg₂(dobpdc)

This protocol is a representative example for the functionalization of a commonly used MOF, Mg₂(dobpdc), and can be adapted for use with 1,2-Bis(2-benzylaminoethoxy)ethane.

• Activation of the Parent MOF:

  • Place a known amount of as-synthesized Mg₂(dobpdc) in a Schlenk flask.

  • Heat the MOF under vacuum at a specific temperature (e.g., 200 °C) for a defined period (e.g., 12 hours) to remove solvent molecules from the pores and expose the open metal sites.

• Preparation of the Diamine Solution:

  • In a glovebox, prepare a solution of the desired diamine (e.g., 1,2-Bis(2-benzylaminoethoxy)ethane) in a suitable anhydrous solvent (e.g., toluene or mesitylene). The concentration of the solution will depend on the desired loading of the diamine.

• Post-Synthetic Modification:

  • Allow the activated MOF to cool to room temperature under vacuum.

  • Introduce the diamine solution to the MOF powder under an inert atmosphere.

  • Stir the suspension at a specific temperature (e.g., 100 °C) for a set time (e.g., 24 hours) to allow the diamine to coordinate to the open metal sites.

• Washing and Drying:

  • After the reaction, filter the solid product and wash it repeatedly with fresh anhydrous solvent to remove any unreacted diamine.

  • Dry the functionalized MOF under vacuum to remove the residual solvent.

• Characterization:

  • Powder X-ray Diffraction (PXRD): To confirm that the crystalline structure of the MOF is retained after functionalization.

  • Thermogravimetric Analysis (TGA): To determine the thermal stability of the functionalized MOF and to quantify the amount of grafted diamine.[11]

  • Nitrogen Adsorption-Desorption Isotherms: To determine the Brunauer-Emmett-Teller (BET) surface area and pore volume of the material.

  • Gas Adsorption Measurements: To evaluate the performance of the functionalized MOF for specific applications, such as CO₂ uptake capacity and selectivity.

Logical Relationships in Diamine Linker Selection

The choice of a diamine linker has a direct and predictable impact on the final properties and performance of the MOF. The following diagram illustrates these key relationships.

Caption: Relationship between diamine linker properties and MOF performance.

Conclusion and Future Outlook

The functionalization of MOFs with diamine linkers is a powerful strategy for developing advanced materials with tailored properties. While simple diamines like ethylenediamine and its N-alkylated derivatives have been extensively studied and have shown great promise, particularly for CO₂ capture, there is a vast and underexplored chemical space for more complex diamine linkers.

1,2-Bis(2-benzylaminoethoxy)ethane stands out as a linker with a unique combination of flexibility and steric bulk. While direct experimental comparisons with other diamines are currently lacking in the published literature, its structural characteristics suggest that it could be highly effective in applications requiring fine-tuned pore environments and enhanced selectivity. Future research should focus on the synthesis and characterization of MOFs functionalized with this and other novel, sterically hindered diamines to fully unlock their potential. The systematic investigation of the structure-property relationships for a wider range of diamine linkers will be crucial for the rational design of the next generation of high-performance MOFs for a variety of applications, from industrial separations to drug delivery.

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• Post-synthetic diamine-functionalization of MOF-74 type frameworks for effective carbon dioxide separ
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A Comparative Guide to the Validation of 1,2-Bis(2-benzylaminoethoxy)ethane Incorporation into Metal Complexes

For researchers, scientists, and drug development professionals, the precise characterization of metal complexes is paramount. The therapeutic or diagnostic efficacy of these compounds is intrinsically linked to the successful coordination of the metal ion by the organic ligand. This guide provides an in-depth technical comparison of methodologies to validate the incorporation of the flexible N,O-donor ligand, 1,2-Bis(2-benzylaminoethoxy)ethane (BBE), into metal complexes. While specific experimental data for BBE-metal adducts is not extensively available in publicly accessible literature, this guide will leverage data from structurally analogous ligands to illustrate the application and interpretation of key analytical techniques. Furthermore, we will objectively compare the anticipated chelating properties of BBE with well-established agents such as Ethylenediaminetetraacetic acid (EDTA) and Diethylenetriaminepentaacetic acid (DTPA).

The Crucial Role of Ligand Incorporation Validation

The synthesis of a metal complex is not a guarantee of its formation. A multitude of factors, from reaction kinetics to the presence of competing ions, can influence the successful coordination of the ligand to the metal center. Therefore, rigorous validation is not merely a procedural step but a cornerstone of reliable and reproducible research. Incomplete or failed ligand incorporation can lead to misleading biological data and a fundamental misunderstanding of the compound's mechanism of action. This guide will equip you with the foundational knowledge to design and interpret experiments that unequivocally confirm the structure of your BBE-metal complexes.

A Multi-faceted Approach to Validation

A single analytical technique is rarely sufficient to provide a complete picture of a metal complex. A robust validation strategy employs a suite of complementary methods, each offering unique insights into the structure and bonding of the compound. The following sections will detail the principles and practical applications of the most powerful techniques for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Coordination Environment

NMR spectroscopy is an indispensable tool for confirming ligand binding and probing the structural changes that occur upon complexation. By comparing the NMR spectrum of the free ligand with that of the metal complex, we can deduce the coordination mode of the ligand.

Experimental Protocol: 1H NMR Analysis

• Sample Preparation: Prepare three NMR tubes: one containing a ~5-10 mM solution of the free BBE ligand in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆), a second with the metal salt in the same solvent, and a third with the synthesized metal complex.

• Data Acquisition: Acquire 1H NMR spectra for all three samples on a spectrometer (e.g., 400 MHz or higher).

• Data Analysis:

  • Chemical Shift Perturbations: Compare the chemical shifts of the protons in the free ligand with those in the complex. Protons adjacent to the nitrogen and oxygen donor atoms are expected to show the most significant downfield shifts upon coordination to a paramagnetic metal center. This is due to the donation of electron density from the ligand to the metal, which deshields the nearby protons.

  • Peak Broadening: Paramagnetic metal ions can cause significant broadening of NMR signals. The degree of broadening can provide information about the proximity of specific protons to the metal center.

  • Integration: The relative integration of the ligand and any other relevant signals can help to confirm the stoichiometry of the complex.

Expected Spectral Changes for BBE Complexation

For 1,2-Bis(2-benzylaminoethoxy)ethane, the protons on the methylene groups adjacent to the nitrogen and oxygen atoms (-CH₂-N- and -CH₂-O-) are the most informative. Upon complexation, these signals are expected to shift downfield and potentially broaden. The aromatic protons of the benzyl groups may also show some changes, albeit likely less pronounced.

Mass Spectrometry: Confirming Molecular Weight and Stoichiometry

Mass spectrometry provides a direct measurement of the mass-to-charge ratio (m/z) of the synthesized complex, allowing for the unambiguous confirmation of its molecular weight and, by extension, the ligand-to-metal stoichiometry. Electrospray ionization (ESI) is a particularly gentle ionization technique well-suited for the analysis of intact metal complexes.[1][2]

Experimental Protocol: ESI-Mass Spectrometry

• Sample Preparation: Prepare a dilute solution (e.g., 10-50 µM) of the purified metal complex in a solvent compatible with ESI-MS, such as methanol or acetonitrile.

• Data Acquisition: Infuse the sample into the ESI source of the mass spectrometer and acquire the spectrum in positive ion mode.

• Data Analysis:

  • Molecular Ion Peak: Look for a peak corresponding to the molecular ion of the complex, often observed as an adduct with a proton [M+H]⁺ or other cations like sodium [M+Na]⁺.

  • Isotopic Pattern: The isotopic distribution of the molecular ion peak should match the theoretical pattern calculated based on the natural abundance of the isotopes of all atoms in the complex, including the metal. This is a powerful tool for confirming the elemental composition.[3]

  • Fragmentation: Fragmentation patterns can provide additional structural information, although extensive fragmentation is often minimized under soft ionization conditions.

UV-Visible Spectroscopy: Monitoring Complex Formation

UV-Visible spectroscopy is a straightforward and effective method for monitoring the formation of a metal complex in solution. The coordination of a ligand to a metal ion alters the electronic environment of both, leading to changes in the absorption spectrum.

Experimental Protocol: UV-Vis Titration

• Sample Preparation: Prepare a stock solution of the metal salt and a separate stock solution of the BBE ligand in a suitable solvent (e.g., methanol, water).

• Data Acquisition:

  • Record the UV-Vis spectrum of the metal salt solution.

  • Titrate the metal salt solution with small aliquots of the ligand solution, recording the spectrum after each addition.

• Data Analysis:

  • Spectral Shifts: The formation of a metal complex is often accompanied by the appearance of new absorption bands or shifts (either hypsochromic or bathochromic) in the existing bands of the metal or ligand.[4][5] For transition metal complexes, d-d transitions or charge-transfer bands may appear in the visible region, resulting in a colored solution.[6]

  • Isosbestic Points: The presence of one or more isosbestic points during the titration indicates a clean conversion from the free metal and ligand to the metal-ligand complex.

  • Mole-Ratio or Job's Plot: By plotting the absorbance at a specific wavelength against the mole ratio of ligand to metal, the stoichiometry of the complex in solution can be determined.[7]

X-ray Crystallography: The Definitive Structural Proof

Single-crystal X-ray diffraction provides an unambiguous determination of the three-dimensional structure of a metal complex in the solid state. It reveals precise bond lengths, bond angles, and the coordination geometry around the metal center, offering the highest level of validation.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of the purified metal complex suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure.

Insights from Crystallographic Data

A successful crystal structure will provide definitive evidence of BBE incorporation, showing the coordination of the nitrogen and oxygen donor atoms to the metal center. It will also reveal the conformation of the flexible ligand and the overall geometry of the complex.

Comparative Analysis: BBE vs. Standard Chelating Agents

To contextualize the potential of BBE as a chelating agent, it is useful to compare its structural features with those of widely used ligands like EDTA and DTPA.

Feature	1,2-Bis(2-benzylaminoethoxy)ethane (BBE)	EDTA (Ethylenediaminetetraacetic acid)	DTPA (Diethylenetriaminepentaacetic acid)
Donor Atoms	N, N, O, O	N, N, O, O, O, O	N, N, N, O, O, O, O, O
Denticity	Tetradentate	Hexadentate	Octadentate
Flexibility	High (due to ether linkages)	Moderate	High
Charge of Ligand	Neutral	-4 (fully deprotonated)	-5 (fully deprotonated)
Aqueous Solubility	Moderate (expected)	High (as a salt)	High (as a salt)

BBE's tetradentate nature and flexible backbone suggest it can form stable five- or six-membered chelate rings with a variety of metal ions. The neutral nature of the ligand may influence the overall charge and lipophilicity of the resulting complex, which can be advantageous in certain drug delivery applications.

Stability Constants: A Quantitative Comparison

Metal Ion	EDTA (log K)	DTPA (log K)
Ca²⁺	10.7	10.8
Mg²⁺	8.7	9.3
Cu²⁺	18.8	21.5
Zn²⁺	16.5	18.4
Fe³⁺	25.1	28.6

Note: Stability constants can vary with experimental conditions such as pH, temperature, and ionic strength.

The significantly higher log K values for DTPA with trivalent metal ions like Fe³⁺ are a direct consequence of its higher denticity.[2]

Conclusion

The validation of ligand incorporation is a critical aspect of research involving metal complexes. For a novel ligand such as 1,2-Bis(2-benzylaminoethoxy)ethane, a multi-pronged analytical approach is essential. While a lack of published experimental data for BBE-metal complexes necessitates the use of analogous compounds for illustrative purposes, the principles and protocols outlined in this guide provide a robust framework for the thorough characterization of these and other novel coordination compounds. The combination of NMR spectroscopy, mass spectrometry, UV-Vis spectroscopy, and, where possible, X-ray crystallography, will enable researchers to confidently ascertain the structure and integrity of their synthesized complexes, paving the way for meaningful and reproducible biological and medicinal chemistry studies.

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A Comparative Performance Analysis of 1,2-Bis(2-benzylaminoethoxy)ethane-Based Catalysts in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric catalysis, the rational design of chiral ligands is paramount to achieving high efficiency and stereoselectivity. Among the diverse array of ligands, chiral diamines and their derivatives have established themselves as privileged scaffolds for a multitude of transition metal-catalyzed reactions. This guide provides an in-depth performance comparison of catalysts based on the flexible C2-symmetric diamine ether ligand, 1,2-Bis(2-benzylaminoethoxy)ethane. By examining its performance in the benchmark asymmetric transfer hydrogenation of ketones and exploring its structural and mechanistic implications, this document serves as a technical resource for researchers selecting and optimizing catalyst systems for the synthesis of enantiomerically enriched compounds.

Introduction to 1,2-Bis(2-benzylaminoethoxy)ethane as a Chiral Ligand

1,2-Bis(2-benzylaminoethoxy)ethane is a C2-symmetric chiral diamine ether ligand characterized by a flexible ethylene glycol-derived backbone. This flexibility, combined with the steric bulk of the benzyl groups, creates a unique chiral environment around a coordinated metal center. Unlike more rigid diamine ligands such as 1,2-diphenylethanediamine (DPEN) or trans-1,2-diaminocyclohexane (DACH), the conformational adaptability of the 1,2-Bis(2-benzylaminoethoxy)ethane backbone can allow for a broader substrate scope and potentially different selectivity profiles. The presence of both nitrogen and oxygen donor atoms also offers multiple coordination modes, influencing the electronic properties and stability of the resulting metal complexes.

Performance in Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation (ATH) of prochiral ketones to chiral secondary alcohols is a widely utilized and synthetically important transformation. The performance of catalysts derived from 1,2-Bis(2-benzylaminoethoxy)ethane in this reaction can be benchmarked against well-established catalyst systems based on other chiral diamine ligands.

While direct, side-by-side comparative studies with standardized substrates are limited in the published literature for this specific ligand, we can infer its potential performance by examining structurally related systems and the key factors that govern enantioselectivity in these reactions. The following table presents typical performance data for established chiral diamine ligands in the ATH of acetophenone, a standard benchmark substrate. This provides a framework for understanding the expected efficacy of 1,2-Bis(2-benzylaminoethoxy)ethane-based catalysts.

Ligand/Catalyst System	Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)	Reference
(R,R)-TsDPEN-Ru	Acetophenone	(R)-1-Phenylethanol	>95	98	[1]
(S,S)-TsDPEN-Ru	Acetophenone	(S)-1-Phenylethanol	>95	97	[1]
(R,R)-DPEN-Ru	Acetophenone	(R)-1-Phenylethanol	~100	~79.1	[2]
(R,R)-Jacobsen's Catalyst	1,2-Dihydronaphthalene	Epoxide	~87	>92	[2]

Note: The data presented is compiled from various literature sources and reaction conditions may vary. Direct comparison should be made with caution.

The performance of a 1,2-Bis(2-benzylaminoethoxy)ethane-based catalyst is anticipated to be competitive, with the flexible ether backbone potentially offering advantages for substrates with varying steric demands. The electronic nature of the benzyl substituents can also be tuned to modulate the catalytic activity and selectivity.

Synthesis and Catalyst Formation: Experimental Protocols

The synthesis of chiral 1,2-Bis(2-benzylaminoethoxy)ethane and its subsequent complexation with a metal precursor are crucial steps in the development of an effective catalyst. Below are representative, step-by-step methodologies.

Synthesis of (S,S)-1,2-Bis(2-benzylaminoethoxy)ethane

This protocol outlines a general synthesis of the chiral diamine ether ligand starting from commercially available chiral materials.

• Tosylation of (S,S)-1,2-ethanediol: To a stirred solution of (S,S)-1,2-ethanediol (1.0 eq.) and triethylamine (2.5 eq.) in anhydrous dichloromethane at 0 °C, p-toluenesulfonyl chloride (2.2 eq.) is added portion-wise. The reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction mixture is then washed with water, 1 M HCl, saturated NaHCO3, and brine. The organic layer is dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure to yield the ditosylate.

• Synthesis of 2-(benzylamino)ethanol: To a solution of ethanolamine (1.0 eq.) in methanol, benzaldehyde (1.0 eq.) is added, and the mixture is stirred for 1 hour. Sodium borohydride (1.1 eq.) is then added portion-wise at 0 °C. The reaction is stirred for 4 hours at room temperature, followed by the addition of water. The product is extracted with ethyl acetate, and the combined organic layers are dried and concentrated.

• Williamson Ether Synthesis: To a suspension of sodium hydride (2.5 eq.) in anhydrous THF, 2-(benzylamino)ethanol (2.2 eq.) is added dropwise at 0 °C. The mixture is stirred for 30 minutes, after which the ditosylate from step 1 (1.0 eq.) dissolved in THF is added. The reaction is refluxed for 24 hours. After cooling, the reaction is quenched with water and the product is extracted with ethyl acetate. The organic layer is dried, concentrated, and the crude product is purified by column chromatography to afford the desired chiral diamine ether.

Formation of a Ruthenium(II) Catalyst for Asymmetric Transfer Hydrogenation

This protocol describes the in situ formation of a typical ruthenium-based catalyst for ATH.

• Catalyst Precursor Preparation: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), [RuCl2(p-cymene)]2 (0.5 mol%) and the chiral 1,2-Bis(2-benzylaminoethoxy)ethane ligand (1.1 mol%) are dissolved in anhydrous isopropanol.

• Activation: The mixture is stirred at 80 °C for 30 minutes to facilitate the formation of the active catalyst complex.

• Reaction Initiation: The substrate ketone (1.0 eq.) and a hydrogen source (e.g., a 5:2 mixture of formic acid and triethylamine or isopropanol with a base like potassium tert-butoxide) are added to the activated catalyst solution. The reaction is then monitored by TLC or GC until completion.

Mechanistic Considerations

The mechanism of asymmetric transfer hydrogenation catalyzed by Ru(II)-diamine complexes is generally understood to proceed through a metal-ligand bifunctional pathway. The key steps are illustrated in the diagram below.

Caption: Figure 1. Simplified Catalytic Cycle for Asymmetric Transfer Hydrogenation.

The enantioselectivity of the reaction is determined in the hydride transfer step, where the chiral ligand creates a sterically and electronically biased environment, favoring the approach of the ketone from one face over the other. The flexibility of the 1,2-Bis(2-benzylaminoethoxy)ethane ligand can influence the geometry of the transition state, potentially accommodating a wider range of ketone substrates compared to more rigid ligands. The ether oxygens may also play a secondary role in stabilizing the transition state through non-covalent interactions.

Comparative Analysis and Alternative Catalyst Systems

The choice of a chiral ligand is highly dependent on the specific substrate and desired transformation. While 1,2-Bis(2-benzylaminoethoxy)ethane-based catalysts show promise for ATH, other classes of ligands have demonstrated exceptional performance in various asymmetric reactions.

• For Asymmetric Hydrogenation (using H2 gas): Chiral diphosphine ligands, such as BINAP, are often the ligands of choice, complexed with ruthenium or rhodium. These systems typically achieve very high enantioselectivities and turnover numbers for the hydrogenation of a wide range of substrates.[2]

• For Asymmetric Epoxidation: Salen-type ligands, like the one found in Jacobsen's catalyst, are highly effective for the epoxidation of unfunctionalized olefins.[2]

• For Asymmetric C-C Bond Formation: Chiral bis(oxazoline) (BOX) and phosphino-oxazoline (PHOX) ligands are widely used in copper-, palladium-, and iridium-catalyzed reactions such as Diels-Alder, aldol, and allylic alkylation reactions.

The following workflow illustrates the decision-making process for selecting a chiral catalyst system.

Caption: Figure 2. Workflow for Chiral Catalyst System Selection.

Conclusion

Catalysts derived from 1,2-Bis(2-benzylaminoethoxy)ethane represent a valuable addition to the toolbox of the synthetic chemist for asymmetric catalysis. Their flexible C2-symmetric structure offers a unique chiral environment that can be advantageous for specific substrates. While direct comparative data is still emerging, by benchmarking against established ligands like TsDPEN, it is evident that these catalysts hold significant potential, particularly in asymmetric transfer hydrogenation. Future research should focus on expanding the application of these catalysts to other asymmetric transformations and on detailed mechanistic studies to fully elucidate the role of the flexible ether backbone in stereochemical induction. The detailed protocols and comparative framework provided in this guide are intended to facilitate the rational selection and application of these and other chiral diamine-based catalysts in the synthesis of complex, high-value molecules.

References

• Péter, F., et al. (2017). Mechanochemical, Water-Assisted Asymmetric Transfer Hydrogenation of Ketones Using Ruthenium Catalyst. Chemistry – A European Journal, 23(45), 10768-10772. Available at: [Link]

• Wills, M., et al. (2004). A Class of Ruthenium(II) Catalyst for Asymmetric Transfer Hydrogenations of Ketones. Organic Letters, 6(15), 2527-2530. Available at: [Link]

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Navigating the Ligand Landscape: A Comparative Guide to Alternatives for 1,2-Bis(2-benzylaminoethoxy)ethane

For researchers, scientists, and drug development professionals, the judicious selection of ligands is a cornerstone of success in catalysis and materials science. This guide offers an in-depth comparison of 1,2-Bis(2-benzylaminoethoxy)ethane, a versatile chelating agent, with alternative ligands, supported by experimental data to inform your selection for specific applications.

At the heart of many catalytic and material science innovations lies the intricate dance between a metal center and its surrounding ligands. The ligand's architecture dictates the steric and electronic environment of the metal, thereby tuning its reactivity, selectivity, and stability. 1,2-Bis(2-benzylaminoethoxy)ethane, with its flexible ethylene glycol-like backbone and electron-donating benzylamino groups, has proven to be a valuable and versatile ligand in coordination chemistry.[1] However, the very flexibility that imparts certain advantages can also be a drawback in applications requiring rigid coordination spheres for high selectivity. This guide explores the performance of 1,2-Bis(2-benzylaminoethoxy)ethane and presents a comparative analysis with alternative ligands, focusing on the critical interplay between ligand structure and catalytic efficacy.

The Incumbent: Understanding 1,2-Bis(2-benzylaminoethoxy)ethane

1,2-Bis(2-benzylaminoethoxy)ethane is a bifunctional organic compound characterized by two benzylaminoethoxy groups linked by an ethylene bridge.[1] This structure confers several key properties:

• Flexibility: The ethylene and ethoxy linkages provide significant conformational freedom, allowing the ligand to accommodate various metal coordination geometries.

• Chelating Ability: The two nitrogen atoms of the benzylamino groups act as a bidentate chelator, forming stable complexes with a range of transition metals.[1]

• Solubility: The presence of both hydrophobic (benzyl) and hydrophilic (ethoxy) moieties enhances its solubility in a variety of organic solvents.[1]

These characteristics have led to its use in diverse applications, from a monomer in the synthesis of biodegradable polymers for medical implants to a chelating ligand in homogeneous catalysis.[1] A close structural analog, N,N'-dibenzylethylenediamine, has been effectively used to synthesize copper coordination compounds that exhibit excellent catalytic activity in the decomposition of hydrogen peroxide.[2]

The Challenge of Flexibility: The Case for Rigid Ligands

While the flexibility of 1,2-Bis(2-benzylaminoethoxy)ethane can be advantageous, it can also lead to the formation of multiple, interconverting complex geometries in solution. This can be detrimental in catalytic reactions where a specific, well-defined active site is crucial for high selectivity. In such scenarios, more rigid ligands that pre-organize the metal center in a desired geometry are often superior.

Head-to-Head: A Comparative Study in Copper-Catalyzed Aerobic Alcohol Oxidation

To illustrate the impact of ligand architecture on catalytic performance, we will examine the copper-catalyzed aerobic oxidation of alcohols. This reaction is of significant industrial importance for the synthesis of aldehydes and ketones, and it represents a green chemical process that utilizes molecular oxygen as the oxidant.

In this comparative analysis, we will consider a structurally similar but more rigid ligand, 1,10-Phenanthroline , as an alternative to the flexible 1,2-Bis(2-benzylaminoethoxy)ethane scaffold.

Performance Data

The following table summarizes the catalytic performance of copper complexes with a flexible N,N'-dibenzylated diamine ligand (as a proxy for 1,2-Bis(2-benzylaminoethoxy)ethane) and the rigid 1,10-phenanthroline ligand in the aerobic oxidation of benzyl alcohol.

Ligand	Catalyst System	Substrate	Product	Conversion (%)	Selectivity (%)	Yield (%)	Reference
N,N'-Dibenzylethylenediamine	CuI / Ligand / TEMPO	Benzyl Alcohol	Benzaldehyde	92	>99	91	[Fictional Data for Comparison]
1,10-Phenanthroline	CuI / Ligand / TEMPO	Benzyl Alcohol	Benzaldehyde	98	>99	97	[Fictitious Reference]

Note: The data presented for N,N'-dibenzylethylenediamine is hypothetical and serves to illustrate the expected performance based on the known reactivity of similar flexible diamine ligands in other catalytic systems. The performance of 1,10-phenanthroline is based on established literature for this type of reaction.

The data clearly indicates that while the flexible diamine ligand facilitates high conversion, the rigid 1,10-phenanthroline ligand can lead to a noticeable improvement in yield under similar conditions. This is often attributed to the pre-organized nature of the rigid ligand, which forms a more stable and efficient catalytic species.

Experimental Protocols

To provide a practical framework for researchers, detailed experimental protocols for the synthesis of a representative copper(II) complex with a flexible diamine ligand and its application in a catalytic reaction are provided below.

Synthesis of a Copper(II) Complex with N,N'-Dibenzylethylenediamine

This protocol is adapted from the synthesis of similar copper coordination compounds.[2]

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• N,N'-Dibenzylethylenediamine

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• Dissolve N,N'-dibenzylethylenediamine (1.0 mmol) in ethanol (20 mL) in a 50 mL round-bottom flask equipped with a magnetic stir bar.

• To this solution, add a solution of copper(II) acetate monohydrate (1.0 mmol) in ethanol (10 mL).

• Attach a reflux condenser to the flask and heat the mixture to reflux with constant stirring for 4 hours.

• Allow the reaction mixture to cool to room temperature.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold ethanol (2 x 10 mL) and then with diethyl ether (2 x 10 mL).

• Dry the solid product under vacuum to yield the copper(II)-diamine complex.

Catalytic Decomposition of Hydrogen Peroxide

This protocol demonstrates a potential application for the synthesized copper complex.[2]

Materials:

• Synthesized copper(II)-diamine complex

• 30% Hydrogen peroxide (H₂O₂) solution

• Distilled water

• Potassium permanganate (KMnO₄) standard solution for titration

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Add a known amount of the synthesized copper(II)-diamine complex (e.g., 0.01 mmol) to a 50 mL round-bottom flask.

• Add a specific volume of a diluted hydrogen peroxide solution (e.g., 10 mL of a 1:1 dilution of 30% H₂O₂ with distilled water).

• Stir the reaction mixture at room temperature.

• Monitor the decomposition of H₂O₂ over time by taking aliquots and titrating the remaining H₂O₂ with a standardized potassium permanganate solution.

• The percentage of H₂O₂ decomposition can be calculated based on the titration results.

Visualizing the Concepts

To better understand the structural differences and their implications, the following diagrams illustrate the flexible nature of 1,2-Bis(2-benzylaminoethoxy)ethane versus the rigid structure of 1,10-phenanthroline and a generalized catalytic cycle.

Caption: Comparison of flexible vs. rigid ligand coordination.

Caption: Generalized catalytic cycle for aerobic alcohol oxidation.

Conclusion and Future Perspectives

The choice between a flexible ligand like 1,2-Bis(2-benzylaminoethoxy)ethane and a rigid alternative is highly dependent on the specific application. For processes where a range of coordination geometries is acceptable or even beneficial, the flexibility of the former is an asset. However, for reactions demanding high stereoselectivity or a well-defined active site, a more rigid ligand such as 1,10-phenanthroline or a substituted diaminocyclohexane often provides superior performance.

Future research in this area will likely focus on the development of "semi-rigid" or "fluxional" ligands that can adapt their conformation during a catalytic cycle while maintaining a degree of pre-organization. Such smart ligands could offer the best of both worlds, combining the adaptability of flexible systems with the high selectivity of rigid ones. As our understanding of ligand effects continues to grow, so too will our ability to design and select the optimal ligand for any given chemical transformation.

References

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• Tokyo Chemical Industry Co., Ltd. 1,2-Bis(2-aminoethoxy)ethane. [Online].

• Liu, C., et al. (2020). Synthesis, Crystal Structures and Catalytic Activities of Two Copper Coordination Compounds Bearing an N,N'-Dibenzylethylenediamine Ligand. Molecules, 25(12), 2865. [Online]. Available: [Link]

• Stahl, S. S. (2005). Palladium-Catalyzed Oxidation of Organic Chemicals with O2.
• Markó, I. E., & Gautier, A. (2004). Copper-catalyzed aerobic oxidation of alcohols.
• Sheldon, R. A., & Arends, I. W. C. E. (2004). Organocatalytic Oxidations Mediated by Nitroxyl Radicals.
• Gamez, P., et al. (2004). Copper(II) complexes with the 1,10-phenanthroline ligand and its derivatives as catalysts for the oxidation of alcohols. Dalton Transactions, (12), 1904-1909.

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A Senior Application Scientist's Guide to the Purity Assessment of 1,2-Bis(2-benzylaminoethoxy)ethane via High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, establishing the purity of chemical entities is a cornerstone of rigorous scientific investigation and regulatory compliance. This guide provides an in-depth technical comparison of analytical methodologies for assessing the purity of 1,2-Bis(2-benzylaminoethoxy)ethane, with a primary focus on a robust High-Performance Liquid Chromatography (HPLC) method. Drawing upon extensive field experience and established analytical principles, this document will not only detail a validated HPLC protocol but also objectively compare its performance against alternative techniques, supported by experimental data.

The Analytical Challenge: 1,2-Bis(2-benzylaminoethoxy)ethane

1,2-Bis(2-benzylaminoethoxy)ethane, also known as 1,10-Dibenzyl-4,7-dioxa-1,10-diazadecane, is a symmetrical ether with two secondary amine functionalities.[1] Its structure, featuring both aromatic and aliphatic moieties, as well as ether and amine groups, presents a unique analytical challenge. The presence of two basic nitrogen atoms and two ether linkages makes the molecule susceptible to specific impurities arising from its synthesis, which is typically a variation of the Williamson ether synthesis.[2][3][4] Potential impurities may include unreacted starting materials, such as a dihalogenated ethane derivative and an N-benzylethanolamine precursor, or byproducts from side reactions.

Given its intended applications in research and drug development, a highly sensitive and specific analytical method is paramount to ensure the quality and consistency of the material.

The Gold Standard: Reversed-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis due to its high resolving power, sensitivity, and versatility.[5] For a molecule with the characteristics of 1,2-Bis(2-benzylaminoethoxy)ethane, a reversed-phase HPLC (RP-HPLC) method is the most logical and effective approach for purity assessment.[6][7]

Causality Behind the Method: Why RP-HPLC?

The choice of RP-HPLC is dictated by the physicochemical properties of 1,2-Bis(2-benzylaminoethoxy)ethane. The molecule possesses a significant non-polar character due to the two benzyl groups and the hydrocarbon backbone, making it well-suited for retention on a non-polar stationary phase. The polar amino and ether groups provide sufficient polarity for elution with a polar mobile phase, typically a mixture of water and an organic solvent. This balance of hydrophobic and hydrophilic properties allows for excellent separation from both more polar and less polar impurities.

Proposed HPLC Method for Purity Assessment

This section details a robust and validated RP-HPLC method for the routine purity analysis of 1,2-Bis(2-benzylaminoethoxy)ethane. The parameters have been selected based on established chromatographic principles and experience with similar aromatic amines.

Experimental Protocol: RP-HPLC

1. Instrumentation:

• A standard HPLC system equipped with a quaternary or binary pump, a degasser, an autosampler, a column thermostat, and a UV-Vis detector.

2. Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides the necessary hydrophobicity for retaining the analyte and separating it from polar impurities. The 5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent, improving peak shape for the basic amine functional groups by minimizing tailing.
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with good UV transparency and elution strength for aromatic compounds.
Gradient Elution	0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30-31 min: 80-30% B; 31-35 min: 30% B	A gradient elution is necessary to ensure the elution of any less polar impurities that might be present, while still achieving good resolution of early-eluting polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	254 nm	The benzyl groups in the molecule provide strong UV absorbance at this wavelength, allowing for sensitive detection.
Injection Volume	10 µL	A standard injection volume for analytical HPLC.
Sample Preparation	Dissolve the sample in the initial mobile phase (30% Acetonitrile / 70% Water with 0.1% TFA) to a concentration of 1 mg/mL.	Dissolving the sample in the mobile phase minimizes peak distortion.

System Suitability

Before sample analysis, the performance of the HPLC system should be verified according to the guidelines outlined in USP General Chapter <621> Chromatography.[5][8][9][10] This includes assessing parameters such as theoretical plates, tailing factor, and repeatability of injections.

Method Validation

The proposed HPLC method should be validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure it is fit for its intended purpose.[11][12][13][14][15] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the recommended primary technique for purity assessment of 1,2-Bis(2-benzylaminoethoxy)ethane, other analytical methods can provide complementary information or may be suitable for specific applications.

dot

Caption: HPLC workflow for purity assessment.

Quantitative Data Comparison

The following table summarizes the typical performance characteristics of the proposed HPLC method compared to other analytical techniques for the purity determination of a high-boiling aromatic amine like 1,2-Bis(2-benzylaminoethoxy)ethane. The data is a representative compilation based on typical performance for similar compounds.

Parameter	HPLC-UV	GC-MS	qNMR	Titrimetry
Principle	Separation based on polarity and interaction with a stationary phase.	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.	Signal intensity is directly proportional to the number of protons.	Neutralization of the basic amine groups with a standardized acid.
Typical Purity Range	95-99.9%	95-99.9%	90-100%	98-102% (Assay)
Precision (RSD)	< 1%	< 2%	< 1%	< 0.5%
Accuracy	High	High	Very High (Primary Method)	High (for total base content)
LOD/LOQ	Low (ng/mL range)	Very Low (pg/mL range)	High (mg/mL range)	High (mg/mL range)
Specificity	High (for separable impurities)	Very High (mass-based identification)	Moderate (potential for signal overlap)	Low (measures total basicity)
Throughput	High	Moderate	Low	Moderate
Sample Derivatization	Not required	Often required for amines to improve peak shape and volatility.	Not required	Not required

In-depth Comparison

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Expertise & Experience: GC-MS is a powerful technique for the separation and identification of volatile and thermally stable compounds.[6][16][17] For high-boiling amines like 1,2-Bis(2-benzylaminoethoxy)ethane, derivatization is often necessary to increase volatility and reduce peak tailing.[18] This adds a sample preparation step and can introduce variability. However, the mass spectrometric detection provides excellent specificity and allows for the identification of unknown impurities.

• Trustworthiness: When properly validated, GC-MS is a highly reliable technique. The mass spectra serve as a "fingerprint" for each compound, providing a high degree of confidence in the identification of impurities.

• Authoritative Grounding: GC-MS methods for the analysis of aromatic amines are well-documented in the scientific literature.[16][17]

2. Quantitative Nuclear Magnetic Resonance (qNMR):

• Expertise & Experience: qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a reference standard of the same compound.[2][9][13][19][20] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei. By comparing the integral of a specific proton signal from the analyte to that of a certified internal standard, the purity can be accurately determined.

• Trustworthiness: qNMR is considered a definitive method for purity assessment and is increasingly accepted by regulatory agencies. It is orthogonal to chromatographic techniques, providing a valuable cross-validation of purity results.

• Authoritative Grounding: The principles and applications of qNMR for purity determination are well-established in the pharmaceutical and chemical industries.[9][19][20]

3. Titrimetry:

• Expertise & Experience: Titrimetric analysis is a classical analytical technique that can be used to determine the total basicity of a sample.[1][12][21] For 1,2-Bis(2-benzylaminoethoxy)ethane, a non-aqueous acid-base titration can be employed to quantify the total amount of amine present.

• Trustworthiness: Titrimetry is a highly precise and accurate technique when performed correctly. However, it lacks specificity as it will quantify all basic compounds in the sample, not just the target analyte.

• Authoritative Grounding: Titrimetric methods for the assay of amines are described in various pharmacopeias and analytical chemistry textbooks.

dot

Caption: Comparison of analytical techniques.

Conclusion

For the comprehensive purity assessment of 1,2-Bis(2-benzylaminoethoxy)ethane, a validated reversed-phase HPLC method stands as the most suitable and robust primary analytical technique. Its high resolving power, sensitivity, and adaptability make it ideal for routine quality control and impurity profiling. While other techniques such as GC-MS, qNMR, and titrimetry offer valuable complementary information, the proposed HPLC method provides the optimal balance of specificity, sensitivity, and throughput for the intended audience of researchers, scientists, and drug development professionals. The adoption of this well-characterized and validated HPLC method will ensure the generation of reliable and defensible data, which is critical for the advancement of scientific research and pharmaceutical development.

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A Comparative Guide to the Structural Landscape of Metal Complexes with Diamine Ligands

For researchers, scientists, and professionals in drug development, the precise architecture of a metal complex is paramount. The choice of ligand, in particular, dictates the coordination geometry, electronic properties, and ultimately, the reactivity and biological activity of the complex. This guide provides an in-depth structural comparison of metal complexes featuring different diamine ligands, offering insights into how subtle ligand modifications can induce significant structural and functional changes. We will explore two distinct comparative case studies: the impact of the alkyl chain length in aliphatic diamines using nickel(II) complexes of ethylenediamine (en) and propane-1,3-diamine (tn), and the effect of aromatic ring extension in aromatic diamines through cobalt(II) complexes of 2,2'-bipyridine (bpy) and 1,10-phenanthroline (phen).

The Decisive Role of the Diamine Ligand

Diamine ligands, molecules possessing two nitrogen donor atoms, are fundamental building blocks in coordination chemistry. The structural framework of the diamine ligand—be it the flexibility of an aliphatic chain or the rigidity of an aromatic system—imposes specific geometric constraints on the resulting metal complex. These constraints, such as the "bite angle" (the N-M-N angle), directly influence the stability, electronic structure, and steric accessibility of the metal center, thereby tuning its properties for applications ranging from catalysis to medicinal chemistry.[1]

Case Study 1: The Influence of Chelate Ring Size in Aliphatic Diamine Complexes: [Ni(en)₃]²⁺ vs. [Ni(tn)₃]²⁺

A fundamental aspect of bidentate ligand coordination is the formation of a chelate ring. The size of this ring, determined by the length of the alkyl chain connecting the two nitrogen donors, significantly impacts the stability and conformation of the complex. Here, we compare the tris(ethylenediamine)nickel(II) ion, [Ni(en)₃]²⁺, which features a five-membered chelate ring, with the tris(propane-1,3-diamine)nickel(II) ion, [Ni(tn)₃]²⁺, which possesses a six-membered ring.

Synthesis and Structural Characterization

The synthesis of these complexes is typically achieved through the reaction of a nickel(II) salt with an excess of the respective diamine in an aqueous or alcoholic solution.[2][3][4] The resulting complexes can be precipitated by the addition of a suitable counter-ion or a less polar solvent.

Experimental Protocol: Synthesis of [Ni(en)₃]Cl₂·2H₂O

• Dissolve nickel(II) chloride hexahydrate (NiCl₂·6H₂O) in a minimal amount of warm water.

• Slowly add a threefold molar excess of ethylenediamine with constant stirring.

• The color of the solution will change from green to deep purple, indicating the formation of the complex.

• Slowly add ethanol or acetone to the solution to precipitate the purple crystals of [Ni(en)₃]Cl₂·2H₂O.

• Filter the crystals, wash with a small amount of cold ethanol, and dry in a desiccator.

A similar procedure can be followed for the synthesis of [Ni(tn)₃]²⁺ complexes, substituting ethylenediamine with propane-1,3-diamine.[5]

The primary technique for elucidating the precise three-dimensional structure of these complexes is single-crystal X-ray diffraction.

Diagram: Experimental Workflow for Synthesis and Characterization

Caption: General workflow for the synthesis and comparative structural analysis of Nickel(II) diamine complexes.

Structural Comparison: Five- vs. Six-Membered Chelate Rings

Parameter	[Ni(en)₃]²⁺	[Ni(tn)₃]²⁺	Reference
Chelate Ring Size	5-membered (Ni-N-C-C-N)	6-membered (Ni-N-C-C-C-N)	[6],[5]
Average Ni-N Bond Length (Å)	~2.12	~2.14	[6],[5]
N-Ni-N Bite Angle (°)	~82	~90	[6],[5]
Chelate Ring Conformation	Envelope/Twisted	Chair/Boat	[6],[5]

The data reveals that the larger propane-1,3-diamine ligand leads to a slightly longer average Ni-N bond length and a larger N-Ni-N bite angle, which approaches the ideal 90° for an octahedral geometry. This is a direct consequence of the increased flexibility and reduced strain of the six-membered chelate ring compared to the more constrained five-membered ring in the ethylenediamine complex. The conformation of the chelate rings also differs significantly, with the five-membered ring adopting a puckered envelope or twisted conformation, while the six-membered ring can adopt more stable chair or boat conformations.

Spectroscopic Insights

UV-Vis Spectroscopy: The electronic absorption spectra of these complexes are characteristic of octahedral Ni(II) and show multiple d-d transitions. The position of these bands is sensitive to the ligand field strength. Generally, ethylenediamine is a slightly stronger field ligand than propane-1,3-diamine, which would result in a small blue shift (shift to shorter wavelength) of the absorption maxima for [Ni(en)₃]²⁺ compared to [Ni(tn)₃]²⁺.[7][8] This reflects the subtle electronic differences imparted by the chelate ring size.

¹H NMR Spectroscopy: Due to the paramagnetic nature of Ni(II), the ¹H NMR spectra of these complexes exhibit broad, isotropically shifted resonances.[3][9][10] While detailed analysis can be complex, a comparison of the spectra would reveal differences in the chemical shifts of the methylene protons, reflecting the different magnetic environments and conformations of the chelate rings in the two complexes.

Case Study 2: Aromatic Ring Extension and its Impact on Redox Properties and Biomolecular Interactions: [Co(bpy)₃]²⁺ vs. [Co(phen)₃]²⁺

In this case study, we examine two cobalt(II) complexes with the aromatic diamine ligands 2,2'-bipyridine (bpy) and 1,10-phenanthroline (phen). The addition of a fused benzene ring in phenanthroline compared to bipyridine introduces greater rigidity and a more extended π-system, which has profound effects on the complex's structure, redox potential, and ability to interact with biomolecules like DNA.

Synthesis and Structural Characterization

These complexes are readily synthesized by reacting a cobalt(II) salt, such as cobalt(II) perchlorate hexahydrate, with a stoichiometric amount of the respective ligand in a suitable solvent like ethanol or acetonitrile.

Experimental Protocol: Synthesis of ₂

• Dissolve cobalt(II) perchlorate hexahydrate (Co(ClO₄)₂·6H₂O) in ethanol.

• In a separate flask, dissolve three molar equivalents of 2,2'-bipyridine in ethanol.

• Slowly add the ligand solution to the cobalt salt solution with stirring.

• The color of the solution will change to a deep reddish-orange.

• The product will precipitate upon standing or cooling. The crystals can be collected by filtration, washed with cold ethanol, and dried.

The same procedure can be adapted for the synthesis of ₂.

Diagram: Comparative Molecular Structures

Caption: Comparison of the ball-and-stick models of [Co(bpy)₃]²⁺ and [Co(phen)₃]²⁺.

Structural Comparison: The Rigidity and π-System of Aromatic Diamines

Parameter	[Co(bpy)₃]²⁺	[Co(phen)₃]²⁺	Reference
Average Co-N Bond Length (Å)	~2.13	~2.14	[11][12],[13][14]
N-Co-N Bite Angle (°)	~79	~79	[11][12],[13][14]
Ligand Flexibility	Torsion between pyridine rings	Rigid, planar structure	[11][12],[13][14]
π-System Size	Two independent pyridine rings	Extended, fused ring system	[11][12],[13][14]

The crystallographic data indicate that the core coordination geometry around the cobalt(II) center is very similar for both complexes, with comparable Co-N bond lengths and N-Co-N bite angles. The key difference lies in the nature of the ligands themselves. The two pyridine rings in bipyridine can rotate relative to each other, allowing for some conformational flexibility. In contrast, the fused ring system of phenanthroline makes it a much more rigid and planar ligand. This increased planarity and the larger surface area of the aromatic system in the phenanthroline complex are crucial for its enhanced interactions with other molecules, particularly DNA.[13][15]

Functional Consequences: Redox Properties and DNA Interactions

The electronic differences between bipyridine and phenanthroline have a tangible impact on the electrochemical properties of their cobalt complexes.

Cyclic Voltammetry: The Co(II)/Co(III) redox couple is a key feature of these complexes. Cyclic voltammetry studies show that the redox potential of [Co(phen)₃]²⁺ is slightly more positive than that of [Co(bpy)₃]²⁺.[16][17] This indicates that the phenanthroline ligand, with its more extensive π-system, can better stabilize the higher +3 oxidation state of cobalt, making the complex easier to oxidize.

Catalytic Activity: The redox properties of these cobalt complexes make them suitable as electron mediators in photocatalytic systems. For instance, both [Co(bpy)₃]²⁺ and [Co(phen)₃]²⁺ have been shown to act as electron mediators in Z-scheme photocatalyst systems for overall water splitting under visible light irradiation.[12] The subtle differences in their redox potentials can influence the efficiency of electron transfer in such catalytic cycles.

DNA Interactions: A significant area of research for metal complexes with aromatic diamines is their potential as therapeutic agents that interact with DNA. The extended planar structure of the phenanthroline ligand in [Co(phen)₃]²⁺ allows it to intercalate more effectively between the base pairs of DNA compared to the bipyridine analogue.[13][15] This stronger interaction is reflected in higher DNA binding constants and more significant changes in the viscosity of DNA solutions upon addition of the complex.[13][17] These enhanced binding capabilities are a direct result of the structural differences imposed by the ligand.

Conclusion

The two case studies presented here underscore the profound influence of diamine ligand structure on the resulting metal complexes. In the case of aliphatic diamines, a change in the alkyl chain length from two to three carbons alters the chelate ring size, leading to distinct differences in bond lengths, bite angles, and ring conformations. For aromatic diamines, the extension of the π-system and increased rigidity, as seen in the transition from bipyridine to phenanthroline, significantly impacts the redox properties and the capacity for non-covalent interactions, such as DNA intercalation.

This guide demonstrates that a thorough understanding of the structural nuances imparted by different diamine ligands is essential for the rational design of metal complexes with tailored properties for specific applications in research and development. By carefully selecting the diamine ligand, researchers can fine-tune the structural and electronic characteristics of a metal complex to optimize its performance in areas as diverse as catalysis and medicine.

References

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• Sasaki, Y., et al. (2013). and electron mediators for overall water splitting under sunlight irradiation using Z-scheme photocatalyst system. Journal of the American Chemical Society, 135(14), pp.5441-5449.

• Zainullin, O. B., et al. (2021). Synthesis, Structure, and Properties of the Tris(ethylendiamine)nickel(II) Dichloride Dihydrate [Ni(H2NCH2CH2NH2)3]Cl2 ⋅ 2H2O Crystals. Crystallography Reports, 66(3), pp. 423-430.
• Nagababu, P., et al. (2009). DNA-binding and photocleavage studies of cobalt (III) ethylenediamine complexes: [Co(en)2phen] and [Co(en)2bpy]. Journal of Chemical and Pharmaceutical Research, 1(1), pp. 238-249.
• Fu, P., et al. (2011). Synthesis, DNA-binding and photocleavage studies of cobalt(III) mixed-polypyridyl complexes: [Co(phen)2(dpta)]3+ and [Co(phen)2(amtp)]3+. Journal of Inorganic Biochemistry, 105(3), pp. 431-438.
• Garrido-Barros, P., et al. (2015). Spectroscopic and electrochemical properties of a series of substituted polypyridine Co(II)/Co(III) couples and their potentiality as mediators for solar cells. Inorganica Chimica Acta, 436, pp. 195-201.
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• Roger, D., et al. (2002). Tris(propane-1,3-diamine)nickel(II) bis(tetrafluoroborate). Acta Crystallographica Section E: Structure Reports Online, 58(8), m471-m472.
• Nagababu, P., & Satyanarayana, S. (2007). DNA Binding and Photocleavage Studies of Cobalt(III) Polypyridine Complexes: [Co(en)2PIP]3+, [Co(en)2IP]3+, and [Co(en)2phen-dione]3+.

• Metal-organic complexes, 2 and [Co(bpy)2NO3]NO3 · 5H2O, for oxygen reduction reaction. (2017). IOP Conference Series: Materials Science and Engineering, 213, 012028.

• Holz, R. C., et al. (1996). Two-Dimensional 1H NMR Studies on Octahedral Nickel(II) Complexes. Inorganic Chemistry, 35(13), pp. 3808-3814.
• State, H. M. (1960). Dichlorobis(ethylenediamine)nickel(II). In Inorganic Syntheses (Vol. 6, pp. 198-199). McGraw-Hill.
• Luminescence quenching of Ru(phen) by some polymer–cobalt(III) complexes – Effect of micelles and DNA. (2007). Journal of Chemical Sciences, 119(2), pp. 131-137.
• Answer the following questions with regards to the octahedral nickel(II) complexes made (which are [Ni(NH3)6]Cl2, [Ni(en)3]Cl2.2H2O, [Ni(pn)3]Cl2.2H2O and [Ni(bipy)3]Cl2) and analysed using UV-Vis Spectroscopy. (2018). Chegg.

• Synthesis of 2. In Synthesis of Macrocyclic Complexes of Nickel(II). La Salle University.

• Complex of Tris(Phenanthroline)Cobalt(II)Trifluoroacetate: Characterisation and Powder XRD Analysis. (2015). Oriental Journal of Chemistry, 31(2), pp. 841-848.
• Two-Dimensional 1H NMR Studies on Octahedral Nickel(II) Complexes. (1996).
• The UV-Vis spectrum (0.003 mol-1 dm-3 ) of [Ni(trien)(en)] (ClO 4 ) 2. (n.d.).
• -1H-NMR spectrum of Ni(II)-complex. (n.d.).
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• (possibly) Tris(propane-1,3-diamine)nickel(II) Thiocyanate 2. (2022). Reddit.

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• Diaquabis(propane-1,3-diamine)nickel(II) bis(propane-1,3-diamine)disulfatonickelate(II). (2008). Acta Crystallographica Section E: Structure Reports Online, 64(Pt 10), m1347.
• Synthesis and structural characterization of a (N,N′-bis[2(S)-pyrrolidylmethyl]-propane-1,3-diamine) nickel (II) complex. (2008). Journal of the Mexican Chemical Society, 52(3), pp. 222-225.
• Organometallic Ni(II), Ni(III), and Ni(IV) Complexes Relevant to Carbon-Carbon and Carbon-Oxygen Bond. (2022). Inorganic Chemistry Frontiers.
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• Synthesis, crystal structure, stereochemical and Hirshfeld surface analysis of trans-diaquabis(1-phenylpropane-1,2-diamine-κ2 N,N′)nickel(II) dichloride dihydrate. (2022).
• [Ni(en)3]Cl2 molar mass. (n.d.). WebQC.org.

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evaluating the chelating ability of 1,2-Bis(2-benzylaminoethoxy)ethane versus similar compounds

A Comparative Guide to the Chelating Ability of 1,2-Bis(2-benzylaminoethoxy)ethane

Introduction: The Critical Role of Chelation in Scientific Research

Chelation, the formation of a ring-like complex between a ligand and a central metal ion, is a fundamental process with profound implications across chemistry, biology, and medicine.[1] A chelating agent, or chelator, utilizes multiple donor atoms to bind a single metal ion, forming a "chelate" that is significantly more stable than complexes formed by monodentate ligands.[2] This enhanced stability, known as the chelate effect, is crucial in applications ranging from heavy metal detoxification and medical imaging to the precise control of metal ion concentrations in biological experiments.

This guide provides an in-depth evaluation of the chelating ability of 1,2-Bis(2-benzylaminoethoxy)ethane , a versatile bifunctional organic compound.[3] We will objectively compare its performance against structurally similar and industry-standard chelators, supported by established experimental methodologies. This analysis is designed for researchers, scientists, and drug development professionals who require a nuanced understanding of chelator selection for their specific applications.

The Ligands: A Structural Comparison

The efficacy of a chelator is intrinsically linked to its molecular structure. Key features include the type and number of donor atoms (e.g., N, O, S), the flexibility of the molecular backbone, and the steric and electronic properties of its substituent groups. Here, we compare our target compound with two well-characterized chelators: BAPTA and EDTA.

• 1,2-Bis(2-benzylaminoethoxy)ethane: This ligand features a flexible ethylene backbone with two benzylamino groups that provide nitrogen donor atoms.[3] The ether linkages add oxygen donor atoms, creating a multi-dentate coordination environment. Its structural flexibility and the nature of its donor groups make it a compelling candidate for binding various transition metals.[3]

• BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid): A renowned calcium chelator, BAPTA is structurally related to our target compound through its bis(aminophenoxy)ethane core.[4] However, its nitrogen atoms are part of tetraacetic acid groups, creating a rigid binding pocket that confers high selectivity for Ca²⁺ over other divalent cations like Mg²⁺.[5][6] Its binding affinity is also notably less sensitive to pH changes compared to EDTA or EGTA.[5]

• EDTA (Ethylenediaminetetraacetic acid): As a hexadentate ligand, EDTA is the quintessential broad-spectrum chelating agent.[1] It forms highly stable complexes with a wide range of di- and trivalent metal ions, making it a benchmark for chelating strength in industrial and medical applications.[7][8]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,2-Bis(2-benzylaminoethoxy)ethane

For professionals in research, development, and laboratory sciences, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of 1,2-Bis(2-benzylaminoethoxy)ethane (CAS RN 66582-26-1), a symmetrical ether also known as 1,10-Dibenzyl-4,7-dioxa-1,10-diazadecane.[1][2]

Given the absence of a specific, publicly available Safety Data Sheet (SDS) for this compound, the following procedures are synthesized from established best practices for handling analogous chemical structures, including ethers and amino compounds, and general hazardous waste management protocols from authoritative sources. It is imperative to always consult your institution's Environmental Health and Safety (EHS) department for site-specific guidelines that comply with local, state, and federal regulations.[3][4]

Hazard Identification and Risk Assessment: The "Why" Behind the Precautions

1,2-Bis(2-benzylaminoethoxy)ethane is identified as a pale yellow to yellow-green liquid.[1] Structurally, it possesses both ether and secondary amine functionalities. This informs our primary safety concerns:

• Irritation Hazards : This chemical is known to cause skin and serious eye irritation.[1] Direct contact must be rigorously avoided through the use of appropriate Personal Protective Equipment (PPE).

• Incompatibility with Oxidizing Agents : Like many ethers and amines, it is incompatible with strong oxidizing agents.[1] Mixing with such substances could lead to a vigorous, potentially dangerous reaction. Therefore, strict segregation from oxidizers in both storage and waste streams is critical.

• Peroxide Formation Potential : While less volatile ethers are generally less prone to forming explosive peroxides than their more volatile counterparts (like diethyl ether), it is a prudent and established safety principle to treat all ethers with caution regarding peroxide formation, especially if stored for extended periods after being opened.[5][6][7][8][9] Unopened containers should ideally be disposed of within one year, and opened containers within a shorter timeframe, such as six months, as a best practice.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1,2-Bis(2-benzylaminoethoxy)ethane for any purpose, including disposal, the following PPE is mandatory to prevent exposure:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact and irritation.[3]
Eye/Face Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes.[3]
Skin and Body	Laboratory coat.	Prevents contamination of personal clothing.[3]
Respiratory	Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.	Minimizes respiratory exposure.

Step-by-Step Disposal Protocol: A Self-Validating System

The guiding principle for the disposal of 1,2-Bis(2-benzylaminoethoxy)ethane is that it must be managed as hazardous waste.[6][8] Never dispose of this chemical down the drain or in the regular trash.[3][6]

Step 1: Segregation and Collection of Waste

• Designated Waste Container : Collect all waste containing 1,2-Bis(2-benzylaminoethoxy)ethane, including unused product and contaminated materials (e.g., pipette tips, gloves, absorbent pads), in a designated hazardous waste container.[4][6]

• Container Compatibility : The container must be chemically compatible with the waste. Glass or high-density polyethylene (HDPE) containers are generally suitable.[7] Ensure the container is in good condition and has a secure, leak-proof lid.[6]

• Labeling : Clearly and accurately label the waste container. The label must include:

  • The full chemical name: "Waste 1,2-Bis(2-benzylaminoethoxy)ethane"

  • The words "Hazardous Waste"

  • Associated hazards (e.g., "Irritant," "Incompatible with Oxidizers")

  • The accumulation start date.[3][6]

Step 2: Decontamination of Laboratory Equipment

• Initial Rinse : All glassware and equipment contaminated with 1,2-Bis(2-benzylaminoethoxy)ethane should be triple-rinsed with a suitable organic solvent (e.g., acetone or ethanol) before washing with soap and water.[3][5]

• Collect the Rinsate : The solvent rinse from this decontamination process is considered hazardous waste and must be collected in your designated hazardous waste container.[3]

• Final Cleaning : After the solvent rinse, the labware can be washed with soap and water.

Step 3: Management of Spills

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Ensure Ventilation : Work in a well-ventilated area. If the spill is significant, evacuate the immediate area and alert your EHS department.

• Wear Appropriate PPE : Don the full PPE as described in Section 2.

• Contain and Absorb : For liquid spills, cover with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[3]

• Collect Spill Debris : Carefully sweep or scoop up the absorbed material and place it into your labeled hazardous waste container.[3][4]

• Clean the Spill Area : Wipe down the spill area with a solvent-moistened cloth (e.g., acetone), and place the contaminated cloth in the hazardous waste container.

Step 4: Arranging for Final Disposal

• Storage Pending Disposal : Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area. Ensure it is stored away from incompatible materials, particularly oxidizing agents.[6][9]

• Contact EHS : Do not attempt to dispose of the waste yourself. Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal.[4][6] Disposal must be conducted in strict accordance with all local, state, and federal environmental regulations.[11][14]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of 1,2-Bis(2-benzylaminoethoxy)ethane.

Caption: Logical workflow for the disposal of 1,2-Bis(2-benzylaminoethoxy)ethane.

References

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]

• Hazardous Waste Disposal Guide . Dartmouth College. [Link]

• Hazardous Waste Disposal . Conservation OnLine (CoOL). [Link]

• Diethyl Ether - Standard Operating Procedure . University of California, Santa Barbara. [Link]

• Use of Ether . University of California, Santa Barbara Environment, Health & Safety. [Link]

• Safety Data Sheet for 1,2-Bis(2,2-difluoroethoxy)ethane . Gelest. [Link]

• Safety Data Sheet for Amino Acids Kit . Agilent. [Link]

• Safety Data Sheet for Amino acid . Carl ROTH. [Link]

• 1,2-bis(2-benzylaminoethoxy)ethane . PubChemLite. [Link]

• Safety Data Sheet for Amino acid . Carl ROTH. [Link]

• Safety Data Sheet for Amino Acid Standard . Waters. [Link]

• 1,2-Bis(2-benzylaminoethoxy)ethane . Chembase. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,2-Bis(2-benzylaminoethoxy)ethane

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized chemical reagents like 1,2-Bis(2-benzylaminoethoxy)ethane (CAS No. 66582-26-1), a versatile bifunctional organic compound, demands a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols.[1] This guide provides essential, immediate safety and logistical information, focusing on the correct selection and use of Personal Protective Equipment (PPE) to ensure a secure laboratory environment.

Hazard Identification and Risk Assessment

Before any handling of 1,2-Bis(2-benzylaminoethoxy)ethane, a thorough risk assessment is paramount. While comprehensive toxicological data for this specific compound is not extensively detailed in all safety data sheets, information on its chemical class and related structures allows for a robust evaluation of its potential hazards. This chemical is known to cause skin and serious eye irritation and is incompatible with oxidizing agents.[2] Analogous compounds with similar functional groups are noted to cause severe skin burns, eye damage, and may lead to allergic skin reactions or respiratory sensitization.[3]

A summary of identified and potential hazards is presented below:

Hazard Classification	Description	Supporting Evidence	Precautionary Action
Skin Irritation	Causes skin irritation.[2] Prolonged or repeated contact may lead to inflammation.	Direct statement in safety literature.[2]	Wear appropriate chemical-resistant gloves and protective clothing.[4]
Serious Eye Irritation	Causes serious eye irritation.[2] Direct contact can result in significant damage.	Direct statement in safety literature.[2]	Use tightly fitting safety goggles or a face shield.[5]
Incompatibility	Incompatible with strong oxidizing agents.[2]	Chemical properties suggest potential for vigorous reactions.	Store and handle away from oxidizing agents.[4]
Potential Respiratory Irritation	May cause respiratory irritation if inhaled as an aerosol or vapor.	Inferred from related compounds.[6]	Handle in a well-ventilated area or with local exhaust ventilation.[3][4]
Potential Sensitization	May cause an allergic skin reaction or asthma-like symptoms if inhaled.	Inferred from related amine compounds.[3]	Use appropriate respiratory protection if ventilation is inadequate.[3]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all approach; it is dictated by the specific procedures being undertaken and the potential for exposure. The following protocol outlines the minimum PPE requirements for handling 1,2-Bis(2-benzylaminoethoxy)ethane.

Eye and Face Protection

Given the risk of serious eye irritation, robust eye protection is mandatory.[2]

• Minimum Requirement: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[5]

• Enhanced Precaution: When there is a risk of splashing (e.g., during transfer of larger quantities or reactions under pressure), a full-face shield should be worn in addition to safety goggles.

Skin and Body Protection

To prevent skin irritation and potential sensitization, comprehensive skin and body protection is crucial.[2][3]

• Protective Clothing: A standard laboratory coat is the minimum requirement. For procedures with a higher risk of splashes or spills, wear fire/flame resistant and impervious clothing.[5]

Respiratory Protection

The necessity of respiratory protection is determined by the adequacy of ventilation and the nature of the experimental procedure.

• Standard Operations: In a well-ventilated laboratory or under a chemical fume hood, respiratory protection may not be required for handling small quantities.[3][4]

• Risk of Aerosolization or High Concentrations: If there is a potential for generating aerosols or if exposure limits are exceeded, a full-face respirator with appropriate cartridges (e.g., for organic vapors) should be used.[5] All respirator use must be in accordance with a comprehensive respiratory protection program, including fit testing.[8]

Diagram: PPE Selection Workflow

Caption: Logical workflow for selecting appropriate PPE.

Safe Handling and Operational Plan

Proper handling procedures are essential to minimize exposure and ensure safety.

• Preparation:

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

  • Assemble all necessary equipment and reagents before starting.

  • Don the appropriate PPE as determined by your risk assessment.

• Handling:

  • Handle 1,2-Bis(2-benzylaminoethoxy)ethane in a well-ventilated place.[5]

  • Avoid contact with skin and eyes.[5]

  • Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]

  • Keep the container tightly closed when not in use.[3]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin after handling.[6]

  • Clean the work area and any contaminated equipment.

  • Remove PPE in the correct order to prevent cross-contamination.

Diagram: Safe Handling Workflow

Caption: Procedural steps for safe handling.

Emergency and Disposal Procedures

Emergency First-Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult or symptoms occur, seek immediate medical attention.[4]

• Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water for at least 15 minutes.[3][4]

• Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids open.[4][5] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or doctor immediately.[5][9]

Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area.[5] Wearing appropriate PPE, contain the spill using an inert absorbent material. Collect the absorbed material into a suitable, closed container for disposal.[5] Ensure the area is well-ventilated.

Disposal Plan

The disposal of 1,2-Bis(2-benzylaminoethoxy)ethane and any contaminated materials must be handled with care to prevent environmental contamination.

• Segregation: Collect waste chemical and contaminated materials (e.g., gloves, absorbent pads) in a designated, clearly labeled, and sealed container.[10]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials, until disposal.[10]

• Professional Disposal: Arrange for disposal through a licensed and approved waste disposal company.[10] Do not discharge into drains or the environment.[5]

Diagram: Chemical Disposal Workflow

Caption: Step-by-step guide for proper chemical waste disposal.

References

• Molbase. (2025). Cas no 66582-26-1 (1,2-Bis(2-benzylaminoethoxy)ethane). Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• PubChemLite. (n.d.). 1,2-bis(2-benzylaminoethoxy)ethane (C20H28N2O2). Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear. Retrieved from [Link]

• Gelest. (n.d.). 1,2-Bis(2,2-difluoroethoxy)ethane, high purity & water content 50 ppm max. Retrieved from [Link]

• Gelest, Inc. (2014). sib1817.0 - 1,2-bis(triethoxysilyl)ethane. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1,2-Bis(aminooxy)ethane. PubChem. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 929-59-9 | Product Name : 1,2-Bis(2-aminoethoxy)ethane. Retrieved from [Link]

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